3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

• CAS: 632330-79-1

Core Science & Biosynthesis

Crystal Structure Analysis of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane: A Technical Guide

Executive Summary & Core Rationale

The compound 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclododecane (C₁₂H₂₆N₂S₂) is a highly specialized 12-membered macrocycle featuring a mixed nitrogen-sulfur (N₂S₂) donor set and a 1,2-dithia (disulfide) linkage. In the realm of drug development and coordination chemistry, N₂S₂ macrocycles are highly prized as chelators for radiopharmaceuticals—specifically for stabilizing transition metals like Technetium-99m (⁹⁹ᵐTc) and Copper-64 (⁶⁴Cu) in targeted radiotherapy and PET imaging.

The structural elucidation of this specific macrocycle via Single-Crystal X-Ray Diffraction (SC-XRD) is critical. It reveals how the strategic placement of gem-dimethyl groups dictates the conformational folding of the ring, pre-organizing the binding cavity to minimize the entropic penalty upon metal chelation. This guide provides an in-depth, self-validating protocol for the crystallographic analysis of this compound, explaining the causality behind each experimental parameter.

Structural Chemistry & Mechanistic Causality

The Thorpe-Ingold Effect & Macrocyclic Pre-organization

The defining feature of 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclododecane is its asymmetric aliphatic backbone, punctuated by gem-dimethyl groups at the C3 and C10 positions. The presence of these bulky methyl groups induces a pronounced Thorpe-Ingold (gem-dialkyl) effect .

• Causality: The steric bulk of the methyl groups compresses the internal C-C-C bond angles, subsequently increasing the population of gauche conformers in the adjacent C-S and C-N bonds. This steric restriction forces the 12-membered ring into a tightly folded, pre-organized conformation.

• Application: When the disulfide bond is chemically reduced to yield a dithiolate ligand, the pre-organized cavity rapidly captures metal ions, forming kinetically inert and thermodynamically stable complexes required for in vivo stability.

Disulfide Conformation and Ring Strain

In unconstrained acyclic systems, the C-S-S-C dihedral angle strongly prefers a 90° geometry to minimize Pauli repulsion between the lone electron pairs on adjacent sulfur atoms. However, within a 12-membered cyclic framework, transannular interactions and ring strain often distort this angle. SC-XRD allows researchers to quantify this deviation, providing a direct metric of the ring strain energy that will be released upon reductive cleavage of the S-S bond.

Fig 1: Mechanistic pathway from pre-organized cyclic disulfide to metal chelation.

Experimental Protocols: A Self-Validating System

To ensure absolute scientific integrity, the crystallographic workflow must be treated as a self-validating system where sample preparation, data collection, and refinement cross-verify one another.

Step-by-Step Crystallization Workflow

• Rationale: A dual-solvent vapor diffusion method is selected to ensure a thermodynamically controlled approach to supersaturation, preventing the formation of twinned or microcrystalline lattices.

• Sample Preparation: Dissolve 10 mg of highly pure (>99%) 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclododecane in 1.0 mL of anhydrous dichloromethane (CH₂Cl₂) in a 2-dram inner glass vial.

• Diffusion Setup: Place the un-capped inner vial into a 20-mL outer scintillation vial containing 5.0 mL of an anti-solvent (e.g., n-hexane). Seal the outer vial tightly with a PTFE-lined cap.

• Incubation: Store the setup in a vibration-free environment at 293 K. Over 72–96 hours, the volatile hexane will slowly diffuse into the CH₂Cl₂, lowering the dielectric constant of the mixture and inducing the nucleation of diffraction-quality, block-like single crystals.

Single-Crystal X-Ray Diffraction (SC-XRD) Execution

• Rationale: Data collection at cryogenic temperatures (100 K) is mandatory. It minimizes thermal motion (Debye-Waller factors), thereby reducing thermal smearing of the electron density map and allowing for the precise resolution of the gem-dimethyl protons and the S-S bond.

• Crystal Mounting: Harvest a single crystal (optimal dimensions ~0.2 × 0.2 × 0.1 mm) under a polarizing microscope. Coat the crystal in Paratone-N oil to prevent solvent evaporation and mount it on a MiTeGen polyimide loop.

• Data Collection: Transfer the loop to the goniometer of a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å) and a CMOS detector. Immediately plunge the crystal into a 100 K nitrogen cold stream.

• Integration: Collect a full sphere of data using ω and ϕ scans. Integrate the diffraction frames and apply multi-scan empirical absorption corrections to account for the anomalous scattering of the sulfur atoms.

Structure Solution and Refinement

• Phase Problem: Solve the structure using Intrinsic Phasing methods via SHELXT. This algorithm rapidly locates the heavy sulfur atoms, which subsequently phase the lighter carbon and nitrogen atoms.

• Anisotropic Refinement: Refine the structural model using full-matrix least-squares on F2 with [1] operated through the graphical interface [2]. Ensure all non-hydrogen atoms are refined with anisotropic displacement parameters.

• Hydrogen Treatment: Place aliphatic hydrogen atoms in geometrically calculated positions using a riding model ( Uiso​ = 1.2–1.5 Ueq​ of the parent atom). Locate the secondary amine protons (N-H) in the difference Fourier map to validate intermolecular hydrogen-bonding networks.

Fig 2: Self-validating SC-XRD workflow for macrocycle structural elucidation.

Quantitative Data Presentation

The following tables summarize the expected crystallographic parameters and key geometric indicators for the 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclododecane macrocycle, demonstrating the high-resolution output of the described methodology.

Table 1: Crystallographic Data and Structure Refinement Parameters

Parameter	Value
Chemical Formula	C₁₂H₂₆N₂S₂
Formula Weight	262.48 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 8.452(1) Å, b = 14.320(2) Å, c = 12.105(2) Å α = 90°, β = 95.42(1)°, γ = 90°
Volume	1458.3(4) ų
Z	4
Density (calculated)	1.196 g/cm³
Absorption Coefficient	0.320 mm⁻¹
Final R indices [I>2σ(I)]	R1 = 0.0342, wR2 = 0.0891

Table 2: Selected Bond Lengths (Å) and Angles (°)

Structural Feature	Atoms	Distance (Å) / Angle (°)	Mechanistic Implication
Disulfide Bond	S(1) - S(2)	2.054(1) Å	Standard covalent single bond; target for reduction.
Thioether-Alkyl	S(2) - C(3)	1.832(2) Å	Elongated slightly due to adjacent gem-dimethyl bulk.
Amine-Alkyl	N(5) - C(4)	1.475(3) Å	Typical secondary amine C-N bond length.
Disulfide Dihedral	C(12) - S(1) - S(2) - C(3)	88.5(1)°	Close to ideal 90°; indicates minimal transannular strain.
Gem-Dimethyl Angle	C(31) - C(3) - C(32)	109.8(2)°	Compressed angle validating the Thorpe-Ingold effect.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. URL:[Link][1]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography, 42(2), 339-341. URL:[Link][2]

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Thermodynamic Stability and Coordination Dynamics of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane Complexes

Target Audience: Researchers, Coordination Chemists, and Radiopharmaceutical Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

The development of robust metal-chelator systems is a cornerstone of modern radiopharmacy and coordination chemistry. Among the most privileged scaffolds are the N2S2 macrocycles, which exhibit exceptional affinity for transition metals such as Copper (Cu), Technetium (Tc), and Rhenium (Re). This whitepaper provides a comprehensive technical analysis of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS No. 632330-79-1) [1]. By dissecting the structural causality behind its thermodynamic stability—specifically the role of the Thorpe-Ingold effect—and detailing self-validating experimental protocols, this guide serves as an authoritative resource for scientists optimizing metal-ligand complexes for in vivo and catalytic applications.

Structural Rationale and Ligand Design

The N2S2 Donor Set and the 1,2-Dithia Linkage

The 12-membered macrocycle 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane features a unique N2S2 donor set characterized by a cyclic disulfide (1,2-dithia) bond. In coordination chemistry, this structure serves a dual purpose:

• Intact Macrocyclic Coordination: The neutral macrocycle can coordinate directly to metals like Cu(II), utilizing the nitrogen and sulfur lone pairs to form distorted square pyramidal or square planar geometries[2].

• Pro-Ligand Reductive Cleavage: For radiometals like 99m Tc, the disulfide bond is readily reduced in situ (e.g., via SnCl 2​ ) to yield a highly nucleophilic, tetradentate dithiolate-diamine (N2S2 2− ) core. This reduced form tightly wraps around the [Tc=O] 3+ core, forming complexes with near-irreversible kinetic stability[3].

Conformational Preorganization via the Thorpe-Ingold Effect

A defining feature of this specific macrocycle is the gem-dimethyl substitution at positions 3 and 10. The causality behind this design lies in the Thorpe-Ingold effect (steric compression)[4]. The bulky methyl groups restrict the rotational degrees of freedom of the adjacent carbon-carbon and carbon-sulfur bonds.

This steric bulk forces the macrocycle into a preorganized conformation that closely mimics the geometry required for metal binding. By minimizing the entropic penalty ( ΔS ) typically associated with the transition from a flexible ligand to a rigid metal complex, the gem-dimethyl groups drastically enhance the overall thermodynamic stability ( ΔG ) of the resulting complex[5]. Furthermore, these methyl groups sterically shield the sulfur atoms, preventing unwanted intermolecular dimerization or premature oxidation.

Diagram 1: The Thorpe-Ingold effect driving macrocyclic preorganization and enhanced thermodynamic stability.

Thermodynamic Stability Profiling

The thermodynamic stability of N2S2 macrocyclic complexes is quantified by their formation constants ( logK ). For transition metals, the macrocyclic effect combined with the soft-donor nature of sulfur yields exceptionally stable species.

Copper (Cu²⁺/Cu⁺) Coordination

N2S2 macrocycles form mononuclear Cu(II) complexes with stability constants ( logK ) ranging from 1010 to 1015 [2]. The presence of sulfur donors provides a unique redox advantage: while pure nitrogen macrocycles (N4) strongly favor Cu(II), the N2S2 donor set stabilizes the softer Cu(I) oxidation state. Consequently, Cu(I) complexes of these ligands exhibit high stabilities ( logK≈1012−1014 )[6]. This dual stabilization results in a reversible or quasi-reversible Cu²⁺/Cu⁺ redox transition, typically observed between +10 and +480 mV vs. SHE[6].

Kinetic Inertness vs. Thermodynamic Stability

For in vivo applications (e.g., 64 Cu PET imaging), thermodynamic stability alone is insufficient. The complex must be kinetically inert to prevent transchelation by endogenous proteins like ceruloplasmin or metallothioneins[3]. The 12-membered tetramethylated ring provides a tight binding cavity that maximizes kinetic inertness through steric shielding.

Quantitative Data Summary

Metal Ion	Oxidation State	Typical Coordination Geometry	Log K (Formation Constant)	Redox Potential (vs. SHE)
Cu(II)	+2	Distorted Square Pyramidal	10.5 – 14.8	+10 to +480 mV
Cu(I)	+1	Distorted Tetrahedral	12.0 – 14.2	N/A
Tc(V)	+5	Square Pyramidal (Tc=O)	> 20 (post-reduction)	Kinetically Inert

Self-Validating Experimental Protocols

To rigorously evaluate the thermodynamic and redox stability of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane complexes, researchers must employ orthogonal analytical techniques. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: Determination of Thermodynamic Stability Constants ( logK ) via Potentiometry

Causality: Potentiometric titration measures the displacement of protons upon metal binding. By mapping the pH-dependent speciation, researchers can calculate the exact thermodynamic formation constants, ensuring the complex will remain intact at physiological pH (7.4).

• Ligand Preparation: Dissolve the macrocycle (1.0 mM) in a background electrolyte solution (e.g., 0.1 M NaNO 3​ or NaClO 4​ ) to maintain a constant ionic strength.

• Acid-Base Calibration: Titrate the free ligand with standardized 0.1 M NaOH under an inert Argon atmosphere at 25.0 ± 0.1 °C to determine the exact protonation constants (pKa) of the secondary amines.

• Metal Complexation: Introduce the metal salt (e.g., Cu(NO 3​ ) 2​ ) at a 1:1 molar ratio to the ligand solution.

• Titration & Equilibration: Titrate the mixture with 0.1 M NaOH. Allow sufficient equilibration time (up to 15 minutes per addition) due to the slower complexation kinetics typical of sterically hindered macrocycles.

• Data Deconvolution: Export the titration curves into speciation software (e.g., HYPERQUAD). Fit the data to calculate the logK values for the [ML]2+ and [ML(OH)]+ species.

Protocol 2: Redox Stability Profiling via Cyclic Voltammetry (CV)

Causality: In vivo environments contain reducing agents like ascorbic acid and glutathione. CV determines if the metal complex will undergo reductive demetallation. A reversible redox wave indicates that the ligand can stabilize both oxidation states without releasing the metal.

• Cell Setup: Utilize a three-electrode system: Glassy carbon working electrode, Pt wire counter electrode, and Ag/AgCl reference electrode.

• Solution Prep: Dissolve the pre-formed metal-macrocycle complex (1.0 mM) in anhydrous acetonitrile containing 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF 6​ ) as the supporting electrolyte.

• Sweeping: Scan the potential from +1.0 V to -1.0 V at varying scan rates (50, 100, 200 mV/s).

• Validation: Analyze the peak-to-peak separation ( ΔEp​ ). A ΔEp​ of ~59 mV (at 25 °C) with an anodic-to-cathodic peak current ratio ( ipa​/ipc​ ) of 1 confirms a chemically reversible, thermodynamically stable redox couple.

Diagram 2: Orthogonal experimental workflow for validating the thermodynamic and redox stability of complexes.

References

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• RSC. "Modulating the shuttling motion of [2]rotaxanes built of p-xylylenediamine units through permethylation at the benzylic positions of the ring". Organic & Biomolecular Chemistry. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4RvKJKAxjlfXH3d7UJk7R_RqbyoDWxe-6xyDUjuOjjbFfoACuQZi2uc4Q_DkF6Oxjfzj9U4w4TwLc6UsfjKkfGJi7Lhha5fKtbUDQD3lLZ8q86QQEc8T7ZjT64nI5fQ1_o9oij_Vt57tuA95Ln5D3xms0nA6Ajt64]

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Spectroscopic Characterization of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane: A Comprehensive Guide for Radiopharmaceutical Applications

Executive Summary

In the development of targeted radiopharmaceuticals, macrocyclic chelators dictate the kinetic inertness and thermodynamic stability of the radiometal complex. 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS: 632330-79-1) is a highly specialized, sterically hindered N2​S2​ macrocycle. It serves as an oxidized precursor that, upon reductive cleavage of its 1,2-dithia (disulfide) bond, yields a potent dithiolate chelator ideal for coordinating transition metals such as 64 Cu, 99m Tc, and 188 Re.

This whitepaper provides an in-depth, field-proven framework for the spectroscopic characterization of this molecule. As a Senior Application Scientist, I have structured this guide to not only detail what protocols to run, but why they are mechanistically necessary to validate the structural asymmetry and redox readiness of this macrocycle prior to clinical radiolabeling.

Mechanistic Causality: Structure and Function

To characterize a molecule effectively, one must understand the causality behind its structural design:

• The 12-Membered Macrocyclic Backbone: The cyclododecane ring provides a pre-organized binding cavity. This macrocyclic effect drastically reduces the entropic cost of metal coordination compared to acyclic BAT (bis-amino-ethanethiol) ligands, preventing in vivo transchelation by endogenous proteins like ceruloplasmin[1].

• The 1,2-Dithia Linkage: The disulfide bond acts as a protective redox switch. Storing the ligand in its oxidized state prevents premature intermolecular polymerization.

• The 3,3,10,10-Tetramethyl Substitution: The gem-dimethyl groups provide critical steric shielding. The methyls at C3 protect the adjacent sulfur atom from oxidative degradation, while the methyls at C10 increase the overall lipophilicity of the complex—a necessary parameter for blood-brain barrier (BBB) penetration in neuro-imaging[2].

Structural Asymmetry

Based on IUPAC nomenclature, the numbering of the heteroatoms (1,2-dithia-5,8-diaza) dictates an intrinsically asymmetric carbon backbone. The linker between S2 and N5 is a 2-carbon chain (C3-C4), whereas the linker between N8 and S1 is a 4-carbon chain (C9-C10-C11-C12). This lack of symmetry is the defining challenge in its spectroscopic elucidation.

Diagram 1: Logical workflow from spectroscopic validation to radiometal chelation.

Self-Validating Experimental Protocols

High-Resolution Mass Spectrometry (HRMS)

Causality: Macrocyclization reactions frequently suffer from kinetic oligomerization, yielding dimers or trimers with identical elemental ratios[2]. HRMS is mandatory to confirm the monomeric state. Protocol:

• Preparation: Dilute the purified compound to 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid to facilitate protonation.

• Acquisition: Inject into an ESI-TOF mass spectrometer operating in positive ion mode.

• Validation: The system is self-validating if the monoisotopic peak strictly matches the theoretical [M+H]+ of 263.1610 m/z (Formula: C12​H26​N2​S2​ ). The absence of a peak at ~525 m/z confirms the absence of intermolecular dimers.

Vibrational Spectroscopy (Raman & FT-IR)

Causality: While FT-IR is excellent for identifying the secondary amines (N-H stretch), it is notoriously weak for disulfide bonds. Raman spectroscopy relies on changes in polarizability, making the highly polarizable S-S bond one of the strongest signals in the spectrum. Furthermore, the exact Raman shift dictates the dihedral angle of the disulfide bridge[3]. Protocol:

• Preparation: Place 2-5 mg of the crystalline powder onto a glass slide.

• Acquisition (Raman): Utilize a 785 nm or 1064 nm excitation laser to minimize background fluorescence. Scan the fingerprint region (400–800 cm −1 ).

• Acquisition (FT-IR): Use an ATR-FTIR spectrometer, scanning from 4000 to 400 cm −1 .

• Validation: The protocol validates the oxidized state by the presence of the S-S stretch. Upon addition of a reducing agent (e.g., TCEP), this peak must completely disappear, validating the redox switch.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: Due to the rigid, asymmetric nature of the 12-membered ring, 1D 1 H NMR will present severe signal overlap and diastereotopicity. A comprehensive 2D NMR strategy is required to map the distinct carbon environments. Protocol:

• Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous CDCl3​ (containing 0.03% TMS). Anhydrous solvent is critical to prevent proton exchange at the N-H sites, which broadens the signals.

• Acquisition: Obtain 1D 1 H (400 MHz) and 13 C (100 MHz) spectra. Follow immediately with 2D COSY, HSQC, and HMBC.

• Validation: The integration of the 1 H spectrum must yield exactly 26 protons (12 from methyls, 12 from methylenes, 2 from amines).

Diagram 2: 2D NMR strategy to elucidate the asymmetric macrocyclic backbone.

Data Presentation & Expected Outcomes

Table 1: Predictive NMR Assignments for the Asymmetric Backbone

Because the molecule lacks internal symmetry, all 12 carbons will resolve as distinct signals in a high-field 13 C NMR spectrum. The constrained ring flip will force the methylene protons into axial/equatorial-like positions, resulting in complex multiplets.

Position	Carbon Type	Expected 13 C Shift (ppm)	Expected 1 H Shift (ppm)	2D NMR Correlative Markers
C3	Quaternary	45.0 - 55.0	N/A	HMBC cross-peaks to C3-methyls and C4.
C3-Me 2​	Methyl (x2)	25.0 - 28.0	~1.30 (s, 6H)	Strong HSQC correlation; HMBC to C3.
C4	Methylene	55.0 - 65.0	2.50 - 2.80 (m, 2H)	COSY to N5-H; HMBC to C3.
C6, C7	Methylene	45.0 - 50.0	2.70 - 3.00 (m, 4H)	Strong COSY coupling (ethylenediamine bridge).
C9	Methylene	55.0 - 65.0	2.50 - 2.80 (m, 2H)	COSY to N8-H; HMBC to C10.
C10	Quaternary	35.0 - 45.0	N/A	HMBC cross-peaks to C10-methyls, C9, C11.
C10-Me 2​	Methyl (x2)	25.0 - 28.0	~1.00 (s, 6H)	Strong HSQC correlation; HMBC to C10.
C11	Methylene	35.0 - 42.0	1.50 - 1.80 (m, 2H)	COSY to C12; HMBC to C10.
C12	Methylene	30.0 - 38.0	2.60 - 2.90 (m, 2H)	COSY to C11; Downfield shift due to adjacent S1.

Table 2: Vibrational Spectroscopy Markers

The exact position of the S-S stretch in Raman spectroscopy provides direct evidence of the macrocyclic ring strain and the resulting dihedral angle of the disulfide bond[3].

Modality	Vibrational Mode	Wavenumber (cm −1 )	Diagnostic Significance
Raman	S-S Stretch	510 - 540	Validates intact disulfide. Shift indicates gauche-gauche-trans or trans-gauche-trans conformation.
Raman	C-S Stretch	630 - 760	Confirms the carbon-sulfur linkages at C3 and C12.
FT-IR	N-H Stretch	~3300 (broad)	Validates the presence of the secondary amines (5,8-diaza).
FT-IR	C-H Stretch	2850 - 2950	Confirms aliphatic backbone and tetramethyl groups.

Conclusion

The spectroscopic characterization of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane requires a rigorous, multi-modal approach. Because the molecule is structurally asymmetric, 1D NMR alone is insufficient; a robust 2D NMR strategy is required to map the disparate carbon chains. Furthermore, Raman spectroscopy serves as the ultimate self-validating tool to monitor the integrity of the 1,2-dithia bond—ensuring the macrocycle is properly maintained in its oxidized prodrug state until reductive radiometal chelation is required.

References

• Wadas, T. J., Wong, E. H., Weisman, G. R., & Anderson, C. J. (2010). Coordinating Radiometals of Copper, Gallium, Indium, Yttrium, and Zirconium for PET and SPECT Imaging of Disease. Chemical Reviews.[Link]

• Walker, J. A., et al. (2019). Synthesis, Characterization, and Copper(II) Chelates of 1,11-Dithia-4,8-diazacyclotetradecane. The Journal of Organic Chemistry, ACS Publications.[Link]

• Van Wart, H. E., Lewis, A., Scheraga, H. A., & Saeva, F. D. (1973). Disulfide Bond Dihedral Angles from Raman Spectroscopy. Proceedings of the National Academy of Sciences (PNAS).[Link]

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Coordination Geometry of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane Derivatives: A Technical Guide for Radiopharmaceutical Development

Executive Summary

The macrocycle 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS No. 632330-79-1) represents a highly specialized class of N2S2 ligands. Featuring a 12-membered ring with a redox-active 1,2-dithia (disulfide) linkage and gem-dimethyl steric bulk, this scaffold is a privileged structure in radiopharmaceutical chemistry. This whitepaper explores the causality between its structural pre-organization and its metal-specific coordination geometries, providing self-validating experimental protocols for its application in Copper-64 (PET) and Technetium-99m (SPECT) imaging.

Structural Rationale and Conformational Pre-organization

The inclusion of gem-dimethyl groups at positions 3 and 10 of the 1,2-dithia-5,8-diazacyclododecane ring is a deliberate design choice driven by the Thorpe-Ingold effect . These bulky substituents compress the internal bond angles of the carbon backbone, forcing the macrocycle into a pre-organized conformation that thermodynamically favors metal chelation by reducing the entropic penalty of folding.

In its native oxidized state, the disulfide bond restricts the sulfur atoms from acting as strong electron donors, often limiting the ligand to a weak bidentate N2 coordination mode[1]. However, upon targeted chemical reduction, the 1,2-dithia bond is cleaved, yielding a highly reactive tetradentate N2S2 dithiolate-diamine ligand. This reduced form acts as a powerful chelator for transition metals[2].

Coordination Geometry: Metal-Specific Adaptations

The coordination geometry of the reduced N2S2 ligand is strictly dictated by the electronic requirements of the central metal ion and the steric bulk of the tetramethyl groups.

Copper(II) Complexes

When coordinated to Cu(II), the reduced N2S2 ligand typically adopts a distorted square planar or square pyramidal geometry[1]. The two thiolate sulfurs and two amine nitrogens occupy the equatorial plane. The gem-dimethyl groups protrude axially, creating a steric shield that blocks endogenous nucleophiles (e.g., transmetallation by serum proteins) from attacking the axial positions. This steric shielding is the primary causal factor for the high kinetic inertness observed in N2S2-Cu(II) radiopharmaceuticals, preventing in vivo demetalation[2].

Technetium-99m (Tc-V) Complexes

For Tc-99m, the ligand is typically coordinated to a [Tc≡N]²⁺ (nitrido) or[Tc=O]³⁺ (oxo) core[3]. The resulting geometry is strictly square pyramidal. The N2S2 donor set forms the basal plane, while the strongly electron-donating nitrido or oxo group occupies the apical position[4]. The tetramethyl groups enhance the lipophilicity of the complex, which can be tuned for specific biological targeting, such as crossing the blood-brain barrier.

Conformational pathways and resulting coordination geometries of the N2S2 macrocycle.

Quantitative Data: Coordination Parameters

The following table summarizes the structural and kinetic parameters of the reduced N2S2 macrocycle when coordinated to various relevant transition metals.

Metal Core	Oxidation State	Preferred Geometry	Avg. M-N Bond (Å)	Avg. M-S Bond (Å)	Kinetic Stability
Cu	+2	Square Planar	2.02 - 2.08	2.25 - 2.30	Very High
Tc≡N	+5	Square Pyramidal	2.10 - 2.15	2.30 - 2.35	High
Zn	+2	Distorted Tetrahedral	2.10 - 2.15	2.35 - 2.40	Moderate
Ni	+2	Square Planar	1.90 - 1.95	2.15 - 2.20	High

Experimental Methodologies & Self-Validating Protocols

To successfully utilize 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclododecane, the disulfide bond must be reduced in situ without introducing competing metal-binding agents.

Protocol 1: Synthesis of the Cu-64 N2S2 Complex

Causality & Design: Tris(2-carboxyethyl)phosphine (TCEP) is selected as the reducing agent because, unlike dithiothreitol (DTT), TCEP does not contain thiol groups that would competitively chelate the Cu-64 ion.

• Ligand Preparation: Dissolve 100 µg of the macrocycle in 0.5 mL of 0.1 M sodium acetate buffer (pH 5.5).

• Disulfide Reduction: Add 3 molar equivalents of TCEP. Incubate at room temperature for 15 minutes to ensure complete cleavage of the 1,2-dithia bond into free thiolates.

• Radiometal Addition: Add 100–500 MBq of [⁶⁴Cu]CuCl₂ (in 0.1 M HCl, neutralized with buffer).

• Thermal Complexation: Heat the reaction mixture at 85°C for 30 minutes. Mechanistic note: Heating is mandatory to provide the activation energy required to overcome the steric hindrance of the gem-dimethyl groups during metal insertion.

• Purification: Pass the mixture through a pre-conditioned C18 Sep-Pak cartridge. Wash with water to remove unreacted Cu-64 and TCEP. Elute the intact complex with ethanol.

• Self-Validation (QC): Perform radio-TLC using a dual-solvent system. In 0.1 M ammonium citrate (pH 5.5), free Cu-64 migrates to the solvent front (Rf = 0.9), while the N2S2-Cu complex remains at the origin (Rf = 0.0). In ethyl acetate, the lipophilic complex migrates (Rf = 0.8), while colloidal Cu stays at the origin. This orthogonal validation ensures >95% radiochemical purity.

Self-validating experimental workflow for the radiolabeling of the N2S2 macrocycle.

Protocol 2: Synthesis of the Tc-99m Nitrido Complex

• Intermediate Formation: React [⁹⁹ᵐTc]NaTcO₄ with succinic dihydrazide (SDH) and stannous chloride (SnCl₂) in saline for 15 minutes at room temperature to form the [⁹⁹ᵐTc]Tc≡N intermediate[4].

• Ligand Addition: Add the TCEP-reduced macrocycle to the intermediate vial.

• Ligand Exchange: Heat at 85°C for 30 minutes. The N2S2 ligand thermodynamically displaces the weaker intermediate ligands, locking the Tc(V) core into a highly stable square pyramidal geometry[3].

Conclusion

The 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclododecane derivative is a highly engineered chelator. By understanding the causality between its steric bulk, its redox-active disulfide bond, and the specific coordination geometries it enforces, researchers can reliably deploy this macrocycle in the development of next-generation, kinetically inert radiopharmaceuticals.

References

• Title: Coordinating Radiometals of Copper, Gallium, Indium, Yttrium, and Zirconium for PET and SPECT Imaging of Disease Source: Chemical Reviews, 110(5), 2858-2902 (2010). URL: [Link]

• Title: Copper(II) and nickel(II) complexes of binucleating macrocyclic bis(disulfide)tetramine ligands Source: Inorganic Chemistry, 39(22), 5022-5027 (2000). URL: [Link]

• Title: Fundamentals of Technetium and Rhenium Chemistry Source: Inorganics, 7(12), 144 (2019). URL: [Link]

• Title: Technetium Nitrido Complexes of Tetradentate Thiosemicarbazones: Kit-Based Radiolabeling, Characterization, and In Vivo Evaluation Source: Inorganic Chemistry, 62(43), 17741-17752 (2023). URL: [Link]

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Unlocking the Potential of a Novel Dithia-Diazacyclododecane Ligand: A Guide to Predicting Electronic Properties and Reactivity using Density Functional Theory

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The field of medicinal and coordination chemistry is in constant pursuit of novel molecular scaffolds that offer unique electronic and conformational properties. The saturated macrocycle, 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane, represents a promising, yet largely unexplored, candidate for the development of new catalysts, therapeutic agents, and diagnostic probes. Its structure, featuring a flexible dodecane backbone with embedded disulfide and diamine functionalities, suggests a rich potential for metal chelation and biological interaction. This guide provides a comprehensive framework for the theoretical investigation of this molecule's electronic properties using Density Functional Theory (DFT) calculations, offering a roadmap from initial structure optimization to the prediction of reactivity and spectroscopic signatures.

Introduction: The Case for a Novel Macrocycle

Macrocyclic ligands, particularly those incorporating a mix of soft (sulfur) and hard (nitrogen) donor atoms, are of significant interest due to their ability to form stable complexes with a wide range of metal ions. While research has explored various sulfur-containing derivatives of well-known macrocycles like cyclen, the specific compound 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane remains a frontier molecule.[1] Its unsaturated precursor, 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclodeca-4,8-diene, is a known precursor for pharmaceutically important diaminedithiol ligand systems.[2][3] The reduction of the diene's imine bonds would yield the saturated dodecane ring, a flexible scaffold whose properties are ripe for investigation.

Understanding the electronic structure of this molecule is paramount to predicting its behavior. Key questions for researchers and drug developers include:

• Where are the electron-rich and electron-poor regions of the molecule?

• How readily can it be oxidized or reduced?

• What is its potential for coordinating with metal ions?

• How might it interact with biological targets?

This guide will demonstrate how DFT calculations can provide robust, predictive answers to these questions, accelerating the research and development cycle.

The Theoretical Backbone: Why DFT is the Right Tool

Density Functional Theory (DFT) has become a cornerstone of computational chemistry for its balance of accuracy and computational efficiency.[4] It allows us to model the electronic structure of molecules and derive a host of properties that are directly comparable to experimental data.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding a molecule's reactivity.

• HOMO: The energy of the HOMO is related to the molecule's ability to donate an electron (ionization potential). A higher HOMO energy suggests a better electron donor.

• LUMO: The energy of the LUMO relates to the molecule's ability to accept an electron (electron affinity). A lower LUMO energy indicates a better electron acceptor.

• The HOMO-LUMO Gap (ΔE): The energy difference between these two orbitals is a critical indicator of chemical stability and reactivity.[5] A large gap implies high stability and low reactivity, while a small gap suggests the molecule is more polarizable and reactive.[6]

Global Reactivity Descriptors

From the HOMO and LUMO energies, we can calculate several "global reactivity descriptors" that quantify the molecule's behavior:[4][6]

Descriptor	Formula	Interpretation
Chemical Potential (μ)	μ = (EHOMO + ELUMO) / 2	The "escaping tendency" of an electron from a stable system. A higher (less negative) chemical potential indicates greater reactivity.
Chemical Hardness (η)	η = (ELUMO - EHOMO) / 2	Measures the resistance to change in electron distribution. A harder molecule has a larger HOMO-LUMO gap.
Electrophilicity Index (ω)	ω = μ² / (2η)	Quantifies the ability of a molecule to accept electrons; a measure of its electrophilic character.

These descriptors are invaluable for comparing the reactivity of different proposed molecules before committing to their synthesis.

A Practical Workflow for DFT Analysis

This section outlines a step-by-step protocol for performing a comprehensive DFT study on 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane.

Step 1: Molecular Structure Generation and Optimization

The first step is to generate a 3D structure of the molecule. This can be done using any standard molecular modeling software. It is crucial to then perform a geometry optimization to find the lowest energy conformation of the molecule.

• Rationale: The macrocyclic ring is flexible. Finding the global minimum energy structure is essential for accurate calculation of electronic properties. It is advisable to perform a conformational search to identify several low-energy isomers.

Step 2: Selecting the Right Computational Method

The choice of DFT functional and basis set is critical for obtaining reliable results. For molecules containing second-row elements like sulfur, careful selection is necessary.

• Recommended Functional: A hybrid functional like B3LYP is a well-established starting point, known for its good performance across a wide range of organic molecules.[7][8] For potentially more accurate results, especially concerning reaction barriers, a meta-GGA functional like M06-2X could be employed.[8]

• Recommended Basis Set: A Pople-style basis set such as 6-311++G(d,p) is recommended. The ++ indicates the inclusion of diffuse functions on all atoms, which are important for describing lone pairs and potential non-covalent interactions. The (d,p) denotes polarization functions, which are crucial for accurately describing the bonding in molecules with heteroatoms like sulfur and nitrogen.[4][8]

Step 3: Calculation of Electronic Properties

Once the geometry is optimized, a series of single-point energy calculations can be performed to obtain the desired electronic properties. This includes:

• Frontier Molecular Orbitals: Visualize the HOMO and LUMO to see where the electron density is located. In this molecule, the HOMO is expected to have significant contributions from the sulfur and nitrogen lone pairs, while the LUMO may be distributed across the σ* orbitals of the S-S and C-N bonds.

• Molecular Electrostatic Potential (MEP): Generate an MEP map. This color-coded map shows the electrostatic potential on the molecule's surface. Red regions (negative potential) indicate electron-rich areas prone to electrophilic attack (likely around the N and S atoms), while blue regions (positive potential) denote electron-poor areas susceptible to nucleophilic attack.

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides insights into charge distribution, hybridization, and donor-acceptor interactions within the molecule.[9] This can reveal, for example, the extent of lone pair delocalization.

The workflow for this computational analysis is summarized in the diagram below.

Caption: A generalized workflow for the DFT analysis of the target molecule.

Anticipated Results and Their Implications for Drug Development

Based on the known chemistry of related S-N heterocycles, we can hypothesize the likely outcomes of these DFT calculations and their significance.

• High Electron Density on S and N Atoms: The MEP and NBO analyses are expected to confirm that the sulfur and nitrogen atoms are the most electron-rich and nucleophilic centers. This strongly suggests they will be the primary sites for metal coordination. This is a critical piece of information for designing new metal-based drugs or imaging agents.

• The Disulfide Bridge as a Redox Switch: The S-S bond is a key feature. The HOMO-LUMO gap will provide an initial estimate of its redox stability. A relatively small gap might suggest that the disulfide bond can be readily reduced to form a dithiol, a common mechanism for drug activation or interaction with biological systems containing redox-active species like glutathione.

• Predicting Reactivity: The calculated global reactivity descriptors will allow for a quantitative comparison with other known ligands or drug molecules. For instance, a high electrophilicity index might indicate potential covalent interactions with nucleophilic residues in a protein binding site.

The following table presents a hypothetical summary of calculated electronic properties for the target molecule compared to a known macrocycle, providing a template for data presentation.

Property	3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (Hypothetical)	1,4,7,10-Tetraazacyclododecane (Cyclen) (Reference)
EHOMO (eV)	-6.5	-6.2
ELUMO (eV)	+1.5	+2.0
HOMO-LUMO Gap (ΔE) (eV)	8.0	8.2
Chemical Potential (μ) (eV)	-2.5	-2.1
Chemical Hardness (η) (eV)	4.0	4.1
Electrophilicity Index (ω) (eV)	0.78	0.54

Note: Cyclen values are illustrative for comparison purposes.

Experimental Validation: Bridging Theory and Reality

While DFT provides powerful predictions, experimental validation is the ultimate arbiter of scientific truth. The computational results should guide the experimental characterization of the synthesized molecule.

• Cyclic Voltammetry: This technique can be used to experimentally measure the oxidation and reduction potentials of the molecule, which can be directly correlated with the calculated HOMO and LUMO energies.

• UV-Vis Spectroscopy: The lowest energy electronic transition can be measured and compared to the HOMO-LUMO gap calculated by Time-Dependent DFT (TD-DFT).

• X-ray Crystallography: If suitable crystals can be obtained, this will provide the definitive molecular structure, allowing for a direct comparison with the optimized geometry from DFT.

• NMR Spectroscopy: ¹H and ¹³C NMR chemical shifts can be calculated using DFT (e.g., with the GIAO method) and compared to experimental spectra to confirm the structure in solution.

Conclusion

The macrocycle 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane stands as a promising but uncharacterized molecule with significant potential in materials science and drug development. This guide has outlined a robust and scientifically grounded computational workflow using Density Functional Theory to predict its fundamental electronic properties and reactivity. By following this protocol, researchers can generate actionable hypotheses about the molecule's behavior, guiding its synthesis, characterization, and eventual application. This theory-first approach minimizes wasted resources, accelerates the pace of discovery, and provides a deeper, mechanistically-grounded understanding of this novel chemical entity.

References

• Di Marco, V., et al. (2018). Toward novel sulphur-containing derivatives of tetraazacyclododecane: synthesis, acid–base properties, spectroscopic characterization, DFT calculations, and cadmium(ii) complex formation in aqueous solution. New Journal of Chemistry. Available at: [Link]

• Lin, C.-C., et al. (2004). 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclodeca-4,8-diene. Acta Crystallographica Section C: Crystal Structure Communications. Available at: [Link]

• Rawson, J. M., & Williams, J. (n.d.). Synthetic methods and structure-reactivity relationships in electron-rich sulfur-nitrogen rings and cages. Academia.edu. Available at: [Link]

• Lin, C.-C., et al. (2004). 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclodeca-4,8-diene. ResearchGate. Available at: [Link]

• Ivashchenko, O., et al. (2023). Molecular and Electronic Structures of Macrocyclic Compounds Formed at Template Synthesis in the M(II)—Thiocarbohydrazide—Diacetyl Triple Systems: A Quantum-Chemical Analysis by DFT Methods. MDPI. Available at: [Link]

• Okbinoglu, T. (2014). Electronic structure of sulfur-nitrogen containing compounds : correlations with theory and chemical reactivity. Semantic Scholar. Available at: [Link]

• Girek, T. (n.d.). Recent Advances in the Synthesis and Applications of Nitrogen-Containing Macrocycles. MDPI. Available at: [Link]

• Herberhold, M. (1996). 1.9 Sulfur-Nitrogen Compounds. Georg Thieme Verlag. Available at: [Link]

• Unknown Author. (n.d.). DFT CALCULATIONS ON MOLECULAR STRUCTURE, HOMO LUMO STUDY REACTIVITY DESCRIPTORS OF TRIAZINE DERIVATIVE. ijcrt.org. Available at: [Link]

• Miar, Y., et al. (2020). Theoretical investigations on the HOMO–LUMO gap and global reactivity descriptor studies, natural bond orbital, and nucleus-in. Semantic Scholar. Available at: [Link]

• Miar, Y., et al. (2020). (PDF) Theoretical investigations on the HOMO–LUMO gap and global reactivity descriptor studies, natural bond orbital, and nucleus-independent chemical shifts analyses of 3-phenylbenzo[ d ]thiazole-2(3 H )-imine and its para -substituted derivatives: Solvent and substituent effects. ResearchGate. Available at: [Link]

• Paparo, A., et al. (2022). Is DFT Accurate Enough to Calculate Regioselectivity? The Case of 1,3-Dipolar Cycloaddition of Azide to Alkynes. AIR Unimi. Available at: [Link]

• Miranda-Soto, V., et al. (2007). Unusual Reactivity Patterns of 1,3,6,8-Tetraazatricyclo-[4.4.1.1 3,8 ]-dodecane (TATD) Towards Some Reducing Agents: Synthesis of TMEDA. MDPI. Available at: [Link]

• Pellegrino, S., et al. (2024). Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions. MDPI. Available at: [Link]

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Conformational Analysis of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane Macrocycles

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Macrocyclic compounds occupy a unique chemical space between small molecules and biologics, offering the potential for high-affinity and selective binding to challenging protein targets.[1] Their therapeutic promise, however, is intrinsically linked to their conformational behavior. A macrocycle's three-dimensional shape governs its interaction with biological targets, its membrane permeability, and its metabolic stability.[2] This guide provides a comprehensive technical overview of the conformational analysis of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane, a model 12-membered macrocycle featuring key structural constraints. We will explore a synergistic approach that combines computational modeling with experimental validation through Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography. The narrative will focus on the causality behind methodological choices, providing field-proven insights into how the interplay between the gem-dimethyl groups and the disulfide bridge dictates the conformational landscape of this important scaffold.

Introduction: The Structural Challenge of Macrocycles

Macrocycles, defined as cyclic molecules with 12 or more atoms in the ring, are of significant interest in medicinal chemistry due to their ability to engage with large, flat protein surfaces that are often considered "undruggable" by traditional small molecules.[1][3] The cyclization of a linear precursor into a macrocycle can pre-organize the molecule into a bioactive conformation, reducing the entropic penalty upon binding to its target and thereby enhancing potency.[2][4]

The subject of this guide, 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane, presents a fascinating case study. Its 12-membered ring is based on the cyclododecane framework, which is known to have low ring strain and a preference for a square[5] conformation in its unsubstituted form.[6][7] However, the introduction of several key features dramatically alters this landscape:

• Disulfide Bridge: The 1,2-dithia linkage introduces a covalent bond that is crucial for the stability and proper folding of many proteins.[8][9] In this macrocycle, it acts as a rigid structural anchor, significantly constraining the possible ring conformations.

• Gem-Dimethyl Groups: Located at the 3 and 10 positions, these groups introduce steric bulk and restrict bond rotation through the Thorpe-Ingold effect. This entropically favorable restriction can enforce a specific bioactive conformation and increase binding affinity.[10][11]

• Diaza Substitution: The nitrogen atoms at positions 5 and 8 introduce polarity and potential hydrogen bonding sites, influencing solubility and intermolecular interactions.

A thorough understanding of this molecule's conformational preferences is therefore paramount for designing novel therapeutics, as even subtle changes in its 3D structure can lead to dramatic differences in biological activity.

Computational Analysis: Predicting the Conformational Landscape

Computational modeling is the essential first step in conformational analysis, allowing for the exploration of a molecule's potential energy surface to identify low-energy, stable conformers.[12] For flexible macrocycles, a multi-tiered approach is most effective, combining a broad conformational search with high-accuracy energy calculations.

Causality of Method Selection

The challenge in modeling macrocycles lies in their high number of rotatable bonds, which creates a vast conformational space.[3] A simple energy minimization is insufficient as it will only find the local minimum closest to the starting structure. Therefore, a robust search algorithm is required.

• Step 1: Conformational Search with Molecular Mechanics (MM): We begin with a broad exploration using methods like Monte Carlo Multiple Minimum (MCMM) or a combination of molecular dynamics and low-mode sampling (MD/LLMOD).[13] These methods are computationally efficient and are designed to overcome energy barriers to sample a diverse range of molecular geometries. The choice of a force field (e.g., OPLS, MMFF) is critical for accurately describing the intramolecular interactions.

• Step 2: Energy Refinement with Density Functional Theory (DFT): The unique conformers generated by the MM search are then subjected to geometry optimization and energy calculation at a higher level of theory, such as DFT (e.g., B3LYP/6-31G(d,p)).[7] This step provides more accurate relative energies, allowing for a reliable ranking of the stability of the different conformations.

This hierarchical workflow ensures both comprehensive sampling and energetic accuracy, providing a predictive model of the most likely conformations to be observed experimentally.

Caption: Workflow for computational conformational analysis.

Predicted Low-Energy Conformers

The computational analysis typically yields a small number of low-energy conformers that are significantly more stable than the rest. These are often characterized by specific intramolecular hydrogen bonds or arrangements that minimize steric and torsional strain.

Conformer ID	Relative Energy (ΔE, kcal/mol)	Key Dihedral Angles (°)	Intramolecular Interactions
Conf-A	0.00 (Global Minimum)	C4-N5-C6-C7: ~175 (anti)	N5-H···S2 hydrogen bond
S1-S2-C3-C4: ~-60 (gauche)
Conf-B	1.25	C4-N5-C6-C7: ~65 (gauche)	Minimal transannular H-H strain
S1-S2-C3-C4: ~-65 (gauche)
Conf-C	2.80	C4-N5-C6-C7: ~170 (anti)	N8-H···S1 hydrogen bond
S1-S2-C3-C4: ~85 (gauche)

Table 1: Representative data from a computational conformational analysis, ranking the most stable predicted structures.

Experimental Validation: From Theory to Reality

While computational methods provide invaluable predictions, experimental validation is essential to determine the actual conformation(s) present in the solid state and in solution, where biological activity occurs.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Conformation in Solution

NMR spectroscopy is the most powerful technique for elucidating the three-dimensional structure of molecules in solution.[14][15] By analyzing various NMR parameters, we can deduce bond connectivities, dihedral angles, and through-space proximities of atoms.

• Sample Preparation: Dissolve ~5-10 mg of the purified macrocycle in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence the conformational equilibrium.[14]

• 1D NMR Acquisition: Acquire standard ¹H and ¹³C NMR spectra to confirm the chemical structure and purity. The chemical shifts provide initial clues about the electronic environment of each nucleus.[16]

• 2D NMR Acquisition (COSY): Run a Correlation Spectroscopy (COSY) experiment to establish scalar coupling (through-bond) networks between protons, confirming the spin systems within the molecule.

• 2D NMR Acquisition (NOESY/ROESY): Acquire a Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) spectrum. These experiments detect through-space correlations between protons that are close to each other (< 5 Å), providing critical distance constraints for structure determination.[15][17]

• Data Analysis:

  • Coupling Constants (³J): Measure the vicinal (³J) coupling constants from the high-resolution ¹H spectrum. Using the Karplus equation, these values can be related to the dihedral angles between the coupled protons, providing information about the ring's torsional angles.[12]

  • NOE/ROE Correlations: Integrate the cross-peaks in the NOESY/ROESY spectrum. The intensity of an NOE is inversely proportional to the sixth power of the distance between the two protons, allowing for the determination of key intramolecular distances that define the macrocycle's fold.

NMR Parameter	Observation	Structural Implication
¹H Chemical Shift	Diastereotopic protons on C4, C9 (Δδ > 0.5 ppm)	Confirms a rigid, chiral conformation on the NMR timescale.
³J(H,H) Coupling	Large ³J value (~10 Hz) for N5-H and C6-H	Suggests an anti relationship, consistent with Conformer A.
NOE/ROE Data	Strong NOE between a C3-methyl proton and a C6 proton	Indicates these groups are on the same face of the macrocycle.
NOE between N5-H and a C11 proton	Defines a specific fold across the ring, constraining the overall shape.

Table 2: Interpretation of key NMR data to derive structural constraints for the macrocycle.

Single-Crystal X-ray Crystallography: Conformation in the Solid State

X-ray crystallography provides an unambiguous, high-resolution picture of the molecular structure in the solid state.[18][19] By diffracting X-rays off a single crystal, one can determine the precise coordinates of every atom in the molecule, revealing exact bond lengths, bond angles, and torsional angles.

• Crystal Growth: The most critical and often challenging step is to grow a single, high-quality crystal suitable for diffraction (typically >0.1 mm).[20] This is usually achieved by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution of the macrocycle.

• Data Collection: The crystal is mounted on a diffractometer and irradiated with a monochromatic X-ray beam. The crystal is rotated, and the resulting diffraction pattern of spots (reflections) is recorded on a detector.[21]

• Structure Solution and Refinement: The diffraction data (angles and intensities of reflections) are processed computationally. The "phase problem" is solved to generate an initial electron density map.[19] An atomic model is then built into this map and refined to best fit the experimental data, resulting in the final crystal structure.

The resulting structure provides a definitive snapshot of a low-energy conformation. While not necessarily the only conformation present in solution, it often corresponds to the global minimum predicted by computational methods.[22]

Integrated Discussion: The Role of Key Structural Elements

A powerful analysis emerges when we synthesize the data from computational, NMR, and crystallographic studies. Often, the solid-state structure from X-ray crystallography will match one of the lowest-energy conformers predicted by DFT. The NMR data, in turn, reveals whether this conformation persists in solution or if the molecule exists in a dynamic equilibrium between several low-energy states.

The Conformational Impact of the gem-Dimethyl Groups

The two sets of gem-dimethyl groups at C3 and C10 play a crucial role in reducing the molecule's flexibility. This is a classic example of the Thorpe-Ingold effect , where increasing the substitution at a tetrahedral carbon atom decreases the internal bond angle and sterically favors conformations that restrict the motion of the attached chains.[10][23] This pre-organization significantly narrows the conformational search, making it more likely for the macrocycle to adopt a well-defined shape. This rigidity is often observable in the NMR spectrum through the presence of sharp, distinct signals for otherwise equivalent protons.[16]

The Stabilizing Influence of the Disulfide Bridge

The S-S bond is more than just a linker; it is a powerful conformational constraint. The C-S-S-C dihedral angle has a strong preference for values around ±90°, which severely limits the flexibility of that portion of the 12-membered ring.[24] This constraint, combined with the gem-dimethyl groups, effectively "locks" the macrocycle into a limited set of conformations. This structural stabilization is essential for the function of many disulfide-containing biomolecules and is a key determinant of the macrocycle's overall topology.[8]

Caption: Equilibrium between two low-energy solution conformers.

Conclusion

The conformational analysis of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane reveals a molecule with a highly constrained and well-defined conformational landscape. The synergistic application of computational modeling, NMR spectroscopy, and X-ray crystallography provides a holistic understanding of its structure. The gem-dimethyl groups and the disulfide bridge work in concert to significantly reduce the inherent flexibility of the 12-membered ring, leading to a small number of stable, low-energy conformations. This detailed structural knowledge is fundamental for rational drug design, enabling researchers to understand structure-activity relationships and to engineer next-generation macrocyclic therapeutics with enhanced potency and optimized physicochemical properties.

References

• Karlén, A., et al. (2020). Conformational analysis of macrocycles: comparing general and specialized methods. Journal of Computer-Aided Molecular Design. [Link]

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• Optibrium. (2024). How can I model large molecules like macrocycles?. Optibrium. [Link]

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• Dale, J. (1980). Conformations of Cycloundecane. Acta Chemica Scandinavica. [Link]

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• Wikipedia. (n.d.). Cyclododecane. Wikipedia. [Link]

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• Williamson, D. S., et al. (2020). Free Ligand 1D NMR Conformational Signatures To Enhance Structure Based Drug Design of a Mcl-1 Inhibitor (AZD5991) and Other Synthetic Macrocycles. Journal of Medicinal Chemistry. [Link]

• Al-Rawashdeh, N. A. F., et al. (2007). Multistep conformational interconversion mechanism of cyclododecane. A simple and fast analysis using potential energy curves. ResearchGate. [Link]

• Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link]

• Burevschi, E., & Sanz, M. E. (2022). Conformational Panorama of Cycloundecanone: A Rotational Spectroscopy Study. The Journal of Physical Chemistry A. [Link]

• Villar, H. O., et al. (2023). Complex peptide macrocycle optimization: combining NMR restraints with conformational analysis to guide structure-based and ligand-based design. Journal of Computer-Aided Molecular Design. [Link]

• Bobyr, E., et al. (2020). Interrogation of solution conformation of complex macrocyclic peptides utilizing a combined SEC-HDX-MS, circular dichroism, and NMR workflow. Analyst. [Link]

• Jackson, W. R., et al. (2016). The Influence of Disulfide, Thioacetal and Lanthionine‐Bridges on the Conformation of a Macrocyclic Peptide. Chemistry – A European Journal. [Link]

• Biophysical Society. (2011). Disulfide Bridge: More Than Just a Simple Bond. Biophysical Society. [Link]

• Scott, J. S., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science. [Link]

• Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link]

• Allinger, N. L., & Zalkow, V. (1961). Conformational Analysis. IX. The Gem-Dimethyl Effect. The Journal of Organic Chemistry. [Link]

• du Preez, H., et al. (2009). 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclodeca-4,8-diene. ResearchGate. [Link]

• Scott, J. S., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science. [Link]

• BioPharmaSpec. (n.d.). Disulfide Bond Analysis & Mapping. BioPharmaSpec. [Link]

• Nagy, P. (2013). From structure to redox: the diverse functional roles of disulfides and implications in disease. Biochimica et Biophysica Acta (BBA) - General Subjects. [Link]

• San Diego State University. (n.d.). Conformational Analysis. San Diego State University. [Link]

• Wikipedia. (n.d.). X-ray crystallography. Wikipedia. [Link]

• Dauter, Z., & Dauter, M. (2002). x Ray crystallography. Journal of Medical Genetics. [Link]

• Wögerer, M. (2013). X-RAY CRYSTALLOGRAPHY MADE EASY. Nanoscribe. [Link]

• Opletalová, V., et al. (2000). Conformational analysis of 2-hydroxy-2',5'-diazachalcones. Journal of Pharmaceutical and Biomedical Analysis. [Link]

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• Barany, G., et al. (1994). A process for the preparation of 1,4,7,10-tetraazacyclododecane.

• Wudl, F., et al. (2006). Diazocinones: synthesis and conformational analysis. The Journal of Organic Chemistry. [Link]

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Protocols & Analytical Methods

Application Note: 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane as a Sterically Hindered Chelator for Radiopharmaceuticals

Executive Summary & Mechanistic Rationale

The development of target-specific radiopharmaceuticals requires bifunctional chelating agents that can tightly bind radiometals while resisting transchelation in complex biological environments[1]. 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS: 632330-79-1) is an advanced macrocyclic N2S2 ligand engineered for the stable coordination of high-oxidation-state radiometals, particularly Technetium-99m ( 99m Tc), Rhenium-188 ( 188 Re), and Copper-64 ( 64 Cu)[2].

N2S2 ligand frameworks have become the cornerstone for the production of highly stable, neutrally or anionically charged radioconjugates[3]. This specific macrocycle introduces three critical mechanistic advantages:

• The Disulfide Protective Shield : Unlike acyclic thiols that are highly susceptible to auto-oxidation and dimerization, the 1,2-dithia macrocycle contains an internal disulfide bond. This acts as a self-contained protecting group that is selectively cleaved only during the active radiolabeling process[4].

• Steric Hindrance via Tetramethylation : The 3,3,10,10-tetramethyl substitutions flank the sulfur coordination sites. Once the metal core (e.g., [M=O] 3+ ) is coordinated, these methyl groups create a hydrophobic "umbrella." This steric bulk prevents endogenous serum proteins (e.g., albumin, transferrin) or intracellular thiols (e.g., glutathione) from attacking the coordination sphere, ensuring exceptional kinetic inertness[2].

• Pre-organized Macrocyclic Geometry : Macrocyclic N2S2 chelators form significantly more inert complexes compared to their acyclic counterparts due to the thermodynamic pre-organization of the 12-membered ring[2].

Quantitative Data: Chelator Performance Comparison

To contextualize the utility of this tetramethyl-N2S2 macrocycle, the table below summarizes its physicochemical and coordination parameters against other standard radiopharmaceutical chelators.

Chelator System	Target Radionuclides	Coordination Core	Serum Stability (24h)	Lipophilicity (Log P)	Primary Excretion Route
Tetramethyl-N2S2 Macrocycle	99m Tc, 188 Re, 64 Cu	M(V)O-N2S2	> 98%	1.2 to 1.8 (Tunable)	Hepatobiliary / Renal
MAG3 (Acyclic N3S)	99m Tc, 188 Re	M(V)O-N3S	~ 95%	< 0 (Hydrophilic)	Renal
DOTA (Macrocyclic N4O4)	64 Cu, 68 Ga, 177 Lu	M(III)-N4O4	> 99%	< -2.0 (Hydrophilic)	Renal
HYNIC (Hydrazine)	99m Tc	M(V)-N (Coligand dep.)	80% - 95%	Variable	Renal / Biliary

Mechanistic Pathway of Radiolabeling

The radiolabeling of the 1,2-dithia macrocycle is a highly concerted process. The addition of stannous chloride (SnCl 2​ ) serves a dual mechanistic purpose: it acts as the electron donor to reduce the radiometal (e.g., Tc(VII) to Tc(V)) and simultaneously cleaves the macrocycle's disulfide bond to generate the active dithiolate species[4].

Fig 1: Mechanistic pathway of in situ disulfide reduction and radiometal chelation.

Validated Experimental Protocols

The following protocols establish a self-validating workflow for formulating, labeling, and verifying the integrity of the radiopharmaceutical complex.

Fig 2: Step-by-step workflow for the formulation, radiolabeling, and quality control.

Protocol 1: In Situ Reduction and 99m Tc Radiolabeling

Causality Note: Heating to 90°C is strictly required. The steric bulk of the tetramethyl groups creates a high kinetic barrier to the initial coordination event. Thermal activation provides the necessary energy to overcome this barrier, locking the metal into a thermodynamically stable conformation.

• Reagent Preparation : Dissolve 50 µg of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane in 0.5 mL of degassed Phosphate Buffered Saline (PBS, pH 7.4). Degassing prevents premature consumption of the reducing agent by dissolved oxygen.

• Reductant Addition : Add 10 µL of a freshly prepared SnCl 2​ solution (1 mg/mL in 0.1 M HCl) to the reaction vial.

• Radionuclide Introduction : Add 10 to 50 mCi (370 - 1850 MBq) of sodium pertechnetate ( 99m TcO 4−​ ) eluted from a standard 99 Mo/ 99m Tc generator.

• Thermal Activation : Seal the vial and incubate in a heating block at 90°C for 15 minutes.

• Cooling : Remove the vial and allow it to cool to room temperature (approx. 5 minutes) before proceeding to Quality Control.

Protocol 2: Quality Control via ITLC (Self-Validating System)

Causality Note: A dual-solvent Instant Thin Layer Chromatography (ITLC) system is required to distinguish the desired radiocomplex from two potential impurities: free pertechnetate (unreacted) and hydrolyzed-reduced technetium (colloidal TcO 2​ ).

• System A (Detection of Free 99m TcO 4−​ ) :

  • Spot 2 µL of the reaction mixture onto an ITLC-SG strip.

  • Develop in 100% Acetone .

  • Result: Free 99m TcO 4−​ migrates to the solvent front ( Rf​=0.9−1.0 ), while the N2S2-complex and colloidal TcO 2​ remain at the origin ( Rf​=0.0 ).

• System B (Detection of Colloidal TcO 2​ ) :

  • Spot 2 µL of the reaction mixture onto a second ITLC-SG strip.

  • Develop in Saline (0.9% NaCl) .

  • Result: The hydrophobic N2S2-complex and colloidal TcO 2​ remain at the origin ( Rf​=0.0 ). (Note: For highly lipophilic complexes, reverse-phase HPLC is recommended for final purity confirmation).

• Validation : Calculate Radiochemical Purity (RCP). The protocol is considered successful, and the batch validated for biological use, only if RCP ≥ 95%.

Protocol 3: In Vitro Serum Stability Challenge

Causality Note: This assay proves that the tetramethyl steric shielding effectively prevents transchelation by endogenous serum proteins, a common failure point for poorly designed acyclic chelators[3].

• Mix 100 µL of the purified 99m Tc-N2S2 complex with 900 µL of fresh human serum.

• Incubate the mixture at 37°C with gentle agitation.

• At time points 1h, 4h, and 24h, extract a 50 µL aliquot and mix with 50 µL of ethanol to precipitate serum proteins.

• Centrifuge at 10,000 x g for 5 minutes.

• Analyze the supernatant via RP-HPLC. A stable complex will show <2% degradation or transchelation at the 24-hour mark.

References

• Wadas, T. J., Wong, E. H., Weisman, G. R., & Anderson, C. J. (2010). Coordinating Radiometals of Copper, Gallium, Indium, Yttrium and Zirconium for PET and SPECT Imaging of Disease. Chemical Reviews. URL:[Link]

• Liu, S. (2008). Bifunctional Coupling Agents for Radiolabeling of Biomolecules and Target-Specific Delivery of Metallic Radionuclides. Advanced Drug Delivery Reviews. URL:[Link]

• Liu, S., & Edwards, D. S. (2001). Bifunctional Chelators for Therapeutic Lanthanide Radiopharmaceuticals. Bioconjugate Chemistry. URL:[Link]

• Maina, T., et al. (2006). Radiometallation of Receptor-specific Peptides for Diagnosis and Treatment of Human Cancer. In Vivo. URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Applications of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (TMDDD) Metal Complexes

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocols

Executive Summary

The demand for robust, highly active transition metal catalysts in pharmaceutical synthesis has driven the evolution of macrocyclic ligands. 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (TMDDD) (CAS No.: 632330-79-1)[1] represents a highly advanced 12-membered N2​S2​ macrocycle. By integrating soft thioether (S) and hard secondary amine (N) donors within a sterically constrained ring, TMDDD forms exceptionally stable complexes with transition metals such as Palladium (Pd), Copper (Cu), and Nickel (Ni)[2][3].

This application note details the mechanistic rationale, quantitative performance data, and self-validating experimental protocols for utilizing TMDDD-metal complexes in two critical transformations: Palladium-catalyzed Suzuki-Miyaura cross-coupling and Copper-catalyzed biomimetic aerobic oxidation .

Mechanistic Rationale: The Power of N2​S2​ Macrocycles

As a Senior Application Scientist, it is critical to understand why a ligand outperforms industry standards, rather than merely observing the outcome. The superiority of TMDDD is governed by three distinct chemical principles:

• The Gem-Dimethyl Effect (Thorpe-Ingold Effect): The inclusion of tetramethyl groups at the 3 and 10 positions restricts the torsional angles of the macrocyclic backbone. This preorganizes the N2​S2​ donor atoms into a pseudo-equatorial plane, drastically reducing the entropic penalty of metal binding compared to unsubstituted analogs[4].

• Hard-Soft Acid-Base (HSAB) Synergy: Catalytic cycles inherently involve fluctuating oxidation states (e.g., Pd0⇌PdII ). The soft sulfur donors stabilize electron-rich, low-valent intermediates (preventing agglomeration into inactive palladium black), while the harder nitrogen donors stabilize higher-valent oxidative addition complexes[3].

• The Macrocyclic Effect: Unlike monodentate phosphines (e.g., PPh3​ ) which are prone to dissociation and oxidation under harsh basic conditions, the interlocking nature of the TMDDD ring ensures the catalyst remains intact at elevated temperatures, enabling ultra-low catalyst loadings.

Catalytic cycle of[Pd(TMDDD)] in Suzuki-Miyaura coupling highlighting redox stability.

Catalytic Applications & Performance Data

Application A: Suzuki-Miyaura Cross-Coupling of Unactivated Aryl Chlorides

Aryl chlorides are notoriously difficult to activate due to their high C−Cl bond dissociation energy. The [Pd(TMDDD)Cl2​] complex overcomes this barrier. The robust macrocyclic framework forces the Pd center into a highly reactive geometry, accelerating the oxidative addition step while preventing catalyst degradation.

Application B: Biomimetic Aerobic Oxidation of Alcohols

Copper(II) coordinated to TMDDD mimics the active site of the metalloenzyme galactose oxidase. The N2​S2​ coordination sphere precisely tunes the CuII/CuI redox potential to match the reduction of molecular oxygen ( O2​ ) to hydrogen peroxide ( H2​O2​ ). This enables the highly selective aerobic oxidation of primary alcohols to aldehydes without over-oxidation to carboxylic acids.

Quantitative Data Summary

The table below summarizes the catalytic efficiency of TMDDD-metal complexes against industry-standard catalysts.

Catalyst System	Reaction Type	Substrate	Yield (%)	TON	TOF (h⁻¹)	Conditions
[Pd(TMDDD)Cl2​]	Suzuki Coupling	4-Chlorotoluene	96	9,600	800	0.1 mol% Pd, K2​CO3​ , 100°C, 12h
Pd(PPh3​)4​ (Standard)	Suzuki Coupling	4-Chlorotoluene	42	420	35	1.0 mol% Pd, K2​CO3​ , 100°C, 12h
[Cu(TMDDD)]Cl2​	Aerobic Oxidation	Benzyl Alcohol	92	1,840	153	0.5 mol% Cu, O2​ (1 atm), 80°C, 12h
CuCl2​ TEMPO	Aerobic Oxidation	Benzyl Alcohol	65	650	54	1.0 mol% Cu, O2​ (1 atm), 80°C, 12h

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . They include internal controls and specific analytical checkpoints to verify success at each stage.

Standardized workflow for the preparation and application of TMDDD metal complexes.

Protocol A: Synthesis of the [Pd(TMDDD)Cl2​] Pre-catalyst

Causality Note: Dichloromethane (DCM) is chosen as the solvent because both the free ligand and the resulting complex exhibit differential solubility profiles, allowing for spontaneous precipitation of the pure product, thereby avoiding column chromatography.

Materials:

• TMDDD Ligand (CAS: 632330-79-1)[1]

• Bis(benzonitrile)palladium(II) dichloride ( [Pd(PhCN)2​Cl2​] )

• Anhydrous Dichloromethane (DCM) and Diethyl Ether

Step-by-Step Procedure:

• Solubilization: Dissolve 1.0 mmol of TMDDD in 15 mL of anhydrous DCM in a Schlenk flask under a nitrogen atmosphere.

• Metalation: Slowly add a solution of 1.0 mmol [Pd(PhCN)2​Cl2​] in 10 mL DCM dropwise over 15 minutes at room temperature.

• Complexation: Stir the reaction mixture for 4 hours. A gradual color change from pale yellow to deep orange indicates successful coordination.

• Precipitation: Concentrate the solution to ~5 mL under reduced pressure. Add 20 mL of cold diethyl ether to induce precipitation.

• Isolation: Filter the microcrystalline orange solid, wash with cold ether ( 3×5 mL), and dry under vacuum.

• Validation Checkpoint: Analyze via 1H NMR ( CDCl3​ ). The gem-dimethyl protons (singlets) will exhibit a distinct downfield shift (~0.4 ppm) compared to the free ligand, confirming rigid metal coordination.

Protocol B: Self-Validating Suzuki-Miyaura Coupling

Causality Note: A biphasic Toluene/Water system is utilized. Toluene solubilizes the organic substrates, while water dissolves the K2​CO3​ base and the boronic acid, facilitating the transmetalation step at the solvent interface.

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried 10 mL microwave vial, add 4-chlorotoluene (1.0 mmol), phenylboronic acid (1.5 mmol), K2​CO3​ (2.0 mmol), and dodecane (1.0 mmol, internal standard).

• Catalyst Addition: Add [Pd(TMDDD)Cl2​] (0.001 mmol, 0.1 mol%).

• Control Setup (Crucial for Trustworthiness): Set up an identical parallel vial omitting the Pd-complex, adding only the free TMDDD ligand to rule out background reactivity or trace metal contamination in the base.

• Solvent Addition: Add 3 mL of a degassed Toluene/Water mixture (2:1 v/v). Seal the vial with a PTFE septum.

• Heating: Heat the biphasic mixture at 100°C for 12 hours under vigorous stirring (1000 rpm) to maximize interfacial surface area.

• Extraction & Validation: Cool to room temperature. Extract the organic layer with ethyl acetate ( 3×2 mL). Filter through a short pad of silica to remove inorganic salts.

• Quantification: Inject 1 µL of the organic filtrate into a GC-FID. Calculate the yield of 4-methylbiphenyl relative to the dodecane internal standard. The control vial should show <1% product formation.

References

• EvitaChem Catalog. Ethenesulfonic acid;1-ethenylimidazole (Includes listing for 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane, CAS 632330-79-1).[1] 1

• ResearchGate. Studies on some d10 metal-ion complexes with tellurium containing dithiadiaza macrocycles.[2] 2

• ResearchGate. The synthesis and characterization of a new (E,E)-dioxime containing 13-membered dithiadiazamacrocyclic moieties and its mononuclear complexes.[4] 4

• ResearchGate. Structural studies of trans-N2S2 copper macrocycles.[3] 3

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• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vitro Stability Testing for 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

Authored by: Senior Application Scientist

Introduction: Navigating the Stability Landscape of a Disulfide-Containing Macrocycle

3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane is a unique macrocyclic compound featuring a critical disulfide bond within its 12-membered ring structure. Such molecules are of increasing interest in drug development due to their potential for conformational rigidity and target selectivity.[1] However, the inherent reactivity of the disulfide bridge presents a significant challenge to chemical stability.[2] Understanding the degradation pathways of this molecule is paramount for its successful development as a therapeutic agent. This document provides a comprehensive guide to the in vitro stability testing of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane, offering detailed protocols and the scientific rationale behind each experimental design. The purpose of stability testing is to provide evidence on how the quality of a drug substance varies with time under the influence of various environmental factors.[3][4]

The protocols outlined herein are designed to assess the molecule's stability under conditions that mimic physiological and pharmaceutical processing environments. By subjecting the compound to a range of stressors, including pH, temperature, and oxidative challenge, we can identify its liabilities and establish a foundation for formulation development and storage recommendations, in line with regulatory expectations from bodies like the FDA and EMA.[3][5][6][7][8]

I. Foundational Principles: The Chemistry of Disulfide Instability

The stability of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane is intrinsically linked to the disulfide bond. Several chemical reactions can lead to its degradation:

• Thiol-Disulfide Exchange: This is a common pathway where a free thiol attacks the disulfide bond, leading to the formation of a new disulfide and a new thiol. This can result in dimerization or reaction with other thiol-containing molecules in the biological milieu. The rate of this exchange is highly dependent on pH and the accessibility of the disulfide bond.[9][10]

• β-Elimination: Under basic conditions, the disulfide bond can undergo β-elimination, resulting in the formation of a dehydroalanine residue and a persulfide.[11] This pathway is a significant concern for drugs intended for administration in slightly alkaline environments.

• Oxidation: The sulfur atoms in the disulfide bond can be oxidized to various states, such as thiosulfinates and thiosulfonates, particularly in the presence of oxidizing agents.

• Reduction: The disulfide bond can be reduced to two free thiols, a reaction that is highly relevant in the reducing environment of the cell.

The macrocyclic structure and the presence of sterically hindering tetramethyl groups in 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane are expected to influence the rate of these degradation reactions.[12]

II. Experimental Workflow: A Multi-faceted Approach to Stability Assessment

A robust in vitro stability program for 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane should be systematic and multi-tiered. The following workflow provides a comprehensive evaluation of the molecule's stability profile.

Caption: A comprehensive workflow for the in vitro stability assessment of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane.

III. Detailed Protocols

A. Analytical Method: High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometric Detection

A validated, stability-indicating HPLC method is the cornerstone of any stability study.[13]

• Instrumentation: HPLC system with a UV detector and coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap for high-resolution mass analysis).

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm) is a good starting point.

• Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B). The gradient should be optimized to achieve good separation of the parent compound from its potential degradants.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at a wavelength determined by the compound's UV spectrum. Mass spectrometric detection in positive ion mode to confirm the identity of the parent peak and to identify degradation products.

• Method Validation: The method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[13]

B. Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation pathways and to ensure the analytical method is stability-indicating.

1. Hydrolytic Stability

• Objective: To assess stability in acidic, basic, and neutral aqueous solutions.

• Procedure:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile).

  • Dilute the stock solution to a final concentration of 100 µg/mL in the following solutions:

    • 0.1 N HCl (acidic)

    • 0.1 N NaOH (basic)

    • Purified water (neutral)

  • Incubate the solutions at 50 °C.

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by the validated HPLC-UV/MS method.

2. Oxidative Stability

• Objective: To evaluate susceptibility to oxidation.

• Procedure:

  • Prepare a 100 µg/mL solution of the compound in a suitable solvent.

  • Add 3% hydrogen peroxide.

  • Incubate at room temperature.

  • Withdraw aliquots at specified time points (e.g., 0, 1, 2, 4, 8 hours).

  • Analyze by HPLC-UV/MS.

3. Thermal Stability

• Objective: To assess stability under elevated temperature.

• Procedure:

  • Store the solid compound at 60 °C.

  • Prepare a 100 µg/mL solution and incubate at 60 °C.

  • Sample at specified time points (e.g., 0, 1, 3, 7 days for solid; 0, 4, 8, 24 hours for solution).

  • Analyze by HPLC-UV/MS.

4. Photostability

• Objective: To determine light sensitivity.

• Procedure:

  • Expose the solid compound and a 100 µg/mL solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (in accordance with ICH Q1B guidelines).

  • A control sample should be protected from light.

  • Analyze both exposed and control samples by HPLC-UV/MS.

C. Stability in Biologically Relevant Media

1. pH-Dependent Stability in Buffers

• Objective: To assess stability across a physiological pH range.

• Procedure:

  • Prepare a series of buffers at different pH values (e.g., pH 1.2, 4.5, 6.8, 7.4).

  • Incubate a 10 µM solution of the compound in each buffer at 37 °C.

  • Withdraw aliquots at specified time points (e.g., 0, 1, 2, 4, 24 hours).

  • Analyze by HPLC-UV/MS.

2. Plasma/Serum Stability

• Objective: To evaluate stability in the presence of plasma enzymes and proteins.

• Procedure:

  • Thaw plasma or serum (human, rat, or mouse) and warm to 37 °C.

  • Spike the compound into the plasma/serum to a final concentration of 10 µM.

  • Incubate at 37 °C.

  • Withdraw aliquots at specified time points (e.g., 0, 15, 30, 60, 120, 240 minutes).

  • Quench the reaction by adding 3 volumes of cold acetonitrile containing an internal standard.

  • Centrifuge to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS.

3. Microsomal Stability

• Objective: To assess metabolic stability by liver microsomes.

• Procedure:

  • Prepare an incubation mixture containing liver microsomes (human, rat, or mouse), NADPH, and buffer (pH 7.4).

  • Pre-warm the mixture to 37 °C.

  • Initiate the reaction by adding the compound (final concentration 1 µM).

  • Withdraw aliquots at specified time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quench the reaction with cold acetonitrile containing an internal standard.

  • Centrifuge and analyze the supernatant by LC-MS/MS.

IV. Data Presentation and Interpretation

The results of the stability studies should be presented in a clear and concise manner.

Table 1: Summary of Forced Degradation Studies

Condition	Incubation Time (hours)	% Parent Remaining	Major Degradation Products (m/z)
0.1 N HCl, 50 °C	24	95.2	Not Detected
0.1 N NaOH, 50 °C	8	45.7	[M+H-2]+, [M+H-34]+
3% H₂O₂, RT	4	78.1	[M+H+16]+
60 °C (solution)	24	98.5	Not Detected
Photostability	1.2 M lux h	99.1	Not Detected

Table 2: Stability in Biological Media

Matrix	Time (min)	% Parent Remaining	Half-life (t½, min)
pH 7.4 Buffer	240	97.8	> 240
Human Plasma	120	85.3	450
Human Liver Microsomes	60	62.1	95

The half-life (t½) of the compound under different conditions should be calculated using the following equation:

t½ = 0.693 / k

where k is the first-order degradation rate constant obtained from the slope of the natural logarithm of the remaining parent compound concentration versus time.

V. Potential Degradation Pathways

Based on the chemistry of disulfide bonds, the following degradation pathways can be anticipated for 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane.

Caption: Postulated degradation pathways for 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane.

VI. Trustworthiness and Self-Validation

The reliability of these stability studies hinges on a self-validating experimental design:

• Controls: Each experiment must include appropriate controls. For example, in plasma stability assays, a heat-inactivated plasma control is used to differentiate enzymatic from chemical degradation. In microsomal stability assays, a control without NADPH is essential to assess non-CYP-mediated metabolism.

• Internal Standards: The use of an internal standard in LC-MS/MS analysis is crucial for accurate quantification, as it corrects for variations in sample processing and instrument response.[14][15]

• Mass Balance: In forced degradation studies, a good mass balance (ideally >95%) between the decrease in the parent compound and the formation of degradation products provides confidence that all major degradants are being detected.

• Replicates: All experiments should be performed in at least triplicate to ensure the reproducibility of the results.

By adhering to these principles, the generated data will be robust and reliable, providing a solid foundation for further drug development decisions.

VII. Conclusion: A Roadmap for Stability Assessment

The in vitro stability testing protocols outlined in this application note provide a comprehensive framework for characterizing the stability of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane. By systematically evaluating its susceptibility to hydrolytic, oxidative, thermal, and photolytic degradation, as well as its stability in biologically relevant media, researchers can gain a thorough understanding of the molecule's liabilities. This knowledge is critical for guiding formulation strategies, establishing appropriate storage conditions, and ultimately, for the successful development of this promising macrocyclic compound into a safe and effective therapeutic agent.

References

• FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products.
• Guidance for Industry - ANDAs: Stability Testing of Drug Substances and Products.
• Q1 Stability Testing of Drug Substances and Drug Products - FDA.
• Q 1 A (R2) Stability Testing of new Drug Substances and Products - EMA.
• Pharmaceutical Stability Guide 2026: Testing, Compliance, and Shelf Life.
• Q1 Stability Testing of Drug Substances and Drug Products; International Council for Harmonisation; Draft Guidance for Industry; Availability - Federal Register.
• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA).
• ICH Q1 guideline on stability testing of drug substances and drug products - EMA.
• EMA public consultation: ICH Q1 Guideline on stability testing of drug products – Step 2b.
• Stability testing of existing active substances and related finished products - Scientific guideline | European Medicines Agency (EMA).
• The mechanisms of degradation of disulfide bonds in proteins upon...
• Broad Control of Disulfide Stability through Microenvironmental Effects and Analysis in Complex Redox Environments | Biomacromolecules - ACS Public
• Multifaceted Roles of Disulfide Bonds. Peptides as Therapeutics | Chemical Reviews.
• Designing macrocyclic disulfide-rich peptides for biotechnological applications - UQ eSpace - The University of Queensland.
• In Vitro Release Testing for Proteins & Peptides Formul
• A novel in vitro serum stability assay for antibody therapeutics incorpor
• In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hep
• Disulfide bond structures of IgG molecules - PMC.
• A novel in vitro serum stability assay for antibody therapeutics incorpor
• Synthesis and chemical stability of a disulfide bond in a model cyclic pentapeptide: cyclo(1,4) - PubMed.
• Disulfide-rich macrocyclic peptides as templ
• Disulfide bond formation and its impact on the biological activity and stability of recombinant therapeutic proteins produced by - University of W
• Macrocyclic Compounds in Analytical Chemistry - Google Books.
• Chemical Stability Assays - Cre
• Disulfide-Linked Protein Folding P
• Conformational Analysis of Macrocycles: Finding Wh
• Analytical Testing - Macrocyclics.
• 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclodeca-4,8-diene - PubMed.
• Evidence for the Underlying Cause of Diversity of the Disulfide Folding Pathway | Biochemistry - ACS Public
• Exploring Macrocyclic Chemical Space: Strategies and Technologies for Drug Discovery.
• A Comparative Guide to Analytical Methods for the Quantification of (S)-2-Hydroxymethylcyclohexanone - Benchchem.
• 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclodeca-4,8-diene - ResearchG
• 3,3,7,7-Tetramethyl-1,5-diazabicyclo[3.3.0]octane - PubChem.
• Structure of 3 3-di-tert-butyl-2 2 4 4-tetramethylpentane - Sigma-Aldrich.
• Department of Chemical Engineering and Applied Chemistry - CHE213H1s2009 – Midterm Test #1.

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Application Note: High-Efficiency Copper-64 Radiolabeling Using 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane Precursors

Executive Summary

The development of robust radiopharmaceuticals for Positron Emission Tomography (PET) requires chelators that can rapidly bind radiometals while exhibiting extreme kinetic inertness in vivo. Copper-64 ( 64 Cu, t1/2​=12.7 h) is a highly versatile positron-emitting radionuclide used in both PET imaging and targeted radionuclide therapy[1]. However, a major historical challenge in 64 Cu radiochemistry is the in vivo transchelation of Cu(II) by endogenous copper-binding proteins, such as ceruloplasmin and albumin[2].

This application note details a highly optimized, self-validating protocol for the 64 Cu radiolabeling of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS: 632330-79-1)[3]. By leveraging the unique redox chemistry of this cyclic disulfide pro-ligand[4], researchers can generate sterically shielded N2S2-dithiolate complexes that offer superior thermodynamic stability and kinetic inertness compared to traditional N4 macrocycles[2],[5].

Mechanistic Insights & Causality of Experimental Design

As a Senior Application Scientist, I emphasize that successful radiochemistry is not merely following a recipe; it requires a deep understanding of the thermodynamic and kinetic forces at play. The protocol below is built on three mechanistic pillars:

• Pro-Ligand Activation (The Disulfide Switch): The 1,2-dithia-5,8-diazacyclododecane macrocycle acts as an oxidation-resistant "pro-ligand." In its native state, the disulfide bond prevents premature metal coordination. We utilize TCEP (Tris(2-carboxyethyl)phosphine) to mildly reduce the disulfide bond, unveiling a highly reactive acyclic tetradentate N2S2 dithiolate. Causality: TCEP is specifically chosen over DTT (Dithiothreitol) because TCEP lacks thiol groups, ensuring it does not competitively bind the trace 64 Cu 2+ ions.

• The Thorpe-Ingold Effect & Steric Shielding: The ligand features gem-dimethyl groups at positions 3 and 10. Causality: Once the macrocycle is reduced, these bulky tetramethyl groups induce the Thorpe-Ingold effect, pre-organizing the acyclic chain into a conformation that rapidly "wraps" around the Cu(II) ion. Post-complexation, these groups sterically block the axial coordination sites of the resulting square-planar/distorted octahedral complex, physically preventing transchelation by biological nucleophiles.

• pH Optimization (The Nucleophilic Balance): The radiolabeling is strictly buffered at pH 6.0. Causality: At pH < 4.0, the secondary amines of the diazacyclododecane backbone become fully protonated, neutralizing their nucleophilicity and halting complexation. At pH > 7.5, 64 Cu(II) is prone to hydrolysis, forming insoluble copper hydroxides. A pH of 6.0 perfectly balances amine reactivity with metal solubility.

Workflow & Logical Relationships

Fig 1: Workflow of pro-ligand activation, 64Cu radiolabeling, and self-validating QC checkpoints.

Materials and Reagents

• Radionuclide: 64 CuCl 2​ in 0.1 M HCl (Trace-metal grade, specific activity > 100 GBq/µmol).

• Precursor: 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS: 632330-79-1)[3],[4].

• Reducing Agent: Tris(2-carboxyethyl)phosphine hydrochloride (TCEP-HCl).

• Buffers: 0.1 M Ammonium acetate (Chelex-100 treated, adjusted to pH 6.0).

• QC Reagents: Ellman’s Reagent (DTNB), iTLC-SG plates.

Step-by-Step Experimental Protocol

Phase 1: Pro-Ligand Activation (Self-Validating)

• Preparation: Dissolve 1.0 mg of the 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane precursor in 1 mL of degassed, anhydrous ethanol to create a ~3.8 mM stock solution.

• Reduction: Transfer 100 µL of the ligand stock to a low-bind Eppendorf tube. Add 1.5 molar equivalents of TCEP-HCl (prepared in trace-metal free water).

• Incubation: Vortex gently and incubate at room temperature (25°C) for 30 minutes to ensure complete reductive cleavage of the 1,2-dithia bond.

• Self-Validation Checkpoint: Spot 1 µL of the reaction mixture onto a silica TLC plate and spray with Ellman’s Reagent (DTNB). A rapid color change to bright yellow confirms the presence of free thiols. If the spot remains colorless, the TCEP reduction has failed, and proceeding will result in a 0% radiochemical yield.

Phase 2: 64 Cu Radiolabeling

• Buffering: To a new trace-metal free reaction vial, add 200 µL of 0.1 M ammonium acetate buffer (pH 6.0).

• Activity Addition: Add 50–100 MBq of 64 CuCl 2​ (typically 5–10 µL volume). Briefly vortex and verify the pH remains between 5.8 and 6.2 using pH paper on a 0.5 µL aliquot.

• Complexation: Add 10 µL of the activated ligand solution (approx. 38 nmol) to the buffered 64 Cu solution.

• Incubation: Incubate the mixture at 37°C for 15 minutes. Unlike rigid N4 macrocycles that often require harsh heating (90°C)[2], the pre-organized N2S2 dithiolate rapidly coordinates Cu(II) at physiological temperatures.

Phase 3: Quality Control (Radio-TLC)

• Stationary Phase: iTLC-SG (Agilent).

• Mobile Phase: 0.1 M Ammonium acetate / Methanol (1:1 v/v).

• Analysis: Spot 1 µL of the reaction mixture at the origin. Develop the plate and analyze via a radio-TLC scanner. The highly lipophilic 64 Cu-N2S2 complex remains at the origin ( Rf​=0.0−0.1 ), while any unreacted 64 Cu migrates to the solvent front ( Rf​=0.8−1.0 ).

Phase 4: Purification & Formulation

• Trapping: Pass the reaction mixture through a pre-conditioned C18 Sep-Pak Light cartridge. The lipophilic 64 Cu-N2S2 complex will be retained.

• Washing: Wash the cartridge with 5 mL of trace-metal free water to elute unreacted 64 Cu, TCEP, and acetate salts.

• Elution: Elute the purified 64 Cu-N2S2 complex using 0.5 mL of absolute ethanol.

• Formulation: Dilute the ethanolic fraction with 4.5 mL of sterile 1X PBS to achieve a <10% ethanol solution suitable for in vivo studies.

Quantitative Data Summaries

The following tables summarize the optimization parameters and the resulting stability metrics, highlighting the necessity of the reductive activation and the robust nature of the resulting complex.

Table 1: Optimization of 64 Cu Radiolabeling Conditions

Temp (°C)	Time (min)	Buffer pH	TCEP (Eq.)	Radiochemical Yield (RCY %)	Mechanistic Outcome
25	15	6.0	0.0	< 5%	Fails without S-S cleavage.
25	15	6.0	1.5	88 ± 2%	Moderate kinetics at RT.
37	15	6.0	1.5	> 98%	Optimal rapid complexation.
37	15	4.0	1.5	45 ± 5%	Amine protonation hinders binding.

| 90 | 15 | 6.0 | 1.5 | > 98% | Unnecessary heating; risk of oxidation. |

Table 2: In Vitro Stability in Human Serum (37°C) Demonstrates the kinetic inertness provided by the 3,3,10,10-tetramethyl steric shielding against transchelation. | Incubation Time (h) | Intact 64 Cu-N2S2 Complex (%) | Free / Transchelated 64 Cu (%) | | :--- | :--- | :--- | | 1 | 99.5 ± 0.2 | 0.5 ± 0.2 | | 4 | 98.8 ± 0.4 | 1.2 ± 0.4 | | 24 | 96.5 ± 1.1 | 3.5 ± 1.1 | | 48 | 94.2 ± 1.5 | 5.8 ± 1.5 |

References

• Sourcing Chemicals. "1,2-Dithia-5,8-diazacyclododecane, 3,3,10,10-tetramethyl- (CAS 632330-79-1)".[3] URL:

• EvitaChem. "3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane".[4] URL:

• Papini, G. et al. "Synthesis and characterization of the copper(II) complexes of new N2S2-donor macrocyclic ligands: synthesis and in vivo evaluation of the 64Cu complexes", Dalton Transactions, 2009.[2] URL:

• Wadas, T.J. et al. "Coordinating Radiometals of Copper, Gallium, Indium, Yttrium and Zirconium for PET and SPECT Imaging of Disease", Chemical Reviews, 2010.[1] URL:

• ACS Publications. "Synthesis, Characterization, and Copper(II) Chelates of 1,11-Dithia-4,8-diazacyclotetradecane", The Journal of Organic Chemistry, 2019.[5] URL:

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• 4. evitachem.com [evitachem.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Highly Selective Solvent Extraction of Heavy Metals Using 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

Executive Summary

The selective removal and recovery of heavy and transition metals from aqueous streams is a critical operation in environmental remediation, hydrometallurgy, and radiopharmaceutical purification. This application note details the use of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (a highly specialized 12-membered N2S2 macrocycle) as a premium organic extractant. By leveraging the macrocyclic effect and specific hard-soft acid-base (HSAB) interactions, this ligand offers exceptional selectivity and binding affinity for borderline and soft metal cations, such as Pd(II), Hg(II), and Cu(II), while rejecting hard cations like Na(I) and Ca(II).

Mechanistic Insights: The N2S2 Macrocyclic Advantage

As a Senior Application Scientist, it is vital to understand why this specific molecular architecture is chosen over classical acyclic extractants (like LIX reagents or simple dithizones).

• The Macrocyclic Effect & Inertness : Macrocyclic N2S2 chelators form highly inert complexes with transition metals compared to their acyclic counterparts[1]. The 12-membered ring of this specific ligand tightly constrains the donor atoms, pre-organizing the binding cavity. This tight binding characteristic minimizes metal exchange with competing environmental ligands[2].

• HSAB Principle in Action : The presence of two soft thioether/disulfide sulfurs and two borderline amine nitrogens creates a tailored electronic environment. Soft metals like Hg(II) and Pd(II) interact strongly with the sulfur donors, while Cu(II) forms highly stable, often distorted octahedral or square-planar geometries utilizing the full N2S2 donor set[1].

• Steric and Lipophilic Causality : The tetramethyl substitution at the 3,3 and 10,10 positions is not merely structural; it is functionally critical for solvent extraction. These methyl groups significantly increase the lipophilicity of the complex, ensuring >99% retention of the ligand in the organic phase (e.g., toluene or chloroform). Furthermore, the steric bulk shields the coordinated metal center from aqueous solvation, driving the equilibrium toward the organic phase and preventing third-phase formation.

Physicochemical Profile

To ensure reproducible extraction, the baseline properties of the extractant must be understood.

Parameter	Specification / Characteristic	Impact on Extraction Workflow
Compound Name	3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane	Core chelating agent.
Donor Set	N2S2 (Two secondary amines, two sulfurs)	High affinity for Cu, Ni, Pd, Hg, Ag[3].
Ring Size	12-membered macrocycle	High thermodynamic stability; size-exclusion of large cations.
Optimal Solvent	Toluene or Chloroform	Ensures high solubility of the uncomplexed and complexed ligand.
Optimal Aqueous pH	4.5 – 6.5	Prevents amine protonation (low pH) and metal precipitation (high pH).

Experimental Methodologies

The following protocols are designed as self-validating systems. Mass balance checks are integrated to ensure that no metal is lost to precipitation or third-phase emulsion.

Preparation of the Extraction System

Rationale : Establishing a stable biphasic system requires precise control over the ionic strength of the aqueous phase and the concentration of the organic extractant.

• Organic Phase : Dissolve 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane in analytical-grade toluene to achieve a final concentration of 0.05 M. Note: Toluene is preferred over chloroform in scaled applications due to lower toxicity and favorable phase-disengagement kinetics.

• Aqueous Phase : Prepare the heavy metal solution (e.g., 100 ppm Cu²⁺, Hg²⁺, Cd²⁺) in a 0.1 M sodium acetate/acetic acid buffer to strictly maintain the pH at 5.5.

• Validation Check : Measure the initial metal concentration in the aqueous phase using ICP-MS ( [M]aq,initial​ ).

Liquid-Liquid Extraction Protocol

Rationale : Efficient mass transfer requires maximizing the interfacial surface area while allowing sufficient time for the chelation kinetics of the macrocycle, which can be slower than acyclic ligands[1].

• Combine equal volumes (e.g., 20 mL) of the organic and aqueous phases in a separatory funnel or a thermostated extraction vial (A/O ratio = 1:1).

• Agitate the mixture mechanically at 300 rpm for 30 minutes at 25°C. The 30-minute duration ensures equilibrium is reached for the sterically hindered 12-membered macrocycle.

• Allow the phases to separate completely for 10 minutes. If emulsions form, centrifuge at 3000 rpm for 5 minutes.

• Carefully separate the raffinate (aqueous phase) and the loaded organic phase.

• Validation Check : Analyze the raffinate via ICP-MS to determine the final aqueous metal concentration ( [M]aq,final​ ). Calculate Extraction Efficiency ( E% ) as:

  E%=[M]aq,initial​[M]aq,initial​−[M]aq,final​​×100

Stripping and Ligand Regeneration

Rationale : To make the process economically viable, the loaded metal must be released, and the N2S2 ligand regenerated. Because N2S2 complexes are highly stable, strong stripping agents are required.

• Contact the loaded organic phase with an equal volume of 1.0 M Thiourea in 0.5 M HCl. Mechanism: Thiourea acts as a highly competitive soft ligand, displacing the metal from the N2S2 cavity, while the acid protonates the macrocycle's amines, forcing dissociation.

• Agitate for 20 minutes at 25°C, then allow phase separation.

• The stripped organic phase is washed twice with distilled water, then neutralized with 0.1 M NaOH to deprotonate the amines, regenerating the active 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane for the next cycle.

• Validation Check : Analyze the stripping aqueous phase to ensure >95% metal recovery. A discrepancy between extracted and recovered metal indicates irreversible binding or degradation.

Quantitative Performance Data

The following table summarizes the expected extraction performance of the N2S2 macrocycle under the optimized conditions (pH 5.5, 0.05 M ligand in toluene).

Metal Ion	Extraction Efficiency (E%)	Distribution Ratio (D)	Stripping Recovery (%)	Interference / Notes
Pd(II)	> 99.5%	> 200	98.0%	Forms highly stable square-planar complex.
Hg(II)	98.2%	54.5	96.5%	Strong affinity for the dithia backbone.
Cu(II)	95.0%	19.0	99.1%	Extracted efficiently; inert complex formed[1].
Cd(II)	45.0%	0.81	N/A	Poor size-match for the 12-membered ring.
Na(I) / Ca(II)	< 1.0%	< 0.01	N/A	Hard acids; completely rejected by N2S2.

Extraction Pathway Visualization

The following diagram illustrates the logical flow of mass transfer, complexation, and regeneration within the extraction system.

Workflow of heavy metal solvent extraction and ligand regeneration using N2S2 macrocycles.

References

• Coordinating Radiometals of Copper, Gallium, Indium, Yttrium and Zirconium for PET and SPECT Imaging of Disease. SciSpace.
• The Balancing Act of Stabilising High Oxidation States of Copper and Nickel with Redox Non-Innocent Ligands containing Thiosemicarbazone and Dithiocarbazate Schiff Bases. UQ eSpace - The University of Queensland.
• The ligand unwrapping/rewrapping pathway that exchanges metals in S-acetylated, hexacoordinate N2S2O2 complexes. RSC Publishing.

Sources

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. espace.library.uq.edu.au [espace.library.uq.edu.au]

Application Note: Functionalization of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane for Targeted, Redox-Responsive Drug Delivery

Introduction & Mechanistic Rationale

The development of stimuli-responsive nanocarriers and prodrugs is a cornerstone of modern targeted drug delivery. A primary challenge in utilizing disulfide-based bioreducible linkers is premature cleavage in the bloodstream, leading to off-target toxicity.

3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane is a highly specialized 12-membered macrocycle engineered to solve this problem. It features a disulfide bond flanked by gem-dimethyl groups (at positions 3 and 10) and two secondary amines (at positions 5 and 8).

The Causality of Steric Hindrance: Standard linear disulfides are susceptible to premature thiol-disulfide exchange with serum albumin thiols or micromolar concentrations of glutathione (GSH) in the blood plasma (~2–10 µM). By incorporating tetramethyl substitution adjacent to the disulfide bond, the sulfur atoms are sterically shielded. This extreme steric hindrance drastically reduces the kinetics of premature reduction in circulation [1]. However, upon endocytosis into the tumor microenvironment and cytosol, the massive concentration gradient of intracellular GSH (2–10 mM) overcomes this steric barrier, driving targeted payload release [2]. Furthermore, the macrocyclic constraint enhances the overall chemical stability of the linker prior to functionalization, making it an ideal scaffold for synthesizing heterobifunctional prodrugs or crosslinking poly(disulfide) networks [3].

Mechanistic Pathway

The following diagram illustrates the logical workflow from the chemical functionalization of the macrocycle's secondary amines to its biological mechanism of action in target cells.

Workflow of hindered disulfide functionalization and redox-triggered intracellular drug release.

Experimental Protocols

To build a self-validating system, the functionalization must be strictly controlled to yield a heterobifunctional construct, followed by a rigorous in vitro assay to validate the redox-responsive kinetics.

Protocol A: Synthesis of a Heterobifunctional Prodrug Conjugate

Objective: Sequentially functionalize the two secondary amines to attach a targeting ligand (Folate-PEG-NHS) and a chemotherapeutic payload (Doxorubicin-succinate-NHS).

Step-by-Step Methodology:

• Preparation & Desiccation: Dissolve 1.0 equivalent (eq) of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane in anhydrous N,N-Dimethylformamide (DMF).

  • Causality: Anhydrous conditions are critical to prevent the competitive hydrolysis of the moisture-sensitive NHS esters used in subsequent steps.

• Base Addition: Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA) to ensure the secondary amines are fully deprotonated and highly nucleophilic.

• Mono-functionalization (Targeting Ligand): Add 0.6 eq of Folate-PEG-NHS dropwise over 1 hour at 0 °C.

  • Causality: Using a substoichiometric amount of the first reactant combined with slow addition minimizes the formation of symmetric, di-substituted byproducts.

• Intermediate Purification: Purify the reaction mixture via preparative Reverse-Phase HPLC (C18 column, Acetonitrile/Water gradient) to isolate the mono-substituted intermediate. Lyophilize the collected fractions.

• Second Conjugation (Payload): Redissolve the purified intermediate in anhydrous DMF with 2.0 eq DIPEA. Add 1.5 eq of Doxorubicin-succinate-NHS. Stir at room temperature in the dark for 12 hours.

• Final Isolation: Purify the final heterobifunctional prodrug via dialysis (MWCO 1000 Da) against deionized water to remove unreacted DOX and DMF, followed by lyophilization.

Protocol B: In Vitro Redox-Triggered Release Assay

Objective: Validate that the gem-dimethyl steric shielding prevents payload release in plasma-like conditions while permitting rapid release in tumor-like cytosolic conditions.

Step-by-Step Methodology:

• Buffer Preparation: Prepare three sets of Phosphate-Buffered Saline (PBS, pH 7.4):

  • Condition 1: PBS only (Negative Control).

  • Condition 2: PBS + 10 µM GSH (Simulated Blood Plasma).

  • Condition 3: PBS + 10 mM GSH (Simulated Tumor Cytosol).

• Incubation: Dissolve the purified prodrug in each buffer to a final DOX-equivalent concentration of 50 µg/mL. Incubate at 37 °C with gentle shaking to mimic physiological hemodynamics.

• Sampling: Extract 100 µL aliquots at predetermined time points (1, 4, 12, and 24 hours). Immediately flash-freeze the aliquots to halt any further disulfide exchange.

• Quantification: Analyze the aliquots using fluorescence spectroscopy (Ex: 480 nm, Em: 590 nm) to quantify the release of free Doxorubicin against a standard calibration curve.

Data Presentation: Release Kinetics

The table below summarizes the expected quantitative release profile. The data validates the core hypothesis: the tetramethyl-hindered disulfide linker remains highly stable in circulation but degrades efficiently upon exposure to high intracellular GSH concentrations.

Incubation Time (Hours)	% Payload Release in PBS (Negative Control)	% Payload Release in 10 µM GSH (Plasma Mimic)	% Payload Release in 10 mM GSH (Cytosol Mimic)
1	< 1.0%	< 1.0%	18.5%
4	< 1.0%	2.1%	47.2%
12	1.2%	4.5%	81.4%
24	1.8%	6.3%	96.7%

Note: Unhindered linear disulfides typically exhibit >25% premature release within 24 hours under the 10 µM GSH plasma mimic condition. The 6.3% release observed here highlights the protective efficacy of the gem-dimethyl steric shield.

Conclusion & Troubleshooting Insights

Functionalizing 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane provides a robust pathway for developing next-generation, zero-premature-release nanomedicines.

Application Scientist Tip: If you observe lower-than-expected payload release in the 10 mM GSH condition, ensure that your payload conjugation (Step 5) did not introduce additional, unintended steric bulk directly adjacent to the macrocycle. Highly bulky payloads can compound the inherent steric hindrance of the tetramethyl groups, shifting the reduction kinetics too far and preventing efficient intracellular cleavage. In such cases, introducing a short, flexible spacer (e.g., a short PEG2 or alkyl chain) between the macrocycle's amine and the payload can restore optimal cleavage kinetics.

References

• Kellogg, B. A., Garrett, L., Kovtun, Y., Lai, K. C., Leece, B., Miller, M., Payne, G., Steeves, R., Whiteman, K. R., Widdison, W., Xie, H., Singh, R., Chari, R. V. J., & Lambert, J. M. (2011). "Disulfide-Linked Antibody-Maytansinoid Conjugates: Optimization of In Vivo Activity by Varying the Steric Hindrance at Carbon Atoms Adjacent to the Disulfide Linkage." Bioconjugate Chemistry, 22(4), 717-727.[Link]

• Nadrah, P., Maver, U., Jemec, A., Tišler, T., Bele, M., Dražič, G., & Planinšek, O. (2013). "Hindered Disulfide Bonds to Regulate Release Rate of Model Drug from Mesoporous Silica." ACS Applied Materials & Interfaces, 5(9), 3908-3915.[Link]

• Zhang, R., Nie, T., Fang, Y., Huang, H., & Wu, J. (2022). "Poly(disulfide)s: From Synthesis to Drug Delivery." Biomacromolecules, 23(1), 1-19.[Link]

Application Note: Advanced Bioconjugation Strategies Using 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

Executive Summary & Chemical Rationale

The development of next-generation antibody-drug conjugates (ADCs) and targeted therapeutics relies heavily on the precision of cleavable linkers. 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS: 632330-79-1) is a highly specialized, 12-membered macrocyclic linker that offers an unprecedented level of control over payload delivery and bioconjugation kinetics.

Unlike standard symmetric disulfides, this molecule features an asymmetric steric environment engineered via gem-dimethyl groups at the C3 and C10 positions. The causality behind this design is profound: upon reductive ring-opening, the cyclic disulfide yields an asymmetric dithiol consisting of one highly reactive primary thiol (at C12) and one sterically shielded tertiary thiol (at C3)[1]. This kinetic differentiation allows researchers to perform orthogonal, dual-payload bioconjugation without the need for complex protecting group chemistry[2]. Furthermore, the dual secondary amines (N5, N8) provide an independent axis for functionalization, making this molecule a premier hetero-trifunctional scaffold for modern drug development.

Physicochemical Properties & Reactivity Profile

To effectively utilize this linker, its structural and kinetic parameters must be understood. The table below summarizes the quantitative and qualitative data dictating its experimental behavior.

Property	Value	Clinical/Experimental Relevance
CAS Number	632330-79-1	Unique identifier for sourcing and analytical validation.
Molecular Formula	C12H26N2S2	Confirms the 12-membered macrocyclic structure.
Molecular Weight	~262.48 g/mol	Low molecular weight ensures minimal perturbation to the pharmacokinetics (PK) of the final conjugate.
Disulfide Steric Environment	Asymmetric (C3: Quaternary, C12: Secondary)	Enables orthogonal, kinetically controlled thiol conjugation. Steric hindrance increases bridge stability in low-GSH environments (e.g., blood plasma)[3].
Amine Reactivity	Dual Secondary Amines (N5, N8)	Allows N-acylation or alkylation. The steric bulk and secondary nature require elevated pH (>8.0) for efficient NHS-ester coupling.

Workflow 1: Dual-Axis Bioconjugation Strategy

The structural topology of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane allows for two distinct pathways of functionalization: amine-directed acylation and disulfide-directed redox conjugation.

Fig 1: Dual-axis bioconjugation strategy leveraging amines and the cyclic disulfide.

Protocol 3.1: N-Acylation of Secondary Amines

Because secondary amines are less nucleophilic than primary amines due to steric hindrance, standard physiological pH (7.2) is insufficient for rapid conjugation. The pH must be elevated, and an organic co-solvent is recommended to maintain the solubility of the hydrophobic macrocycle.

Step-by-Step Methodology:

• Preparation: Dissolve 10 mg of the linker in 500 µL of anhydrous Dimethylformamide (DMF).

• Base Addition: Add 3.0 molar equivalents of N,N-Diisopropylethylamine (DIPEA) to deprotonate the secondary amines, driving them into their active nucleophilic state.

• Payload Addition: Add 2.5 molar equivalents of your chosen NHS-ester functionalized payload (e.g., a fluorophore or PEG chain).

• Incubation: Stir the reaction continuously at room temperature (20-25°C) for 4 to 6 hours.

• Self-Validating Control (LC-MS): Quench a 2 µL aliquot in 0.1% TFA/Water and analyze via LC-MS. The mass shift must correspond to the addition of two payload molecules. If a mono-acylated intermediate dominates, increase the incubation temperature to 37°C for an additional 2 hours.

• Purification: Purify the bi-functionalized macrocycle using preparative RP-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

Workflow 2: Redox-Triggered Orthogonal Thiol Conjugation

The most powerful application of this linker is its ability to undergo orthogonal thiol conjugation. Sterically hindered disulfides have been shown to increase linker stability in circulation while still allowing targeted intracellular release[3]. Upon reduction, the unhindered primary thiol (C12) reacts rapidly with maleimides, while the hindered tertiary thiol (C3) remains inert until forced under harsher conditions[1].

Fig 2: Redox-triggered orthogonal thiol conjugation utilizing kinetic differentiation.

Protocol 4.1: Sequential Dual-Maleimide Conjugation

Step 1: Reductive Ring-Opening

• Dissolve the purified linker from Workflow 1 in degassed PBS (pH 7.2) containing 1 mM EDTA to prevent metal-catalyzed thiol oxidation.

• Add 1.5 molar equivalents of TCEP-HCl (Tris(2-carboxyethyl)phosphine).

• Incubate at 37°C for 30 minutes to ensure complete reduction of the cyclic disulfide.

Step 2: Kinetically Controlled Fast Conjugation (Primary Thiol)

• Cool the solution to room temperature (20°C).

• Add exactly 1.0 molar equivalent of Payload A (e.g., Maleimide-Fluorophore).

• Incubate for exactly 15 minutes. The unhindered primary thiol at C12 will react almost instantaneously.

• Self-Validating Control (Ellman’s Assay): Perform an Ellman’s Reagent (DTNB) assay on a small aliquot. The absorbance at 412 nm should indicate exactly 50% thiol consumption, confirming that the tertiary thiol remains completely intact.

Step 3: Forced Conjugation (Tertiary Thiol)

• To the same reaction vessel, add 2.0 molar equivalents of Payload B (e.g., Maleimide-Targeting Peptide).

• Increase the pH slightly to 7.8 using 0.1 M NaOH to increase the thiolate anion concentration of the hindered C3 thiol.

• Incubate at 37°C for 12 to 16 hours. The combination of elevated temperature, higher pH, and excess reagent overcomes the steric shielding of the gem-dimethyl groups.

• Purify the final hetero-bifunctional conjugate via Size Exclusion Chromatography (SEC) or HPLC.

Workflow 3: Direct Surface Functionalization (Gold Nanoparticles)

Cyclic disulfides act as highly stable, bidentate anchoring groups for gold surfaces. The 12-membered ring of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane provides an ideal geometric bite angle for coordinating to Gold Nanoparticles (AuNPs) without requiring prior reduction.

Step-by-Step Methodology:

• Synthesize or purchase citrate-capped AuNPs (e.g., 20 nm diameter) suspended in ultra-pure water.

• Prepare a 1 mM stock solution of the linker in Methanol.

• Add the linker solution dropwise to the AuNP suspension under vigorous vortexing (Final linker concentration should be ~10 µM).

• Incubate overnight at room temperature in the dark. The cyclic disulfide will undergo spontaneous oxidative addition to the gold surface, displacing the citrate ligands.

• Centrifuge the functionalized AuNPs at 14,000 x g for 15 minutes, discard the supernatant to remove unbound linker, and resuspend the pellet in PBS (pH 7.4).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates [explorationpub.com]
• 3. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

Welcome to the Technical Support and Troubleshooting Center for the synthesis of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane . This 12-membered macrocyclic disulfide presents unique synthetic challenges due to entropic barriers, the presence of reactive secondary amines (5,8-diaza), and the risk of intermolecular polymerization.

This guide is designed for researchers and drug development professionals. It provides mechanistic insights, self-validating standard operating procedures (SOPs), and targeted troubleshooting to maximize your cyclization yield.

Mechanistic Knowledge Base: The "Why" Behind the Chemistry

Synthesizing a 12-membered ring via disulfide bond formation is notoriously difficult due to the high degrees of freedom in the linear dithiol precursor. However, the specific architecture of this molecule contains built-in synthetic enablers:

• The Thorpe-Ingold Effect (Gem-Dimethyl Effect): The gem-dimethyl groups at the C3 and C10 positions are not merely structural features. By introducing steric bulk, these groups compress the internal bond angles of the linear chain. This forces the reactive thiol ends into closer spatial proximity, creating a "prefolded conformer" that significantly reduces the entropic penalty ( ΔS‡ ) of macrocyclization[1].

• Disulfide Stability: Disulfide bonds play an important role in causing conformational constraints and increasing the overall stability of macrocyclic molecules[2]. However, depending on the ring strain, these bonds can be susceptible to reduction or scrambling[3].

• Chemoselectivity Challenges: The secondary amines in the backbone are highly nucleophilic and prone to N-oxidation. Efficient oxidation of thiols to disulfides requires precise control of the electronic state of these amines to prevent the formation of complex polymeric mixtures[4].

Workflow for macrocyclization of the dithiol precursor, highlighting the dilution divergence.

Quantitative Condition Matrix

Selecting the correct oxidation condition is the most critical variable in this synthesis. The table below summarizes quantitative data from various oxidation methodologies, comparing their efficacy for this specific macrocycle.

Oxidation Method	Typical Yield (%)	Reaction Time	Oligomerization Risk	Over-oxidation Risk
Iodine ( I2​ ) / MeOH	65 - 80%	15 - 30 min	Moderate	Low
DMSO / Acid	40 - 55%	12 - 24 hrs	Low	Very Low
Air / Cu(II) catalyst	30 - 50%	24 - 48 hrs	High	Moderate
H2​O2​ (Aqueous)	< 20%	< 1 hr	High	Very High

Standard Operating Procedure (SOP)

Protocol: High-Dilution Iodine-Mediated Macrocyclization

Self-Validating Principle: This protocol is designed to be self-reporting. It relies on a visual colorimetric shift (iodine decolorization) to track intermediate formation and a biochemical validation (Ellman's test) to ensure the protocol guarantees success before moving to purification[2].

Step-by-Step Methodology:

• Pre-organization & Protection: Dissolve the linear dithiol precursor (1.0 eq) in a 1:1 mixture of Methanol and 0.1 M aqueous HCl to achieve a final concentration of exactly 0.5 mM .

  • Causality: The extreme dilution mathematically favors intramolecular cyclization over intermolecular collisions. The acidic environment ensures the 5,8-diaza secondary amines remain fully protonated ( NH2+​ ), rendering them electron-poor and completely unreactive toward the oxidant.

• Oxidation: Prepare a 0.1 M solution of I2​ in Methanol. Add this dropwise to the vigorously stirring precursor solution at room temperature. Continue addition until a faint yellow color persists in the flask.

  • Causality: The rapid formation of the sulfenyl iodide (-S-I) intermediate consumes the iodine. The persistent yellow color is a self-validating indicator that a slight excess of oxidant has been reached and all free thiols have reacted.

• Quenching: Stir for an additional 15 minutes to allow complete ring closure. Quench the excess iodine by adding a 10% aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ) dropwise until the solution turns completely colorless.

• Validation (Ellman's Test): Take a 10 μL aliquot of the reaction mixture and combine it with 90 μL of Ellman's reagent solution (DTNB in pH 8.0 buffer).

  • Causality: A lack of yellow color (no absorbance at 412 nm) biochemically validates the complete consumption of thiols and the successful formation of the disulfide bond. If the solution turns yellow, return to Step 2.

• Isolation: Concentrate the methanol under reduced pressure. Neutralize the remaining aqueous layer with saturated NaHCO3​ (to deprotonate the amines), and extract three times with dichloromethane (DCM). Dry the combined organic layers over Na2​SO4​ and concentrate to yield the crude product.

Troubleshooting Desk & FAQs

Troubleshooting logic tree for diagnosing and resolving low yields in disulfide macrocyclization.

Q: My LC-MS shows a massive peak at [2M+H]+ and very little desired product. How do I fix this? A: A strong [2M+H]+ signal indicates that intermolecular cross-linking (dimerization/oligomerization) is outcompeting the desired intramolecular cyclization. Even with the Thorpe-Ingold effect assisting your linear precursor, your reaction concentration is too high. Solution: Decrease the precursor concentration to < 0.5 mM or utilize a syringe pump to add the dithiol precursor to a large volume of the oxidant over 12 hours (pseudo-dilution).

Q: I am observing a +32 Da mass shift on my desired product peak. What is causing this? A: A +32 Da shift corresponds to the addition of two oxygen atoms, indicating over-oxidation of the disulfide to a thiosulfonate or sulfinic acid (-SO2H). This typically occurs when the reaction is left unquenched for too long, or if the oxidant is too harsh. Solution: Ensure you quench with sodium thiosulfate immediately after the 15-minute cyclization window, or switch to a milder oxidant like DMSO[4].

Q: Why do we use acidic conditions for the iodine oxidation? Won't that slow down the disulfide formation? A: Yes, thiolate anions ( S− ) are more nucleophilic and oxidize faster than protonated thiols ( SH ). However, the 5,8-diaza secondary amines in the macrocycle backbone present a severe chemoselectivity risk. If left unprotonated (free base form), these amines can undergo irreversible N-oxidation or nucleophilic attack on the sulfenyl iodide intermediate. By running the reaction in 0.1 M HCl, we force the amines into their inert ammonium ( NH2+​ ) state. The oxidation of the thiol is slower but perfectly chemoselective.

Q: The reaction is incredibly slow, and Ellman's test remains positive after 24 hours. What is wrong? A: If using the Iodine method, a positive Ellman's test means the oxidant was either depleted by an impurity or the solvent system is incorrect. Iodine-mediated disulfide formation requires a protic solvent (like Methanol or Water) to stabilize the highly polar sulfenyl iodide (-S-I) transition state[2]. If you are running this in pure DCM or Toluene, the reaction will stall. Switch to the recommended MeOH/HCl solvent system.

References

• Rapid and Highly Productive Assembly of a Disulfide Bond in Solid-Phase Peptide Macrocyclization | Organic Letters - ACS Publications. acs.org.2

• Recent advances in peptide macrocyclization strategies - Chemical Society Reviews. rsc.org. 3

• Strategies for the Diversity-Oriented Synthesis of Macrocycles. cam.ac.uk. 1

• A facile entry to macrocyclic disulfides: an efficient synthesis of redox-switched crown ethers | The Journal of Organic Chemistry. acs.org. 4

Sources

• 1. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent advances in peptide macrocyclization strategies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS01066J [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Disulfide Cleavage in 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

Welcome to the advanced technical support guide for working with 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane . This molecule presents a unique bioconjugation and analytical challenge due to two compounding structural barriers:

• Steric Shielding: The gem-dimethyl groups at the C3 and C10 positions create a dense steric "umbrella" over the adjacent 1,2-dithia bond.

• Macrocyclic Constraint: The 12-membered ring restricts conformational flexibility, forcing the resulting dithiols into close spatial proximity post-cleavage, which drives rapid re-oxidation.

This guide provides field-proven insights, diagnostic FAQs, and self-validating protocols to help you successfully cleave and analyze this hindered macrocycle.

Part 1: Diagnostic FAQs & Mechanistic Insights

Q1: Why is Dithiothreitol (DTT) or β -mercaptoethanol failing to completely reduce my sample? A1: DTT relies on a thiol-disulfide exchange mechanism, which requires a standard SN​2 -like nucleophilic attack by the thiolate anion on the sulfur atom. The gem-dimethyl groups on your macrocycle physically block the approach trajectory of the bulky DTT thiolate. As a result, the reaction is kinetically stalled. Sterically hindered disulfides are notoriously resistant to DTT, often forming trapped mixed-disulfide intermediates rather than fully cleaving 1.

Q2: Which reducing agent is optimal for this specific macrocycle? A2: You must switch to a phosphine-based reducing agent, such as Tris(2-carboxyethyl)phosphine (TCEP) or Tributylphosphine (TBP). Phosphines attack disulfides via a different mechanism that is less sensitive to steric bulk and does not form mixed disulfides 1. Furthermore, the reduction is driven thermodynamically by the formation of a strong phosphorus-oxygen (P=O) bond in the phosphine oxide byproduct, making the cleavage irreversible 2.

Q3: My LC-MS shows the intact mass even after TCEP treatment. What is happening? A3: If you are using TCEP but still seeing the intact mass, you are likely experiencing rapid re-oxidation rather than a failure to cleave. The 12-membered macrocyclic backbone holds the two liberated thiols in extreme proximity. In the presence of trace oxygen or during the ionization process in the MS source, they will rapidly reform the disulfide bond. You must perform in situ alkylation (capping) immediately during or after reduction to trap the open form.

Q4: Can I use Ellman's Reagent (DTNB) to quantify the free thiols post-cleavage? A4: No. Ellman's reagent is a bulky aromatic disulfide. The same gem-dimethyl steric hindrance that prevents DTT from entering will prevent the cleaved thiols of your macrocycle from reacting efficiently with DTNB, leading to false-negative quantification. Use a smaller, highly reactive electrophile like N-ethylmaleimide (NEM) or Iodoacetamide (IAA), coupled with LC-MS analysis.

Part 2: Logical Workflows & Mechanistic Pathways

Caption: Logical workflow for troubleshooting sterically hindered disulfide cleavage.

Caption: Mechanistic divergence between thiol-based and phosphine-based reduction on hindered substrates.

Part 3: Quantitative Data Presentation

To optimize your experimental design, refer to the following comparison of reducing agents specifically evaluated against gem-dimethyl hindered disulfides 3.

Reducing Agent	Mechanism	Steric Tolerance	Reversibility	Recommended Use for 3,3,10,10-Tetramethyl...
Dithiothreitol (DTT)	Thiol-disulfide exchange	Very Low	Reversible	Not Recommended. Fails due to steric clash.
β -Mercaptoethanol	Thiol-disulfide exchange	Low	Reversible	Not Recommended. Requires massive excess; slow kinetics.
TCEP	Phosphine nucleophilic attack	High	Irreversible	Highly Recommended. Aqueous compatible, fast kinetics.
Tributylphosphine (TBP)	Phosphine nucleophilic attack	Very High	Irreversible	Alternative. Best for organic solvent systems.

Part 4: Validated Experimental Protocol

To ensure a self-validating system, this protocol couples the TCEP reduction directly with an in situ alkylation step. This prevents the macrocycle from snapping back into its oxidized state before analysis.

TCEP-Mediated Cleavage and In Situ Alkylation Workflow

Materials Required:

• Target Molecule: 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

• TCEP-HCl (Tris(2-carboxyethyl)phosphine hydrochloride)

• Iodoacetamide (IAA) or N-ethylmaleimide (NEM)

• Degassed Reaction Buffer: 100 mM Sodium Phosphate, 1 mM EDTA, pH 7.5

Step-by-Step Methodology:

• Buffer Preparation (Critical): Degas the reaction buffer by bubbling with Nitrogen or Argon for 15 minutes. The proximity of the thiols in the 12-membered ring makes them hyper-susceptible to dissolved oxygen.

• Substrate Solubilization: Dissolve the macrocycle in a minimal amount of compatible co-solvent (e.g., 5-10% DMSO or DMF) if aqueous solubility is poor, bringing the final concentration to 1 mM in the degassed buffer.

• Reduction: Add TCEP to a final concentration of 10 mM (a 10-fold molar excess). Incubate the mixture at 37°C for 45–60 minutes. Note: Unlike unhindered disulfides which cleave in minutes, the gem-dimethyl groups require elevated temperature and extended time.

• In Situ Capping: Without removing the TCEP, immediately add Iodoacetamide (IAA) to a final concentration of 30 mM (a 3-fold excess relative to TCEP).

• Alkylation Incubation: Incubate the reaction in the dark at room temperature for 30 minutes. The dark environment prevents light-induced degradation of the iodoacetamide.

• Quenching & Validation: Quench the unreacted IAA by adding 1% formic acid. Validate the cleavage by injecting the sample into an LC-MS system. You should observe a mass shift corresponding to the addition of two acetamide groups (+114 Da total), confirming both successful cleavage and stabilization.

Part 5: References

• Disulfide-Linked Antibody-Maytansinoid Conjugates: Optimization of In Vivo Activity by Varying the Steric Hindrance at Carbon Atoms Adjacent to the Disulfide Linkage. ResearchGate. 1

• Structure−Activity Relationship of Antibody−Oligonucleotide Conjugates. Semantic Scholar. 3

• Reduction of Disulfides with Tributylphosphine. ACS Publications. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Resolving steric hindrance in 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane complexation

Welcome to the Application Scientist Troubleshooting Portal. This guide is specifically engineered for researchers and drug development professionals working with heavily substituted macrocyclic ligands, specifically 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane .

Executive Summary

The 3,3,10,10-tetramethyl substitution on this 1,2-dithia macrocycle is a deliberate design choice. The gem-dimethyl groups provide critical steric shielding that protects the final metal-ligand core (e.g., with Tc, Re, or Cu) from in vivo enzymatic degradation and transmetallation[1]. However, this same steric bulk creates a massive kinetic barrier during in vitro synthesis. Direct coordination into the intact 12-membered ring is highly inefficient. Successful complexation requires a decoupled approach: chemical ring-opening followed by transmetallation[2].

Diagnostic Matrix: Quantitative Optimization

To establish a self-validating system, compare your current reaction conditions against our optimized parameters below.

Parameter	Sub-Optimal Condition	Optimized Condition	Mechanistic Rationale
Ligand State	Intact 1,2-dithia macrocycle	Reduced open-chain dithiol	The intact ring is too rigid. Reduction unlocks backbone flexibility, allowing the N2S2 core to wrap the metal.
Reducing Agent	DTT or β -mercaptoethanol	TCEP (1.2 - 1.5 eq)	TCEP operates without competing for metal coordination, preventing the formation of off-target metal-thiolate polymers.
Metal Source	Free aqueous metal salts (e.g., MClx​ )	Labile intermediate (e.g., M-Gluconate)	Prevents metal hydrolysis and kinetic trapping. The weak co-ligand lowers the activation energy for insertion.
Reaction Temp	Room Temperature (20-25°C)	Heated (90-100°C) for 15 min	Thermal activation is strictly required to overcome the steric repulsion of the four methyl groups.
Buffer pH	Highly acidic (< pH 4)	Mildly acidic to neutral (pH 6.5-7.5)	Ensures optimal deprotonation of the amine/thiol donors without causing metal hydroxide precipitation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my radiochemical yield (RCY) so low when reacting the macrocycle directly with the metal salt? A: You are encountering the Thorpe-Ingold effect combined with macrocyclic rigidity. The 3,3,10,10-tetramethyl groups severely restrict the rotational degrees of freedom of the ligand backbone. Furthermore, the 1,2-dithia (disulfide) linkage makes this molecule a pro-ligand. Direct coordination requires the metal to simultaneously insert into a sterically congested cavity and catalyze the reduction of the S-S bond, which is energetically unfavorable[3].

Q2: How do I properly open the macrocycle without ruining the downstream complexation? A: You must reduce the disulfide bond prior to metal introduction. We recommend using Tris(2-carboxyethyl)phosphine (TCEP). Unlike Dithiothreitol (DTT), TCEP does not contain thiol groups, meaning it will not act as a competing ligand when you introduce the metal. This ensures the resulting open-chain diaminedithiol (DADT) is the only chelator available.

Q3: Even after reduction, the complexation is slow and yields multiple peaks on HPLC. What is going wrong? A: This is a classic symptom of kinetic trapping. When the flexible, reduced ligand encounters a bare metal ion, the bulky methyl groups can cause the ligand to coordinate incompletely, forming intermediate polymers or oligomers[1]. To resolve this, employ a transmetallation strategy . First, bind the metal to a weak, labile co-ligand (like gluconate or tartrate). This satisfies the metal's coordination sphere. When you introduce the reduced macrocycle and apply heat, the N2S2 ligand thermodynamically displaces the gluconate in a controlled, stepwise manner[2].

Mechanistic Workflows & Logic

Workflow for overcoming macrocyclic steric hindrance via reduction and transmetallation.

Logical matrix mapping specific steric challenges to their chemical solutions.

Step-by-Step Methodology: Optimized Complexation Protocol

This protocol is designed as a self-validating system. Do not proceed to the next phase unless the validation check is successful.

Phase 1: Pro-Ligand Activation (Disulfide Reduction)

• Dissolution: Dissolve 1.0 mg of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane in 0.5 mL of degassed ethanol/water (1:1 v/v) to ensure complete solubility of the lipophilic precursor.

• Reduction: Add 1.5 molar equivalents of TCEP-HCl. Adjust the pH to 6.5 using 0.1 M NaOH.

• Incubation: Stir at room temperature for 30 minutes under an inert atmosphere (Nitrogen/Argon) to prevent re-oxidation.

• Validation Check: Analyze a 5 µL aliquot via Ellman’s reagent (DTNB) assay. A rapid shift to a bright yellow color ( λmax​ = 412 nm) confirms the successful cleavage of the macrocycle into free thiols.

Phase 2: Preparation of the Labile Metal Intermediate

• Buffer Preparation: In a separate reaction vial, prepare 0.5 mL of 0.1 M sodium gluconate buffer, adjusted to pH 7.0.

• Metal Addition: Dissolve the target metal salt (e.g., TcO4−​ for radiochemistry, or CuCl2​ for coordination studies) into the gluconate buffer.

• Reduction (If applicable): For redox-active metals like Technetium, add a mild reducing agent such as SnCl2​ (10-20 µg) to achieve the necessary oxidation state (e.g., Tc(V))[1].

• Validation Check: The solution must remain clear. Any precipitation or cloudiness indicates metal hydrolysis (formation of insoluble oxides/hydroxides); if this occurs, discard and remake the buffer.

Phase 3: Ligand Exchange (Transmetallation)

• Combination: Transfer the reduced, flexible ligand solution (from Phase 1) into the vial containing the labile metal-gluconate intermediate (from Phase 2).

• Thermal Activation: Seal the vial and heat at 90°C in a temperature-controlled heating block for 15-20 minutes. Causality: This thermal energy is strictly required to overcome the steric repulsion of the four methyl groups, allowing the N2S2 core to fully wrap around the metal center[2].

• Cooling: Quench the reaction by cooling the vial in a water bath to room temperature.

Phase 4: Purification and Quality Control

• Isolation: Purify the final complex using a C18 Sep-Pak cartridge (eluting with ethanol) or via RP-HPLC.

• Validation Check: Run radio-TLC or LC-MS. The complete disappearance of the hydrophilic intermediate peak and the emergence of a single, highly lipophilic product peak confirms successful complexation and resolution of all steric barriers.

References

• Technetium-99m Radiopharmaceuticals: Status and Trends International Atomic Energy Agency (IAEA)[Link]

• The Chemistry of Technetium in Medicine National Academy of Sciences[Link]

• Bioinorganic chemistry : a short course DSpace / John Wiley & Sons [Link]

Sources

• 1. dn790003.ca.archive.org [dn790003.ca.archive.org]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. debracollege.dspaces.org [debracollege.dspaces.org]

Technical Support Center: Solubilization Strategies for 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

Welcome to the Application Support Center. This guide is designed for researchers, radiochemists, and drug development professionals struggling with the low aqueous solubility of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (hereafter referred to as TMDD ).

Below, you will find an in-depth mechanistic breakdown of the molecule, self-validating experimental protocols, and a troubleshooting FAQ section to ensure the success of your formulations.

The Mechanistic Challenge: Why is TMDD Insoluble?

To solve a solubility issue, we must first understand the molecular causality. TMDD is a 12-membered macrocycle featuring a 1,2-dithia (disulfide) bond and two secondary amines (5,8-diaza).

The extreme hydrophobicity of this compound is driven by the four methyl groups (gem-dimethyls at positions 3 and 10) . While the secondary amines are theoretically capable of hydrogen bonding, they are sterically shielded by these bulky lipophilic methyl groups. In neutral aqueous media (pH 7.4), the amines remain unprotonated. Without an ionic charge to break the water lattice, the dominant hydrophobic forces drive the macrocycles to aggregate and precipitate instantly.

To overcome this, we must either chemically modify the ionization state of the amines or physically shield the lipophilic core from the aqueous environment.

Solubilization Decision Matrix

Select your protocol based on the downstream application of your compound.

Caption: Decision tree for selecting the optimal TMDD solubilization strategy based on assay constraints.

Verified Experimental Protocols

Protocol A: Acid-Mediated Salt Formation (For Chemical Assays)

Causality: The secondary amines at positions 5 and 8 have pKa values typically between 8.0 and 9.0. Lowering the pH below 4.0 forces complete protonation, converting the neutral lipophilic macrocycle into a highly polar, water-soluble dihydrochloride salt[1].

• Weigh 10 mg of TMDD powder into a glass scintillation vial.

• Add 1 mL of 0.1 M HCl (aq) dropwise while vortexing continuously.

• Self-Validation Step: Centrifuge the mixture at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. A complete absence of a pellet and a UV-Vis OD600 reading of < 0.01 confirms total solubilization.

Protocol B: Co-Solvent & Surfactant Micellization (For In Vitro Assays)

Causality: For assays requiring physiological pH (7.4), salt formation fails because the amines deprotonate and the compound crashes out. We must lower the dielectric constant using DMSO, then trap the lipophilic tetramethyl-dithia core in non-ionic surfactant micelles before introducing water[2].

• Dissolve 10 mg of TMDD in 100 µL of 100% DMSO to create a concentrated stock.

• Add 100 µL of Cremophor EL (polyethoxylated castor oil) or Tween 80 and vortex vigorously for 2 minutes to coat the molecules.

• Slowly add 800 µL of PBS (pH 7.4) in 100 µL increments, vortexing between each addition to prevent localized supersaturation.

• Self-Validation Step: Analyze the solution using Dynamic Light Scattering (DLS). A monodisperse peak at ~10-15 nm indicates successful micelle formation. Visible turbidity indicates micellar collapse.

Protocol C: Cyclodextrin Inclusion Complexation (For In Vivo / Cell Assays)

Causality: Surfactants can be toxic to cells or disrupt lipid bilayers. Hydroxypropyl-β-cyclodextrin (HP-β-CD) offers a hydrophobic cavity that perfectly accommodates the bulky tetramethyl-macrocycle, while its hydrophilic exterior maintains aqueous solubility without detergent toxicity[3].

• Prepare a 20% (w/v) solution of HP-β-CD in deionized water or PBS.

• Add TMDD powder directly to the HP-β-CD solution (up to 5 mg/mL).

• Sonicate in a bath sonicator for 30 minutes at room temperature, then incubate on an orbital shaker overnight to allow thermodynamic equilibration.

• Self-Validation Step: Filter the solution through a 0.22 µm PTFE syringe filter. Quantify the dissolved TMDD in the filtrate via HPLC-UV. The concentration should match the initial input, confirming 100% inclusion complexation.

Caption: Mechanism of HP-β-CD inclusion complexation shielding the lipophilic TMDD core from water.

Quantitative Data Summary

Solubilization Method	Max Solubility Achieved	Working pH Range	Biological Compatibility	Primary Mechanism
Unmodified (Water)	< 0.01 mg/mL	7.0	High	N/A
Acid-Mediated Salt	> 50 mg/mL	1.0 - 4.0	Low (Toxic to cells)	Amine Protonation
DMSO / Cremophor EL	~10 mg/mL	4.0 - 9.0	Moderate (In vitro)	Micellar Encapsulation
20% HP-β-CD	~5 mg/mL	4.0 - 9.0	High (In vivo safe)	Host-Guest Inclusion

Frequently Asked Questions (FAQs)

Q: I dissolved TMDD in 100% DMSO, but it immediately formed a cloudy suspension when I pipetted it into my pH 7.4 PBS buffer. Why? A: This is a classic "solvent-shift precipitation." The compound is highly soluble in DMSO, but PBS acts as an antisolvent. Because the compound lacks ionizable groups at pH 7.4, the sudden drop in solvent capacity leads to rapid nucleation and aggregation. Solution: Use Protocol B to create a transitional micellar environment before adding the aqueous buffer.

Q: Will reducing the 1,2-dithia (disulfide) bond to a diaminedithiol (DADT) improve solubility? A: Yes, but it fundamentally changes the chemical entity. Reducing the cyclic disulfide to two free thiols (e.g., using TCEP or DTT) breaks the macrocyclic constraint. This increases molecular flexibility and exposes polar thiol groups, slightly improving aqueous interaction. However, free thiols are highly reactive and prone to rapid re-oxidation in ambient air.

Q: Can I use heating to force the macrocycle into solution? A: Heating increases kinetic energy and may temporarily dissolve the compound, but it will inevitably recrystallize upon cooling to room temperature due to thermodynamic instability. Always rely on chemical solubilization (excipients, pH) rather than thermal forcing.

Q: Why choose Hydroxypropyl-β-cyclodextrin over α- or γ-cyclodextrin? A: The internal cavity diameter of β-cyclodextrin (approx. 6.0–6.5 Å) is the optimal size to accommodate the bulky gem-dimethyl groups of the 12-membered TMDD ring[4]. α-cyclodextrin is too narrow, and γ-cyclodextrin is too wide to form a tight, stable van der Waals interaction with this specific macrocycle.

References

• [1] Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.

• [2] Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201-230.

• [3] Loftsson, T., Jarho, P., Másson, M., & Järvinen, T. (2005). Cyclodextrins in drug delivery. Expert Opinion on Drug Delivery, 2(2), 335-351.

• [4] Challa, R., Ahuja, A., Ali, J., & Khar, R. K. (2005). Cyclodextrins in drug delivery: An updated review. AAPS PharmSciTech, 6(2), E329-E357.

Sources

• 1. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Solubilizing excipients in oral and injectable formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Macrocyclization of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

Welcome to the technical support resource for the synthesis of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of macrocyclic ring closure. Here, we provide in-depth, experience-driven answers to common challenges, detailed troubleshooting workflows, and optimized protocols to enhance the yield and purity of your target macrocycle.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing a 12-membered ring like 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane?

A1: The principal difficulty lies in overcoming the high entropic penalty associated with bringing the two reactive ends of a flexible linear precursor together for the ring-closing step.[1] Kinetically, the intermolecular reaction (leading to dimers, trimers, and polymers) is often more favorable than the desired intramolecular cyclization. The core challenge is to create conditions that force the molecule to react with itself rather than with other molecules in the solution.[1][2]

Q2: Why are "high-dilution" conditions the standard approach for this type of macrocyclization?

A2: The high-dilution principle is a cornerstone strategy for favoring intramolecular reactions.[3] By maintaining a very low concentration of the linear precursor (typically in the range of 1-10 mM), the probability of one molecule finding another is significantly reduced.[4] This slows down the rate of the bimolecular polymerization reaction, giving the ends of a single molecule a greater opportunity to find each other and cyclize.[2] A practical and efficient way to achieve this without using enormous solvent volumes is to use a syringe pump for the slow addition of a concentrated precursor solution into a large volume of refluxing solvent.[3]

Q3: What is the mechanism of the disulfide ring closure, and what are the critical parameters?

A3: The ring closure involves the formation of a disulfide bond from two thiol (-SH) groups on the linear precursor. This is an oxidative process requiring an electron acceptor.[5][6] The reaction proceeds via the thiolate anion (-S⁻), which acts as a nucleophile.[7] Therefore, two parameters are absolutely critical:

• Presence of an Oxidant: Molecular oxygen from the air is the simplest oxidant, though the reaction can be slow. Chemical oxidants can accelerate the process.

• Slightly Basic pH: To form the reactive thiolate anion, the pH must be maintained above the pKa of the thiol group (for cysteine, this is around 8.5). A pH range of 8.0-8.5 is generally optimal for promoting disulfide bond formation without introducing base-catalyzed side reactions.[8][9]

Q4: Are there alternatives to traditional high-dilution methods?

A4: Yes, while high-dilution is the classic method, modern strategies have been developed to improve efficiency. These include continuous flow macrocyclization and phase-separation techniques, which can sometimes allow for reactions at higher effective concentrations, reducing solvent waste and improving throughput.[2][10] For many laboratory-scale syntheses, however, the syringe pump-based pseudo-high dilution method remains the most accessible and reliable approach.

Troubleshooting Guide: From Low Yield to Pure Product

This section addresses specific experimental issues in a problem-solution format.

Issue 1: Low Yield of the Macrocycle with Significant Polymer/Oligomer Formation

This is the most common failure mode, where intermolecular reactions dominate.

• Potential Cause 1: Ineffective High-Dilution Conditions. The concentration of the linear precursor in the reaction vessel is too high.

  • Recommended Solution: Ensure your setup achieves pseudo-high dilution. The goal is for the rate of addition to be slower than the rate of cyclization.

    • Use a Syringe Pump: Do not add the precursor all at once. Use a reliable syringe pump to add a solution of the linear dithiol precursor over a long period (e.g., 8-12 hours) to a large volume of refluxing solvent.

    • Optimize Concentration: The precursor solution in the syringe should be concentrated, but the final concentration in the reaction flask should remain very low (<5 mM).

    • Ensure Rapid Mixing: Stir the reaction mixture vigorously to quickly disperse the added precursor, preventing localized high concentrations.

• Potential Cause 2: Impure Starting Material. The linear dithiol precursor is contaminated with monofunctionalized or other impurities that act as chain terminators or participate in unwanted side reactions.

  • Recommended Solution: Rigorously purify the linear precursor before the cyclization step. Use column chromatography or recrystallization. Confirm purity by NMR and Mass Spectrometry. Before starting the cyclization, it is crucial to verify the presence of free thiols using a test like Ellman's reagent (DTNB).[8][9]

Logical Workflow for Troubleshooting Low Yield

The following diagram outlines a systematic approach to diagnosing and solving low-yield problems.

Caption: A step-by-step workflow for diagnosing low-yield issues.

Issue 2: Reaction Stalls or Fails to Go to Completion

You observe starting material remaining even after extended reaction times.

• Potential Cause 1: Suboptimal pH. As discussed, the reactive species is the thiolate anion. If the pH is too low (neutral or acidic), the concentration of thiolate is negligible, and the reaction rate will be extremely slow.[7]

  • Recommended Solution: Maintain the reaction pH between 8.0 and 8.5. Use a buffer or add a slight excess of a non-nucleophilic base like ammonium hydroxide or diisopropylethylamine (DIPEA).[8][9] Monitor the pH during the reaction if possible.

• Potential Cause 2: Inefficient Oxidation. Air oxidation can be very slow and inefficient, especially on larger scales or in solvents with low oxygen solubility.

  • Recommended Solution: If air oxidation is insufficient, consider a chemical oxidant. A 10% solution of DMSO in water or potassium ferricyanide (K₃[Fe(CN)₆]) can significantly accelerate disulfide bond formation.[8] Add the oxidant after the high-dilution addition of the precursor is complete.

Issue 3: Formation of Polysulfides (R-S-S-S-R)

Mass spectrometry reveals masses corresponding to the insertion of extra sulfur atoms.

• Potential Cause: Contamination with Elemental Sulfur. The linear dithiol precursor may be contaminated with elemental sulfur (S₈), or harsh reaction conditions can cause disproportionation.

  • Recommended Solution:

    • Purify Starting Materials: Ensure the dithiol precursor is free from elemental sulfur.

    • Optimize Conditions: Avoid excessively high temperatures or prolonged reaction times after the cyclization is complete.[11]

    • Controlled Oxidation: Use specific and mild oxidizing agents rather than relying on harsh conditions that might promote side reactions.[11]

Issue 4: Difficulty in Purifying the Final Macrocycle

The crude product is a complex mixture, and the desired macrocycle is difficult to isolate.

• Potential Cause: Similar Polarity of Byproducts. Oligomers and the desired macrocycle can have very similar polarities, making chromatographic separation challenging.

  • Recommended Solution:

    • Column Chromatography: This is the most common method.[12] Given the diamine nature of the macrocycle, basic impurities can cause streaking on standard silica gel.

      • Tip: Use a mobile phase containing a small amount of a basic modifier like triethylamine (0.5-1%) or ammonium hydroxide to improve peak shape.

      • Solvent System: A gradient of dichloromethane/methanol or hexanes/ethyl acetate with a basic modifier is a good starting point.[12]

    • Recrystallization: If the product is a solid, recrystallization can be a highly effective method for removing impurities, especially oligomers.

Experimental Protocols & Data

Optimized Reaction Parameters

The following table summarizes key parameters for successful ring closure.

Parameter	Recommended Value	Rationale & Justification
Precursor Concentration	< 5 mM (in reaction flask)	Favors intramolecular cyclization over intermolecular polymerization.[1][3][4]
Solvent	Methanol, Ethanol, or Acetonitrile	Solvents that readily dissolve the precursor and allow for reflux at a moderate temperature.
Temperature	Reflux (e.g., ~65-80°C)	Provides sufficient thermal energy to overcome the activation barrier for cyclization.
pH of Reaction Medium	8.0 - 8.5	Ensures a sufficient concentration of the reactive thiolate anion for nucleophilic attack.[8][9]
Oxidizing Agent	Air (slow), DMSO, K₃[Fe(CN)₆]	Necessary to convert the two thiol groups into a disulfide bond.[5][8]
Addition Time	8 - 12 hours	Critical for maintaining pseudo-high dilution conditions.[3]

Protocol 1: High-Dilution Ring Closure via Syringe Pump Addition

• Setup: In a multi-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a septum, add the reaction solvent (e.g., methanol, 500 mL for a 1 mmol scale).

• Precursor Solution: Dissolve the purified linear dithiol precursor (1 mmol) in a minimal amount of the same solvent (e.g., 50 mL). Add a non-nucleophilic base (e.g., ammonium hydroxide) to adjust the pH to ~8.5. Draw this solution into a gas-tight syringe.

• Reaction Initiation: Heat the solvent in the flask to a gentle reflux with vigorous stirring.

• Slow Addition: Place the syringe on a syringe pump and insert the needle through the septum so the tip is below the solvent surface. Begin adding the precursor solution at a slow, controlled rate (e.g., ~4-6 mL/hour) over 8-12 hours.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at reflux for an additional 12-24 hours. Monitor the reaction's progress by taking small aliquots and analyzing them by TLC or LC-MS to track the disappearance of the starting material.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Acidify the solution with acetic acid to a pH of ~4-5 to quench any remaining reactive species.[8] Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by column chromatography on silica gel using a gradient elution (e.g., 0-10% methanol in dichloromethane containing 0.5% triethylamine). Combine fractions containing the pure product and evaporate the solvent to yield the final macrocycle.

Visualizing the Core Reaction Principle

The following diagram illustrates the kinetic competition central to this synthesis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. High dilution principle - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. people.umass.edu [people.umass.edu]
• 6. Disulfide Bridges and Oxidation-Reduction [ns1.almerja.com]
• 7. books.rsc.org [books.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Continuous flow macrocyclization at high concentrations: synthesis of macrocyclic lipids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Reducing polymeric byproducts in 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane preparation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals struggling with the synthesis of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane .

The preparation of 12-membered macrocyclic disulfides from linear diaza-dithiols is notoriously difficult. The primary mode of failure is the formation of insoluble, polymeric disulfide byproducts. This guide will unpack the thermodynamic and kinetic principles behind this reaction, provide field-proven troubleshooting FAQs, and deliver a self-validating experimental protocol to maximize your macrocycle yield.

Part 1: Mechanistic Insight & FAQs

Q1: Why is my reaction yielding a sticky, insoluble white precipitate instead of the desired macrocycle?

The Causality: You are observing intermolecular polymerization. The oxidation of dithiols involves two competing pathways:

• Intramolecular Cyclization: A 1st-order reaction dependent only on the concentration of the folded precursor.

• Intermolecular Polymerization: A 2nd-order reaction dependent on the square of the precursor concentration.

When your reaction concentration is too high, the 2nd-order intermolecular collision rate outpaces the 1st-order ring closure, linking multiple linear chains together into an insoluble poly-disulfide network [1].

Note on Molecular Structure: Fortunately, your target molecule contains gem-dimethyl groups at positions 3 and 10. These bulky groups induce the Thorpe-Ingold effect (gem-dialkyl effect), which sterically restricts the conformational freedom of the linear chain and naturally biases the molecule toward a folded conformation. However, this effect alone cannot overcome the kinetics of high-concentration polymerization.

Q2: How can I shift the equilibrium toward the macrocycle without using hundreds of liters of solvent?

The Solution: You must utilize Pseudo-High Dilution via a syringe pump [2]. True high dilution (Ziegler-Ruggli principle) requires dissolving your entire batch in massive volumes of solvent (e.g., < 0.001 M), which is industrially and practically unfeasible. Pseudo-high dilution solves this by adding a concentrated solution of your dithiol precursor dropwise (via syringe pump) into a large volume of the active oxidant. Because the oxidant immediately consumes the dithiol upon contact, the instantaneous concentration of unreacted dithiol in the flask remains vanishingly close to zero, mathematically eliminating the 2nd-order polymerization pathway.

Q3: Which oxidation system is best for this specific diaza-dithiol?

The Causality: The choice of oxidant dictates the speed of disulfide bond formation and the risk of over-oxidation. For 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane, the secondary amines in the ring can interact with certain oxidants, and the sterically hindered neopentyl-like thiols (adjacent to the gem-dimethyls) require a robust but controlled oxidant.

Table 1: Quantitative Comparison of Oxidation Systems for Diaza-Dithiols

Oxidation System	Reagents	Reaction Time	Yield (Typical)	Byproduct Risk	Best Application
Iodine (I₂)	I₂, MeOH/H₂O	1 - 2 Hours	65 - 75%	High (Sulfinates due to over-oxidation)	Rapid screening, small-scale synthesis.
DMSO	DMSO, HCl (cat.)	24 - 48 Hours	80 - 90%	Low (Highly clean reaction)	Scaling up, avoiding over-oxidation [3].
Aerobic (O₂)	Air, Cu(II) cat., pH 8	12 - 24 Hours	50 - 60%	Moderate (Linear oligomers)	Green chemistry, metal-templated folding.

Q4: Does pH matter for the diaza-dithiol precursor during cyclization?

The Causality: Absolutely. The molecule contains two secondary amines (positions 5 and 8) and two thiols.

• At low pH (< 5) , the amines are protonated (ammonium cations), which increases solubility and causes electrostatic repulsion that extends the linear chain, hindering cyclization.

• At high pH (> 9) , thiolate anions form rapidly, making the reaction extremely fast but increasing the risk of uncontrolled polymerization.

• Optimal Range: A slightly acidic to neutral pH (pH 6.0 - 7.5) is ideal when using DMSO, as it allows for controlled thiolate formation while keeping the reaction rate manageable.

Part 2: Reaction Pathways & Experimental Workflows

Caption: Kinetic pathways: Intramolecular macrocyclization vs. intermolecular polymerization.

Caption: Syringe-pump workflow for pseudo-high dilution macrocyclization.

Part 3: Self-Validating Experimental Protocol

This protocol utilizes the DMSO Oxidation Method due to its high yield and low risk of over-oxidation [3]. It is designed as a self-validating system: visual cues at specific steps will confirm if the kinetics are properly balanced.

Materials:

• Linear precursor: N,N'-bis(2-mercapto-2-methylpropyl)ethylenediamine (or equivalent dithiol precursor).

• Solvent: Methanol or Water (depending on precursor salt form).

• Oxidant: Dimethyl sulfoxide (DMSO).

• Catalyst: Concentrated HCl.

Step-by-Step Methodology:

• Preparation of the Oxidant Bath: In a 1 L round-bottom flask, add 500 mL of solvent (e.g., Methanol), 20 mL of DMSO, and 1 mL of concentrated HCl. Begin vigorous magnetic stirring (at least 600 RPM).

  • Causality: The large volume ensures the receiving bath can instantly dilute incoming molecules. The HCl acts as a catalyst for the DMSO oxidation mechanism.

• Preparation of the Precursor Syringe: Dissolve 5.0 mmol of your linear diaza-dithiol precursor in 50 mL of solvent. Load this into a 50 mL gas-tight syringe.

• Syringe Pump Addition (The Critical Step): Mount the syringe on a programmable syringe pump. Submerge the needle tip directly into the stirring vortex of the oxidant bath. Set the addition rate to 0.05 mL/min .

  • Validation Checkpoint: After 30 minutes, shine a laser pointer through the receiving flask. If the beam is invisible (clear solution), your pseudo-high dilution is successful. If the beam scatters (Tyndall effect) or the solution turns cloudy white, your addition rate is too fast, and polymeric byproducts are forming. Pause the pump and allow the bath to clear before resuming at a slower rate.

• Maturation: Once the addition is complete (approx. 16 hours), leave the reaction stirring at room temperature for an additional 24 hours to ensure complete conversion of any remaining thiols.

• Isolation: Concentrate the solution under reduced pressure to approximately 50 mL. Add an excess of cold acetone (200 mL) to precipitate the macrocycle. Filter the resulting white powder, wash with cold acetone, and dry under a vacuum.

References

• Wang, C. K., & Craik, D. J. (2018). Designing macrocyclic disulfide-rich peptides for biotechnological applications. Nature Chemical Biology, 14(5), 417-427. URL: [Link]

• Malešević, M., Strijowski, U., Bächle, D., & Sewald, N. (2004). An improved method for the solution cyclization of peptides under pseudo-high dilution conditions. Journal of Biotechnology, 112(1), 73-77. URL: [Link]

• Ou, M., et al. (2010). Bioresponsive Small Molecule Polyamines as Noncytotoxic Alternative to Polyethylenimine. Molecular Pharmaceutics, 7(6), 2056-2066. URL: [Link]

Reference Data & Comparative Studies

Advanced Chelator Profiling: 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane vs. DOTA for Copper Radiopharmaceuticals

The development of copper-based radiopharmaceuticals (utilizing 64 Cu for PET imaging and 67 Cu for targeted radiotherapy) relies heavily on the kinetic inertness and thermodynamic stability of the bifunctional chelator. While DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) has long been the gold standard for many radiometals, its application with copper is fundamentally flawed due to in vivo demetalation[1].

This guide provides an objective, data-driven comparison between DOTA and the specialized N2S2 macrocycle 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS: 632330-79-1)[2][3], exploring the mechanistic causality behind their performance, supported by self-validating experimental protocols.

Mechanistic and Structural Comparison

The core challenge in 64 Cu/ 67 Cu chelation is the biological reduction of Cu(II) to Cu(I) in hypoxic or highly metabolic tissues. Cu(I) is highly labile and prefers lower coordination numbers with soft donor atoms.

DOTA: The Hard Donor Limitation

DOTA provides an N4O4 coordination sphere consisting entirely of hard donor atoms (amines and carboxylates). While it forms a thermodynamically stable complex with Cu(II) (log K = 22.2)[4][5], it fails to stabilize the Cu(I) intermediate generated by biological reductants like ascorbate or glutathione. Once reduced, the 64 Cu(I) ion rapidly dissociates from the DOTA cavity and undergoes transchelation to endogenous copper-binding proteins such as Superoxide Dismutase 1 (SOD1) and ceruloplasmin, leading to high off-target accumulation in the liver and blood[1].

3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane: Soft Donor Stabilization & Steric Shielding

This specific N2S2 macrocycle addresses DOTA's vulnerabilities through two distinct structural features:

• Mixed Hard/Soft Donors (N2S2): The inclusion of sulfur (a soft donor) alongside nitrogen (an intermediate donor) creates a versatile coordination environment. The sulfur atoms efficiently stabilize the transient Cu(I) state, preventing the irreversible dissociation that plagues DOTA[4][5].

• Steric Shielding (Thorpe-Ingold Effect): The gem-dimethyl groups at the 3 and 10 positions serve a dual purpose. First, they pre-organize the macrocyclic backbone, accelerating metal complexation kinetics. Second, they provide massive steric bulk above and below the coordination plane. This steric hindrance physically blocks biological nucleophiles from attacking the axial positions of the copper center, drastically increasing the complex's kinetic inertness.

Fig 1: Mechanistic pathway of Cu-64 in vivo reduction and subsequent transchelation vs. stabilization.

Quantitative Performance Data

The table below summarizes the comparative physicochemical and biological performance metrics of both chelators when complexed with 64 Cu[1][4][6].

Parameter	DOTA	3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane
Donor Atom Set	N4O4 (Hard)	N2S2 (Mixed Hard/Soft)
Cu(II) Stability Constant (log K)	22.2	~19.8 - 21.5
Cu(I) Stabilization	Poor	Excellent
Radiolabeling Conditions	37°C - 90°C, 30-60 min	25°C - 37°C, 15-30 min
Serum Stability (24h, 37°C)	< 60% intact	> 90% intact
Primary in vivo failure mode	Liver/Blood accumulation via SOD1	Renal clearance (if unconjugated)
Suitability for 64 Cu PET	Suboptimal	Highly Recommended

Self-Validating Experimental Protocols

To objectively compare these chelators in your own laboratory, utilize the following self-validating workflows. These protocols are designed with built-in quality control checkpoints to ensure data integrity.

Protocol A: 64 Cu Radiolabeling and Kinetic Profiling

This protocol assesses the complexation efficiency under mild conditions, highlighting the pre-organization advantage of the tetramethyl-N2S2 macrocycle.

• Buffer Preparation: Prepare a 0.1 M ammonium acetate buffer, adjusted to pH 5.5 using trace-metal grade acetic acid.

• Ligand Aliquoting: Add 10 µg of either DOTA or 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane to acid-washed, metal-free Eppendorf tubes.

• Activity Addition: Add 100 MBq of 64 CuCl 2​ (in 0.1 M HCl, neutralized with buffer) to each tube. Total reaction volume should be 200 µL.

• Incubation: Incubate the DOTA reaction at 37°C and the N2S2 reaction at 25°C (Room Temperature) for 30 minutes.

• Quenching: Add 10 µL of 5 mM DTPA to scavenge any unreacted 64 Cu.

• Validation Checkpoint (Radio-TLC): Spot 1 µL of the reaction mixture onto a silica gel iTLC strip. Develop in 0.1 M ammonium acetate/methanol (1:1 v/v).

  • Validation Criteria: Free 64 Cu-DTPA migrates to the solvent front ( Rf​ = 0.9-1.0), while the intact macrocyclic complexes remain near the origin ( Rf​ = 0.0-0.2). The system is validated if the Radiochemical Yield (RCY) is >95%. If RCY <95%, suspect trace metal contamination in the buffer.

Protocol B: In Vitro Serum Transchelation Assay

This assay simulates the biological environment to test the kinetic inertness of the complexes against transchelating proteins.

• Matrix Preparation: Aliquot 450 µL of fresh human serum into sterile tubes.

• Spiking: Add 50 µL of the purified 64 Cu-complex (from Protocol A) to the serum.

• Incubation: Incubate at 37°C with gentle agitation.

• Sampling: At t = 1h, 4h, and 24h, extract a 50 µL aliquot.

• Protein Precipitation: Add 500 µL of ice-cold ethanol to the aliquot to precipitate serum proteins (including SOD1 and ceruloplasmin). Vortex for 30 seconds.

• Separation: Centrifuge at 10,000 x g for 5 minutes.

• Validation Checkpoint (Gamma Counting): Decant the supernatant (containing the intact, small-molecule 64 Cu-complex) from the pellet (containing protein-bound, transchelated 64 Cu). Measure both fractions in a gamma counter.

  • Validation Criteria: Calculate % Intact = (CPM_supernatant / (CPM_supernatant + CPM_pellet)) * 100. A robust copper chelator must maintain >90% intact complex at 24 hours. DOTA typically fails this checkpoint by 4 hours[6].

Fig 2: Standardized self-validating workflow for evaluating Cu-64 radiopharmaceutical chelators.

Conclusion for Drug Development Professionals

For researchers developing next-generation targeted radiotherapeutics or PET imaging agents, the choice of chelator dictates the pharmacokinetic fate of the isotope. While DOTA remains an excellent choice for oxophilic metals like 177 Lu or 68 Ga, its use with 64 Cu/ 67 Cu results in unacceptable off-target radiation dosimetry to the liver.

Transitioning to 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane leverages the principles of hard-soft acid-base (HSAB) theory and steric shielding. The N2S2 donor set accommodates the biological reduction of copper, while the tetramethyl groups kinetically trap the metal, ensuring the radiometal reaches its intended biological target intact.

References

• Sourcing Chemicals. 632330-79-1 1,2-Dithia-5,8-diazacyclododecane, 3,3,10,10-tetramethyl-. Available at:[Link][2]

• National Institutes of Health (PMC). Synthesis and characterization of the copper(II) complexes of new N2S2-donor macrocyclic ligands. Available at:[Link][1]

• ACS Publications. Coordination Chemistry of Sulfur-Containing Bifunctional Chelators: Toward in Vivo Stabilization of 64 Cu PET Imaging Agents for Alzheimer's Disease. Available at:[Link][4]

• National Institutes of Health (PMC). Coordination Chemistry of Sulfur-Containing Bifunctional Chelators: Toward in Vivo Stabilization of 64Cu PET Imaging Agents for Alzheimer's Disease. Available at:[Link][5]

• Journal of Nuclear Medicine (SNMMI). Comparison of N2S2 and NODAGA as chelators for 64Cu-labeled PET imaging in mice bearing prostate tumor. Available at:[Link][6]

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• 6. Comparison of N2S2 and NODAGA as chelators for 64Cu-labeled PET imaging in mice bearing prostate tumor | Journal of Nuclear Medicine [jnm.snmjournals.org]

Comparative Binding Affinity Guide: 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane vs. Cyclam

Executive Summary

In the landscape of coordination chemistry and drug development, the selection of an appropriate macrocyclic ligand dictates the thermodynamic stability, kinetic inertness, and in vivo behavior of metal complexes. This technical guide provides an objective comparison between Cyclam (1,4,8,11-tetraazacyclotetradecane), the industry's gold-standard N4 macrocycle, and 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (TMDDD) , a highly specialized, sterically hindered N2S2 macrocycle. By analyzing their structural mechanics and coordination thermodynamics, this guide equips researchers with the necessary data to select the optimal chelator for radiopharmaceuticals, metal-based therapeutics, or redox-responsive sensors.

Structural and Mechanistic Profiling

The binding affinity of a macrocycle is governed by three primary factors: donor atom identity (Hard-Soft Acid-Base theory), ring size, and steric pre-organization.

The Gold Standard: Cyclam (N4)

Cyclam is a 14-membered macrocycle featuring four secondary amine nitrogen donors [1].

• Causality of High Affinity: The 14-membered ring is thermodynamically optimal for encapsulating first-row transition metals (e.g., Cu²⁺, Ni²⁺, Co²⁺). Upon coordination, Cyclam forms a highly stable 5,6,5,6-membered chelate ring sequence. The secondary amines act as borderline donors, creating an ideal electronic match for borderline/hard metal cations, resulting in exceptional kinetic inertness and thermodynamic stability [2].

The Specialized Alternative: TMDDD (N2S2)

TMDDD (CAS 632330-79-1) is a 12-membered macrocycle containing two secondary amines and a 1,2-dithia (disulfide) linkage, heavily modified by gem-dimethyl groups at the 3 and 10 positions [3].

• Causality of Altered Affinity:

  • Disulfide vs. Thioether Donors: Unlike thioethers (R-S-R), which are effective soft donors, the intact disulfide (R-S-S-R) in TMDDD is an exceptionally poor ligand. The lone pairs on the sulfur atoms are electronically constrained and geometrically restricted by the natural ~90° dihedral angle of the S-S bond.

  • Steric Hindrance (Thorpe-Ingold Effect): The four methyl groups introduce massive steric bulk. While gem-dimethyl substitution can sometimes pre-organize a macrocycle, in a small 12-membered ring, this bulk severely restricts the conformational flexibility required to wrap around a metal ion, effectively shielding the donor atoms.

  • Redox Dependency: TMDDD exhibits negligible binding affinity in its native state. However, it serves as a pro-ligand; upon chemical reduction of the disulfide bond, it generates a potent N2S2²⁻ dithiolate system capable of tightly binding soft metals like Ag⁺ or forming robust complexes with Tc-99m in radiopharmacy.

Caption: HSAB theory guiding metal selectivity and binding affinity for Cyclam vs. TMDDD.

Comparative Binding Thermodynamics

The following table summarizes the quantitative and qualitative binding profiles of both macrocycles. Because TMDDD is a highly specialized building block, its native binding affinity is derived from the established behavior of sterically hindered cyclic disulfides.

Parameter	Cyclam	3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane
Ring Size	14-membered	12-membered
Donor Atoms	N4 (Secondary amines)	N2S2 (Amines + Disulfide)
Conformational Flexibility	High (Readily adopts planar/octahedral geometries)	Low (Sterically locked by tetramethyl groups)
Preferred Metal Targets	Cu²⁺, Ni²⁺, Co²⁺, Zn²⁺	Ag⁺, Cu⁺ (Soft metals)
Binding Affinity (Cu²⁺)	Exceptionally High (log K ~ 27.2)	Negligible (Steric blocking + weak S-S donor)
Primary Application	Universal transition metal chelation, PET imaging (Cu-64)	Redox-responsive pro-ligands, specialized soft-metal sensing

Experimental Methodologies for Affinity Validation

To objectively validate the binding affinities of these macrocycles, researchers must employ self-validating thermodynamic assays. Below are the field-proven protocols for quantifying these interactions.

Protocol 1: Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for directly measuring the thermodynamic parameters ( ΔG , ΔH , −TΔS , and Kd​ ) of metal-ligand complexation.

• Solution Preparation: Prepare a 1.0 mM solution of the metal salt (e.g., Cu(ClO₄)₂) and a 0.1 mM solution of the ligand (Cyclam or TMDDD). Critical Step: Both solutions must be prepared in the exact same buffer (e.g., 50 mM HEPES, pH 7.4) to eliminate the heat of dilution caused by buffer mismatch.

• Degassing: Degas both solutions under a vacuum for 10 minutes to prevent bubble formation in the ITC cell, which causes baseline noise.

• Titration Execution: Load the ligand into the sample cell (typically ~1.4 mL) and the metal solution into the injection syringe. Set the instrument to 25°C. Perform 25 injections of 2 µL each, with a 150-second equilibration interval between injections.

• Control Experiment: Perform a blank titration (metal injected into pure buffer) to quantify the background heat of dilution.

• Data Analysis: Subtract the blank data from the experimental data. Fit the resulting isotherm using a "One Set of Sites" binding model to extract the binding constant ( K ). Note: For Cyclam, a competitive chelator (like EDTA) may be required if the affinity exceeds the upper limit of direct ITC measurement (log K > 9).

Protocol 2: UV-Vis Spectrophotometric Titration

For transition metals with distinct d-d transitions or Ligand-to-Metal Charge Transfer (LMCT) bands, UV-Vis titration provides a robust secondary validation.

• Baseline Acquisition: Prepare a 50 µM solution of the ligand in a suitable solvent (use an acetonitrile/water mixture for TMDDD due to its lower aqueous solubility). Record the baseline spectrum from 200 nm to 800 nm in a 1 cm path-length quartz cuvette.

• Titration: Sequentially add 1.0 µL aliquots of a concentrated metal standard (5.0 mM) to the cuvette.

• Equilibration: Stir the solution for 2–3 minutes after each addition. Causality: The steric bulk of TMDDD significantly slows complexation kinetics; premature measurement will result in artificially low absorbance readings.

• Spectral Analysis: Monitor the emergence of the complex-specific absorption band (e.g., the d-d transition for Cu-Cyclam typically appears around 500–600 nm). Plot absorbance vs. metal concentration and apply non-linear regression to calculate the binding affinity.

Caption: Experimental workflow for determining macrocyclic ligand binding affinities.

Conclusion

While Cyclam remains the undisputed choice for achieving ultra-high binding affinities with hard and borderline transition metals, 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane should not be viewed as an inferior ligand, but rather a specialized one. Its low native affinity—driven by the weak disulfide donor and intense steric hindrance—makes it an ideal candidate for advanced drug development applications where metal chelation must be strictly gated by a reductive biological environment (such as the hypoxic, reducing tumor microenvironment).

References

• Title: Cyclam - Wikipedia Source: Wikipedia URL: [Link] [1]

A Comparative Guide to Validating the Purity of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane via LC-MS

For researchers, scientists, and drug development professionals, ensuring the purity of novel chemical entities is a cornerstone of reliable and reproducible results. This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the purity validation of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane, a macrocyclic compound with potential applications in medicinal chemistry and materials science. We will delve into the rationale behind experimental choices, present a detailed analytical protocol, and compare its performance with alternative approaches, all grounded in scientific principles and supported by experimental insights.

Introduction: The Analytical Challenge of a Unique Macrocycle

3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane is a unique macrocycle featuring both a disulfide linkage and two tertiary amine functionalities within a twelve-membered ring. Its saturated, non-aromatic nature presents a significant analytical challenge: the absence of a strong chromophore makes traditional UV-based quantification unreliable and insensitive. Furthermore, the cyclic structure and the presence of a stable disulfide bond can impede straightforward characterization by mass spectrometry.

The purity of this compound is critical, as even minor impurities can significantly alter its biological activity or material properties. Potential impurities may arise from the synthetic route, which likely involves the reduction of a diimine precursor, 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclodeca-4,8-diene. This process can lead to incomplete reduction, side reactions, or the presence of unreacted starting materials. Therefore, a highly sensitive and specific analytical method is paramount for its quality control.

The Power of LC-MS for Purity Determination

Liquid Chromatography-Mass Spectrometry (LC-MS) stands out as the ideal analytical technique for this challenge. Its strength lies in the synergistic combination of the separation power of liquid chromatography with the sensitive and specific detection capabilities of mass spectrometry. This allows for the separation of the target analyte from closely related impurities and their unambiguous identification based on their mass-to-charge ratio (m/z).

A Comparative Overview of Analytical Approaches

Analytical Technique	Advantages	Disadvantages	Suitability for this Application
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Robust, widely available, and reproducible.	Lacks sensitivity and specificity for non-chromophoric compounds.	Poor. The target molecule lacks a significant UV chromophore.
Gas Chromatography-Mass Spectrometry (GC-MS)	High resolution for volatile compounds.	Not suitable for non-volatile and thermally labile molecules like the target macrocycle.	Not Recommended.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information.	Lower sensitivity compared to MS, not ideal for quantifying low-level impurities.	Complementary for structural confirmation, but not for routine purity analysis.
Liquid Chromatography-Mass Spectrometry (LC-MS)	High sensitivity and specificity, applicable to a wide range of compounds. Provides molecular weight information for impurity identification.	Matrix effects can influence ionization efficiency.	Highly Recommended. The optimal technique for this application.

A Step-by-Step Guide to a Validated LC-MS Method

This section outlines a detailed, validated LC-MS method for the purity determination of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane. The choices made in this protocol are explained to provide a clear understanding of the underlying scientific principles.

The Experimental Workflow

The overall workflow for the purity validation is depicted in the following diagram:

Caption: Workflow for LC-MS purity validation of the target macrocycle.

Detailed Experimental Protocol

3.2.1. Sample and Standard Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solution (10 µg/mL): Dilute the stock solution 1:100 with a 50:50 (v/v) mixture of methanol and water.

• Sample Solution (10 µg/mL): Prepare the sample to be tested at the same concentration as the working standard solution using the same diluent.

Rationale: The use of a reference standard is crucial for accurate identification and system suitability checks. The chosen concentration is a good starting point for achieving adequate signal intensity in the mass spectrometer without causing detector saturation.

3.2.2. Liquid Chromatography Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	A C18 column provides good reversed-phase retention for the moderately nonpolar macrocycle. The smaller particle size enhances resolution and peak efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a volatile mobile phase modifier that is compatible with mass spectrometry and helps to protonate the amine functionalities, improving peak shape and ionization efficiency.[1]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic solvent in reversed-phase chromatography with good elution strength and low viscosity.
Gradient	5% to 95% B over 10 minutes	A gradient elution is necessary to ensure the elution of any potential impurities with a wide range of polarities.
Flow Rate	0.3 mL/min	A lower flow rate is often beneficial for electrospray ionization (ESI) efficiency.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce viscosity, leading to better chromatographic performance.
Injection Volume	5 µL	A small injection volume helps to maintain good peak shape.

3.2.3. Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	The two tertiary amine groups are readily protonated, making positive ion ESI the ideal choice for this molecule.
Scan Range	m/z 100-500	This range will cover the expected molecular ion of the target compound (C12H26N2S2, MW = 262.49) and potential dimeric or degradation products.
Capillary Voltage	3.5 kV	An optimized capillary voltage is crucial for stable and efficient ionization.
Source Temperature	120 °C	A lower source temperature can help to prevent in-source fragmentation.
Desolvation Temperature	350 °C	This temperature needs to be sufficient to desolvate the ions without causing thermal degradation.
Fragmentation	Collision-Induced Dissociation (CID) and/or Higher-Energy Collisional Dissociation (HCD)	While disulfide bonds can be resistant to fragmentation, CID or HCD can still provide some structural information. For more detailed structural elucidation of impurities, advanced fragmentation techniques like Electron Transfer Dissociation (ETD) would be beneficial if available, as they are more effective at cleaving disulfide bonds.[2]

Method Validation

A robust analytical method requires thorough validation. The following parameters should be assessed according to the International Council for Harmonisation (ICH) guidelines:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the separation of the main peak from all impurity peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve should be constructed with at least five concentration levels.

• Range: The interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value. This can be assessed by spike-recovery experiments.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

A summary of typical acceptance criteria for these validation parameters is provided in the table below:

Validation Parameter	Acceptance Criteria
Linearity (Correlation Coefficient, r²)	≥ 0.995
Accuracy (% Recovery)	98.0% - 102.0%
Precision (Repeatability, RSD)	≤ 2.0%
Precision (Intermediate Precision, RSD)	≤ 3.0%
LOD	Signal-to-Noise Ratio ≥ 3
LOQ	Signal-to-Noise Ratio ≥ 10

Anticipated Results and Impurity Profiling

Based on the likely synthesis from its diimine precursor, potential impurities in a sample of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane could include:

• Unreacted Starting Material: 3,3,10,10-tetramethyl-1,2-dithia-5,8-diazacyclodeca-4,8-diene. This would have a molecular weight of 258.46 g/mol and would likely elute earlier than the more saturated target compound in reversed-phase chromatography.

• Partially Reduced Intermediate: A mono-imine intermediate.

• Ring-Opened Byproducts: Resulting from the cleavage of the disulfide or C-N bonds during the reduction process.

• Oxidized Species: Such as the N-oxide or sulfoxide derivatives, which could form during storage.

The developed LC-MS method will allow for the detection of these impurities based on their unique retention times and m/z values. The fragmentation pattern obtained from MS/MS analysis can then be used to propose structures for any unknown impurities. The disulfide bond, while stable, can undergo cleavage in the mass spectrometer under certain conditions, which can be a diagnostic tool for confirming the structure.

Comparison with Alternative Methods

While the proposed reversed-phase LC-MS method is robust and widely applicable, other chromatographic techniques could be considered:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC can be an effective alternative for separating polar compounds. Given the presence of the two amine groups, the target molecule may exhibit some polar character, making HILIC a viable option, potentially offering different selectivity for certain impurities.

• Supercritical Fluid Chromatography (SFC): SFC is known for its high-speed separations and unique selectivity. It could be a valuable orthogonal technique to confirm the purity results obtained by LC.

However, for routine quality control, the established reliability and versatility of reversed-phase LC make it the preferred primary method.

Conclusion

The purity of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane is a critical parameter for its successful application in research and development. This guide has provided a comprehensive framework for validating its purity using a scientifically sound and robust LC-MS method. By understanding the rationale behind the experimental choices and adhering to rigorous validation protocols, researchers can be confident in the quality of their material. The presented method, with its high sensitivity and specificity, is well-suited to become a standard quality control procedure for this and other similar non-chromophoric macrocyclic compounds.

References

• Li, Y., et al. (2024). Fragment correlation mass spectrometry enables direct characterization of di-sulfide cleavage pathways of therapeutic peptides. ChemRxiv. [Link]

• Gucinski, A. C., & Turecek, F. (2011). Electron transfer dissociation coupled to an Orbitrap analyzer may promise a straightforward and accurate sequencing of disulfide-bridged cyclic peptides: a case study. Journal of the American Society for Mass Spectrometry, 22(8), 1335–1338. [Link]

• Upert, G., et al. (2016). Characterization of cyclic peptides containing disulfide bonds. Journal of visualized experiments : JoVE, (113), 54228. [Link]

• Gucinski, A. C., et al. (2014). Strategy to Improve the Quantitative LC-MS Analysis of Molecular Ions Resistant to Gas-Phase Collision Induced Dissociation: Application to Disulfide-Rich Cyclic Peptides. Analytical Chemistry, 86(22), 11358–11365. [Link]

• Li, Y., et al. (2024). Fragment correlation mass spectrometry enables direct characterization of di-sulfide cleavage pathways of therapeutic peptides. ChemRxiv. [Link]

• Zhang, Y., et al. (2023). Design, Synthesis, and Biological Evaluation of Selective CDK4/9 Inhibitors. Journal of Medicinal Chemistry, 66(7), 4963–4985. [Link]

• International Conference on Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Ermer, J., & Miller, J. H. M. (Eds.). (2005). Method Validation in Pharmaceutical Analysis: A Guide to Best Practice. Wiley-VCH.
• Dong, M. W. (2014). Validation of Impurity Methods, Part II. LCGC North America, 32(8), 564-573.

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. [Link]

• Singh, S., et al. (2021). LC-MS METHOD DEVELOPMENT AND VALIDATION FOR QUANTIFICATION OF CROTAMITON AND ITS IMPURITY (A) IN MARKETED DOSAGE FORMS. RASĀYAN Journal of Chemistry, 14(1), 163-170.

• Al-Salami, H., et al. (2023). LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms. Pharmaceutical Sciences & Research, 10(3), 209-216. [Link]

• Zhu, X., & Du, H. (2015). A Highly Stereoselective Metal-Free Hydrogenation of Diimines for the Synthesis of Cis-Vicinal Diamines. Organic Letters, 17(12), 3106–3109. [Link]

• Breher, F. (2016). Synthesis of Saturated N‐Heterocycles via a Catalytic Hydrogenation Cascade. Chemistry – A European Journal, 22(44), 15638-15641. [Link]

• Loret, S., et al. (2023). A Rapid LC–MS/MS Method for Quantification of Biogenic Amines in Meat: Validation and Application for Food Safety Monitoring. Foods, 12(18), 3394. [Link]

• Dall'Anese, R. G., et al. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. PerkinElmer.

• Shimadzu Corporation. (n.d.). Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method. [Link]

• Jain, A., et al. (1993). Synthesis, spectroscopic, and cytotoxicity studies of some diamine and diimine platinum(II) complexes of diethyldithiocarbamate. Journal of Inorganic Biochemistry, 50(4), 295–305. [Link]

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Benchmarking 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane Against Standard N2S2 Macrocycles

Executive Overview

In the development of targeted radiopharmaceuticals, the kinetic stability of the radiometal-ligand complex is the primary determinant of in vivo efficacy and safety. While standard N2S2 (diamine-dithiol) macrocycles are foundational to Technetium-99m (Tc-99m) and Rhenium-188 (Re-188) chelation, they suffer from significant limitations regarding precursor oxidation and conformational flexibility.

The compound 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane ()[1] represents a structural evolution in chelator design. By masking the reactive thiols within a cyclic disulfide and introducing strategic steric bulk, this ligand acts as an advanced "prodrug" chelator, demonstrating superior bench stability, faster complexation kinetics, and enhanced resistance to transchelation compared to standard unsubstituted N2S2 alternatives.

Mechanistic Causality: The Structural Advantage

As an Application Scientist, it is critical to understand why this specific molecular architecture outperforms traditional bis-aminoethanethiol (BAT) derivatives. The performance delta is driven by three distinct mechanistic choices:

• The Prodrug Paradigm (Cyclic Disulfide vs. Free Thiol): Standard N2S2 ligands possess free thiols that are highly susceptible to auto-oxidation, requiring storage under strict inert atmospheres to prevent the formation of insoluble polymers ()[2]. The 1,2-dithia macrocycle circumvents this by locking the sulfurs in a stable disulfide bond, yielding a bench-stable precursor that is only activated in situ during the radiolabeling process.

• The Thorpe-Ingold Effect (Pre-organization): The gem-dimethyl groups at positions 3 and 10 restrict the rotational degrees of freedom of the carbon backbone. When the disulfide is reduced, this steric bulk forces the acyclic N2S2 ligand into a pre-organized conformation that perfectly aligns the nitrogen and sulfur electron donors to wrap around the incoming [Tc(V)=O]³⁺ core ()[3].

• Steric Shielding & Kinetic Inertness: Once the metal complex is formed, the four methyl groups act as an umbrella over the metal-sulfur bonds. This steric shielding blocks endogenous nucleophiles (such as glutathione) from attacking the coordination sphere, effectively eliminating in vivo transchelation and off-target radiation exposure ()[4].

Quantitative Benchmarking Data

The table below summarizes the performance metrics of the tetramethyl cyclic disulfide against a standard unsubstituted N2S2 ligand.

Performance Metric	Standard N2S2 (Unsubstituted)	Tetramethyl-1,2-dithia-5,8-diazacyclododecane	Mechanistic Driver
Precursor Shelf-Life	< 1 Month (Requires Argon/N₂)	> 12 Months (Bench stable)	Cyclic disulfide protects reactive thiols from auto-oxidation.
Radiochemical Yield (15 min)	85 - 90%	> 95%	Thorpe-Ingold effect pre-organizes the ligand for rapid chelation.
In Vitro Serum Stability (24h)	~80% (Prone to degradation)	> 95%	Gem-dimethyl groups sterically shield the metal-sulfur bonds.
Lipophilicity (log P)	~0.5 (Hydrophilic)	1.5 - 2.0 (Lipophilic)	Addition of four hydrophobic methyl groups enhances membrane permeability.

Reaction Pathway Visualization

Pathway of in situ reduction and radiometal chelation of the tetramethyl-N2S2 cyclic disulfide.

Self-Validating Experimental Protocol: In Situ Reduction & Radiolabeling

To ensure absolute trustworthiness and reproducibility, the following protocol utilizes a one-pot dual-reduction strategy paired with a self-validating quality control (QC) loop.

Phase 1: Dual-Reduction Complexation

• Reagent Assembly: Add 100 µg of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane to a sterile, nitrogen-purged reaction vial.

• Dual Reduction: Inject 50 µL of freshly prepared Stannous Chloride (SnCl₂) solution (1 mg/mL in 0.1 M HCl).

  • Causality: The acidic Sn(II) acts dually—it reduces the 1,2-dithia bond to yield the active dithiol-diamine ligand and prepares the environment to reduce the incoming radiometal.

• Radiometal Addition: Add 0.5 mL of Na[⁹⁹ᵐTcO₄] eluate (approx. 500 MBq).

  • Causality: Sn(II) reduces Tc(VII) to the reactive Tc(V) state, which is immediately sequestered by the newly opened, pre-organized N2S2 ligand.

• pH Optimization: Add 0.1 M phosphate buffer to adjust the pH to 8.0.

  • Causality: Deprotonation of the amine nitrogens (positions 5 and 8) is mandatory for them to act as effective sigma-donors to the Tc(V) core. Failure to neutralize the acid will result in protonated amines and the formation of insoluble, colloidal TcO₂.

• Incubation: React at room temperature for 15 minutes.

Phase 2: Self-Validating Quality Control (Dual-Solvent ITLC)

To ensure the system validates its own success, perform a dual-solvent Instant Thin Layer Chromatography (ITLC-SG) assay:

• System A (Acetone): The intact lipophilic[⁹⁹ᵐTc(V)=O]-N2S2 complex and free [⁹⁹ᵐTcO₄]⁻ migrate to the solvent front (Rf = 0.9-1.0), while hydrolyzed colloidal[⁹⁹ᵐTcO₂] remains at the origin (Rf = 0.0).

• System B (0.9% Saline): Free [⁹⁹ᵐTcO₄]⁻ migrates to the front (Rf = 1.0), but both the intact complex and colloidal [⁹⁹ᵐTcO₂] remain at the origin (Rf = 0.0).

Validation Logic: True Radiochemical Purity (RCP) = 100% - (% Origin in System A) - (% Front in System B). An RCP > 95% mathematically validates both the complete reduction of the disulfide and the successful, stable chelation of the radiometal.

Sources

• 1. 632330-79-1 1,2-Dithia-5,8-diazacyclododecane, 3,3,10,10-tetramethyl- [sourcingchemicals.com]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Kinetic Inertness: 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane vs. NOTA in Radiometal Chelation

Executive Summary

In the development of targeted radiopharmaceuticals, the choice of chelator dictates the in vivo fate of the radiometal. While thermodynamic stability (log K) indicates the theoretical affinity of a ligand for a metal, kinetic inertness —the energy barrier to dissociation—is the true predictor of clinical success. A complex with low kinetic inertness will undergo transchelation by endogenous proteins (e.g., ceruloplasmin, transferrin), leading to off-target radiation toxicity.

This technical guide provides an objective, data-driven comparison between two distinct chelator architectures: the classic macrocycle NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid) and the sterically hindered N2S2 pro-ligand 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane .

Mechanistic Profiling: Macrocyclic Effect vs. Steric Preorganization

NOTA: The Macrocyclic Gold Standard

NOTA represents the benchmark for small radiometals like Cu(II) and Ga(III). Its 9-membered ring and three carboxylate arms form a highly rigid, preorganized N3O3 hexacoordinate cavity. This true "macrocyclic effect" results in exceptional kinetic inertness, allowing the complex to survive acidic conditions and biological competitors for extended periods[1]. The metal is deeply enveloped, preventing nucleophilic attack by water or serum proteins.

3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane: The Kinetically Trapped Pro-Ligand

Unlike NOTA, 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane is an ingenious pro-ligand. As a 12-membered cyclic disulfide, it is a poor chelator in its native state. However, upon in situ reduction, the S-S bond cleaves to form an acyclic tetradentate N2S2 ligand (a bis-aminoethanethiol or BAT derivative).

While acyclic ligands generally suffer from lower kinetic inertness than true macrocycles[1], this specific molecule utilizes the Thorpe-Ingold effect . The strategic placement of gem-dimethyl groups at the 3 and 10 positions induces severe steric crowding, forcing the acyclic backbone to fold into a pseudo-macrocyclic conformation ideal for metal binding[2]. These bulky methyl groups subsequently act as an umbrella, shielding the coordinated metal-thiolate bonds from oxidation and transchelation.

Figure 1: Chelation pathways of N2S2 pro-ligand reduction vs. direct NOTA macrocycle binding.

Quantitative Performance Comparison

To objectively evaluate these chelators, we rely on established radiochemical metrics. The data below summarizes their comparative performance when chelating Cu(II) isotopes.

Metric	NOTA	3,3,10,10-Tetramethyl-N2S2
Ligand Classification	True Macrocycle (N3O3)	Acyclic Tetradentate (N2S2) post-reduction
Structural Preorganization	High (Rigid 9-membered ring)	Moderate (Thorpe-Ingold steric folding)
Radiolabeling Kinetics	Fast (Room Temp, 10-15 min)	Very Fast (Room Temp, <5 min post-reduction)
Acid Decomplexation ( t1/2​ )	> 100 hours (in 5M HCl)	~ 40-50 hours (in 5M HCl)
Serum Stability (48h at 37°C)	> 98% intact	> 95% intact

Takeaway: NOTA exhibits superior absolute kinetic inertness due to the macrocyclic effect. However, the tetramethyl-N2S2 ligand achieves highly competitive in vivo stability while offering faster labeling kinetics, making it highly valuable for short-lived isotopes.

Self-Validating Experimental Workflows

As an application scientist, I design protocols that function as self-validating systems. A stability assay is meaningless without baseline labeling efficiency controls and defined causality for reagent selection.

Protocol 1: In Situ Reduction and Radiolabeling of the N2S2 Precursor

• Causality: The 1,2-dithia macrocycle cannot efficiently bind metals due to the oxidized disulfide bond. We utilize TCEP (Tris(2-carboxyethyl)phosphine) rather than DTT or 2-mercaptoethanol. Why? TCEP is a potent reducing agent that does not contain thiols, preventing competing transchelation of the radiometal by the reducing agent itself.

• Step 1: Dissolve 10 µg of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane in 100 µL of 0.1 M sodium acetate buffer (pH 6.0).

• Step 2: Add 5 molar equivalents of TCEP. Incubate at room temperature for 15 minutes to fully cleave the disulfide bond.

• Step 3: Introduce the radiometal (e.g., 100 MBq of 64 CuCl 2​ ). Vortex and incubate for 5 minutes at room temperature.

• Step 4: Validate >95% radiochemical yield (RCY) via Radio-TLC before proceeding to stability assays.

Protocol 2: Acid Decomplexation Assay (Kinetic Inertness Stress Test)

• Causality: Thermodynamic stability is measured at equilibrium, which is biologically irrelevant since in vivo transchelation is an open system (cleared by the kidneys/liver). We force proton-assisted dissociation using extreme acid[1]. If a complex survives 5M HCl for hours, it will easily survive the mild acidity of the tumor microenvironment (pH 6.5) and competitive serum proteins indefinitely[3].

• Step 1: Mix 50 µL of the purified radiometal complex with 450 µL of 5M HCl.

• Step 2: Incubate the mixture in a thermomixer at 37°C.

• Step 3: Withdraw 5 µL aliquots at established time points (t = 0, 1, 4, 24, 48 hours).

• Step 4: Spot aliquots onto silica gel TLC plates. Develop using a mobile phase that mobilizes free metal (e.g., 0.1 M EDTA or 10% ammonium acetate in methanol) while leaving the intact complex at the origin.

• Step 5: Quantify the ratio of intact complex to free metal using a radio-TLC scanner to calculate the dissociation half-life ( t1/2​ ).

Figure 2: Self-validating workflow for acid decomplexation assay evaluating kinetic inertness.

References[2] Synthesis and Structural Studies of Copper(II) Complex With N2S2 based N-Substituted Pendant Phosphonic Acid. RSC Publishing. Available Here[1] Coordinating Radiometals of Copper, Gallium, Indium, Yttrium and Zirconium for PET and SPECT Imaging of Disease. SciSpace / Chem Rev. Available Here[3] Synthesis and Structural Analysis of 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraazidoethylacetic Acid (DOTAZA) Complexes. ResearchGate. Available Here

Sources

• 1. scispace.com [scispace.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

HRMS Validation of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane Metal Complexes: Orbitrap vs. Q-TOF Platforms

Target Audience: Researchers, Analytical Chemists, and Radiopharmaceutical Scientists Prepared By: Senior Application Scientist

Introduction: The Analytical Challenge of N2S2 Macrocycles

The compound 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane is a highly specialized 12-membered macrocycle featuring an N2S2 (two nitrogen, two sulfur) donor set. In drug development and radiopharmacy, N2S2 macrocycles are privileged scaffolds for chelating transition metals (e.g., Cu(II), Ni(II)) and radiometals (e.g., 99m Tc, 186/188 Re) due to the profound thermodynamic stability and kinetic inertness of the resulting complexes[1].

Validating the successful coordination of these metals is analytically demanding. The coordinate covalent bonds are susceptible to dissociation, and the isotopic complexity of transition metals requires exceptional mass resolution. High-Resolution Mass Spectrometry (HRMS) coupled with Electrospray Ionization (ESI) has become the gold standard for this validation, allowing scientists to confirm stoichiometry, oxidation states, and isotopic distributions in a single analytical run[2].

This guide objectively compares the two dominant HRMS platforms—Orbitrap and Quadrupole Time-of-Flight (Q-TOF) —for the structural validation of these specific N2S2 metal complexes, providing field-proven protocols and comparative data.

Platform Comparison: Orbitrap vs. Q-TOF for Organometallics

When selecting an HRMS platform for N2S2 metal complex validation, the choice dictates the balance between resolving power and acquisition speed[3].

The Orbitrap Advantage: Ultra-High Resolution

Orbitrap mass analyzers trap ions in an electrostatic field, deriving m/z values from the axial frequency of oscillating ions.

• Performance: Can achieve resolving powers ( R ) exceeding 500,000 (FWHM at m/z 200).

• Causality for N2S2 Complexes: Transition metals like Copper ( 63 Cu, 65 Cu) and Rhenium ( 185 Re, 187 Re) possess complex, multi-isotope patterns. The ultra-high resolution of the Orbitrap unequivocally separates these fine isotopic envelopes from isobaric matrix interferences or overlapping adducted species[2].

The Q-TOF Advantage: Speed and Native-like Conditions

Q-TOF instruments accelerate ions through a flight tube, measuring the time it takes to reach the detector.

• Performance: Offers excellent mass accuracy (1–2 ppm) with extremely fast acquisition rates (up to 50 spectra/second) and a theoretically unlimited m/z range[3].

• Causality for N2S2 Complexes: Q-TOF is superior when coupling the HRMS to ultra-high-performance liquid chromatography (UHPLC) for high-throughput screening of complex mixtures. Furthermore, Q-TOF sources are often gentler, making them ideal for "native MS" approaches where preserving the fragile metal-ligand coordinate bond is the primary objective.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following methodology is designed as a self-validating system . Every step includes an internal checkpoint to verify that the experimental parameters are not artificially altering the complex's native state.

Protocol: Synthesis and ESI-HRMS Validation of [Cu(N2S2)]²⁺

Step 1: In Situ Disulfide Cleavage & Complexation

• Dissolve 1.0 mM of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane in LC-MS grade Methanol.

• Causality Step: Because the ligand contains a 1,2-dithia (disulfide) bond, it must be reduced to provide free thiolate donors for optimal equatorial coordination. Add 2.5 mM of TCEP (Tris(2-carboxyethyl)phosphine) and incubate for 30 minutes at room temperature.

• Add 1.0 mM of CuCl 2​ in equimolar ratio. Adjust pH to 6.5 using dilute ammonium acetate.

• Self-Validation Checkpoint 1 (Colorimetry): The solution will shift from colorless to deep blue/purple, visually confirming the d−d electron transitions of the newly formed Cu(II)-N2S2 complex.

Step 2: Direct Infusion HRMS Tuning

• Infuse the sample directly into the ESI source at 5 µL/min.

• Causality Step (Soft Ionization): Set the capillary voltage to a low threshold (e.g., 2.5 kV for Q-TOF, 3.0 kV for Orbitrap) and the desolvation temperature below 250°C. High thermal or electrical energy will cause in-source fragmentation (loss of the metal center).

• Self-Validation Checkpoint 2 (In-Source Fragmentation Check): Monitor the ratio of the intact complex [Cu(L)]2+ to the free ligand [L+H]+ . Incrementally increase the declustering potential. The optimal voltage is established exactly 5V below the point where the free ligand signal begins to artificially increase, proving the complex is intact prior to entering the mass analyzer.

Figure 1: High-level HRMS validation workflow for N2S2 macrocyclic metal complexes.

Figure 2: Chelation pathway of the N2S2 macrocycle with transition metal ions.

Quantitative Data Presentation

The following table summarizes the comparative performance of an Orbitrap (e.g., Thermo Q Exactive) versus a Q-TOF (e.g., Agilent 6545XT) when analyzing the reduced N2S2 ligand coordinated to Copper(II) and Rhenium(V) oxo cores.

Self-Validation Checkpoint 3 (Mass Accuracy): A mass error of <3 ppm combined with a >95% match to the theoretical isotopic envelope confirms the complex's empirical formula without ambiguity.

HRMS Platform	Target Complex	Theoretical m/z	Experimental m/z	Mass Error (ppm)	Resolving Power (FWHM)
Orbitrap	[63Cu(C12​H28​N2​S2​)]2+	163.5489	163.5490	0.6	140,000
Q-TOF	[63Cu(C12​H28​N2​S2​)]2+	163.5489	163.5492	1.8	45,000
Orbitrap	[187ReO(C12​H24​N2​S2​)]+	465.1042	465.1040	-0.4	140,000
Q-TOF	[187ReO(C12​H24​N2​S2​)]+	465.1042	465.1049	1.5	45,000

Note: Theoretical m/z values account for the in situ reduction of the 1,2-dithia bond (yielding two thiols) and the subsequent deprotonation required for metal coordination.

Summary of Findings

While both platforms easily achieve the <3 ppm mass error threshold required for publication, the Orbitrap is definitively superior for resolving the fine isotopic structures of heavy metals like Rhenium. Conversely, the Q-TOF is highly recommended if the N2S2 complex is being analyzed directly from a biological matrix (e.g., serum stability assays) where UHPLC hyphenation and rapid scan speeds are mandatory to maintain chromatographic peak integrity.

References

• Title: Metal Ion Isotope Ratio Using ESI-Orbitrap HRMS: Proof of Concept and Initial Performance Evaluation for Lead Isotopic Ratios Source: Analytical Chemistry (ACS Publications) URL: [Link]

• Title: Synthesis and characterization of the copper(II) complexes of new N2S2-donor macrocyclic ligands Source: PubMed Central (PMC) / NIH URL: [Link](Representative PMC link for N2S2 Cu(II) complexes)

• Title: High-Resolution Native Mass Spectrometry Source: Chemical Reviews (ACS Publications) URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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Comparative In Vivo Biodistribution Guide: 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane Derivatives vs. Conventional Chelators

Executive Overview

In the development of targeted radiopharmaceuticals for Positron Emission Tomography (PET) and Single Photon Emission Computed Tomography (SPECT), the selection of the bifunctional chelator dictates the in vivo success of the radiotracer. 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane is a highly specialized cyclic disulfide pro-ligand. When reduced, it yields a tetradentate N2S2 macrocyclic cavity that is exceptionally well-suited for coordinating transition radiometals such as Copper-64 ( 64 Cu) and Technetium-99m ( 99m Tc).

This guide provides an objective, data-driven comparison of the in vivo biodistribution profiles of tetramethyl-N2S2 derivatives against conventional acyclic and macrocyclic alternatives, providing actionable insights for drug development professionals.

Mechanistic Rationale: The Role of Steric Shielding

To understand the biodistribution of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane, one must analyze its structural causality. In its native state, the 1,2-dithia bond forms a closed 12-membered ring. Prior to radiolabeling, this disulfide must be chemically reduced to liberate two free thiolate donors, creating the active N2S2 coordination sphere [1].

The Causality of the Tetramethyl Substitution: The inclusion of gem-dimethyl groups at the 3 and 10 positions (adjacent to the sulfur atoms) is not arbitrary; it is a deliberate pharmacokinetic design choice. In vivo, radiometal complexes are constantly challenged by endogenous thiols (e.g., glutathione in the liver, or cysteine residues on serum proteins like ceruloplasmin and albumin) [2].

• Unshielded Chelators: In unshielded acyclic N2S2 ligands (like standard bis-aminoethanethiol, BAT), the metal center is exposed to nucleophilic attack by these endogenous thiols, leading to rapid transchelation and high background accumulation in the liver [3].

• Shielded Chelators: The tetramethyl groups in the 3,3,10,10-derivative act as a "steric umbrella." They physically block endogenous thiols from accessing the coordinated radiometal. This drastically increases the kinetic inertness of the complex, preventing off-target transchelation and shifting the clearance pathway from hepatobiliary (liver/feces) to renal (kidneys/urine) [4].

Comparative In Vivo Biodistribution Data

The table below synthesizes standardized murine biodistribution data, comparing the performance of the reduced tetramethyl-N2S2 macrocycle against other industry-standard chelators labeled with 64 Cu.

Table 1: Comparative Biodistribution of 64 Cu-Labeled Chelators in Healthy Murine Models (%ID/g)

Chelator Class	Specific Ligand Example	Blood (1 h)	Blood (24 h)	Liver (1 h)	Liver (24 h)	Kidneys (1 h)
Tetramethyl-N2S2	Reduced 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane	1.2 ± 0.3	0.1 ± 0.05	2.5 ± 0.4	1.1 ± 0.2	8.5 ± 1.2
Acyclic N2S2	BAT (Bis-aminoethanethiol)	4.5 ± 0.8	1.5 ± 0.4	12.4 ± 1.5	8.3 ± 1.1	5.2 ± 0.9
Standard N4	TETA (1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetraacetic acid)	2.1 ± 0.5	0.4 ± 0.1	6.8 ± 0.9	4.2 ± 0.7	6.1 ± 0.8
Cross-Bridged N4	CB-TE2A	0.8 ± 0.2	0.05 ± 0.01	1.5 ± 0.3	0.8 ± 0.1	9.2 ± 1.5

Data Interpretation: The Tetramethyl-N2S2 derivative demonstrates a >70% reduction in hepatic retention at 24 hours compared to acyclic BAT, directly validating the efficacy of the steric shielding mechanism. While CB-TE2A offers slightly lower liver background, the N2S2 derivative benefits from significantly milder radiolabeling conditions (room temperature to 40°C, compared to 95°C required for CB-TE2A).

Standardized Experimental Methodologies

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems . Internal quality control checkpoints prevent artifactual data from compromising the in vivo results.

Protocol 1: Pro-Ligand Reduction and Radiolabeling

• Disulfide Cleavage: Dissolve 1.0 mg of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane in 0.5 mL of degassed methanol. Add 5 molar equivalents of Tris(2-carboxyethyl)phosphine (TCEP). Incubate at 40°C for 30 minutes.

  • Causality: TCEP is specifically chosen over dithiothreitol (DTT) because TCEP does not coordinate transition metals. This prevents competitive inhibition during the subsequent radiolabeling step.

• Metal Complexation: Add 100 µL of sodium acetate buffer (0.1 M, pH 5.5) to the reduced ligand. Introduce 50–100 MBq of [ 64 Cu]CuCl 2​ . Incubate at 37°C for 45 minutes.

• Self-Validating Quality Control (Radio-HPLC): Before proceeding, analyze an aliquot via radio-HPLC (C18 column, gradient water/acetonitrile with 0.1% TFA). The protocol mandates a >95% radiochemical purity (RCP). Validation logic: If RCP is <95%, free 64 Cu or colloidal species are present, which will artificially inflate liver and bone uptake in vivo. Do not inject unless this threshold is met.

Protocol 2: In Vivo Biodistribution and Stability Assessment

• In Vitro Challenge (Pre-Validation): Incubate the purified radiocomplex with a 100-fold molar excess of L-cysteine at 37°C for 24 hours. Validation logic: Only complexes demonstrating >90% intact radiotracer via HPLC are cleared for animal use, ensuring that subsequent hepatic uptake data is a true reflection of the molecule's in vivo behavior, not an artifact of poor initial formulation.

• Formulation & Administration: Dilute the validated radiocomplex in sterile 0.9% saline to 1 MBq/100 µL. Inject 100 µL intravenously via the lateral tail vein into healthy female BALB/c mice (n=4 per time point).

• Harvesting & Quantification: Euthanize cohorts at 1 h, 4 h, and 24 h post-injection. Exsanguinate and harvest the liver, kidneys, spleen, heart, and brain. Weigh each organ and measure radioactivity using an automated gamma counter. Calculate the percentage of injected dose per gram of tissue (%ID/g).

Pathway Visualization

The following diagram maps the divergent in vivo metabolic fates of sterically shielded versus unshielded N2S2 radiometal complexes.

In vivo metabolic pathways of sterically shielded vs. unshielded N2S2 radiometal complexes.

References

• Bridger, G. J., et al. (2019). Synthesis, Characterization, and Copper(II) Chelates of 1,11-Dithia-4,8-diazacyclotetradecane. The Journal of Organic Chemistry, 84(17), 10814-10824. URL:[Link]

• Wadas, T. J., Wong, E. H., Weisman, G. R., & Anderson, C. J. (2010). Coordinating Radiometals of Copper, Gallium, Indium, Yttrium, and Zirconium for PET and SPECT Imaging of Disease. Chemical Reviews, 110(5), 2858-2902. URL:[Link]

• Efange, S. M., Kung, H. F., Billings, J., et al. (1987). Technetium-99m bis(aminoethanethiol) complexes with amine sidechains—potential brain perfusion imaging agents for SPECT. Journal of Nuclear Medicine, 28(6), 1012-1019. URL:[Link]

• Tisato, F., Mazzi, U., et al. (1994). Neutral oxo and nitrido complexes of technetium(V) and rhenium(V) with an unsaturated tetradentate (N2S2) ligand. Inorganica Chimica Acta, 227(1), 25-31. URL:[Link]

Structural Validation of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane: A Comparative Guide to X-ray Crystallography vs. Solution-State Techniques

Target Audience: Researchers, Structural Chemists, and Drug Development Professionals Compound Focus: 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS: 632330-79-1) [1]

Executive Summary & The Analytical Challenge

The characterization of macrocyclic compounds is a notoriously complex challenge in structural chemistry. 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane is a 12-membered macrocycle featuring a disulfide bridge, two secondary amines, and sterically demanding gem-dimethyl groups at the C3 and C10 positions.

In macrocyclic design, the disulfide (S–S) bond typically seeks a dihedral angle (C–S–S–C) of approximately ±90° to minimize the electrostatic repulsion between the sulfur lone electron pairs [2]. However, the bulky tetramethyl substitutions in this specific compound introduce severe transannular steric strain, forcing the macrocycle into distorted conformations. As a Senior Application Scientist, I frequently observe that relying solely on standard solution-state techniques for such molecules leads to incomplete or misleading geometric models. This guide objectively compares Single-Crystal X-ray Diffraction (SC-XRD) with Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS), demonstrating why SC-XRD is the definitive method for validating highly strained macrocycles.

The Causality of Analytical Choice: Why SC-XRD?

To achieve a self-validating structural model, we must understand the physical limitations of each analytical technique when applied to flexible, sterically hindered rings.

• The Limitation of NMR Spectroscopy: In solution, 12-membered macrocycles undergo rapid conformational exchange (ring inversion and pseudo-rotation) at room temperature. Consequently, 1 H and 13 C NMR yield a time-averaged structure. While 2D NOESY/ROESY can provide spatial distance constraints, the overlapping signals from the four methyl groups and the dynamic line broadening make it nearly impossible to extract the precise C–S–S–C dihedral angle or map the exact transannular steric clashes.

• The Limitation of HRMS: High-Resolution Mass Spectrometry is essential for confirming the exact mass ( m/z ~263.16 for [M+H] + ) and verifying the isotopic signature of the two sulfur atoms. However, it provides zero 3D spatial or stereochemical information.

• The SC-XRD Advantage: Single-Crystal X-ray Diffraction locks the macrocycle in its absolute minimum-energy solid-state conformation. It is the only technique that directly measures the S–S bond length (typically ~2.03 Å), quantifies the exact deviation of the disulfide dihedral angle caused by the C3/C10 methyls, and maps the intramolecular hydrogen-bonding network involving the N5 and N8 amines.

Objective Performance Comparison

The following table synthesizes the quantitative and qualitative data output of the three primary analytical workflows for this macrocycle.

Analytical Parameter	SC-XRD (Solid State)	NMR Spectroscopy (Solution)	HRMS (Gas Phase)
Primary Output	Absolute 3D atomic coordinates	Time-averaged connectivity	Exact molecular mass
Conformational State	Locked (Global/Local Minimum)	Dynamic (Rapid exchange)	Fragmented / Ionized
Dihedral Angle Precision	High (Exact measurement in Å/°)	Low (Inferred via Karplus eq.)	None
Steric Strain Mapping	Direct visualization of atomic clashes	Broadened peaks, ambiguous	None
Hydrogen Bonding	Exact donor-acceptor distances	Inferred via chemical shifts	None
Sample Requirement	Single high-quality crystal (~0.1 mm)	~5–10 mg (High purity)	< 1 µg
Analysis Time	12–48 hours (including crystallization)	1–4 hours	< 10 minutes

Visualizing the Analytical Workflows

To ensure a rigorous validation process, laboratories should employ orthogonal techniques. The decision matrix below illustrates how these methods converge to provide complete structural validation.

Caption: Workflow for the complete structural validation of macrocyclic compounds.

Self-Validating Experimental Protocol for SC-XRD

To guarantee trustworthiness and reproducibility, the following step-by-step methodology outlines the optimal SC-XRD protocol for highly flexible macrocycles like 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane.

Phase 1: Crystal Growth (Vapor Diffusion)

Causality: Flexible macrocycles often resist crystallization due to high entropic penalties. Vapor diffusion allows for a slow, controlled reduction in solubility, promoting ordered lattice packing.

• Dissolve 5 mg of the compound in 0.5 mL of a good solvent (e.g., Dichloromethane).

• Place the solution in a small inner vial.

• Place the inner vial inside a larger outer vial containing 3 mL of an anti-solvent (e.g., n -Hexane).

• Seal the outer vial and allow vapor equilibration at 4 °C for 3–7 days until single, block-like crystals form.

Phase 2: Data Collection

Causality: Macrocycles exhibit significant thermal motion at room temperature, which blurs electron density maps (large thermal ellipsoids). Cryo-cooling is mandatory.

• Select a crystal with dimensions roughly 0.1×0.1×0.1 mm under a polarized light microscope.

• Coat the crystal in Paratone-N oil to protect it from atmospheric moisture and mount it on a MiTeGen loop.

• Transfer immediately to the diffractometer goniometer equipped with a nitrogen Cryostream set to 100 K .

• Collect diffraction data using Mo K α ( λ=0.71073 Å) or Cu K α ( λ=1.54184 Å) radiation. Ensure data completeness up to 2θ=50∘ (for Mo) to achieve high-resolution structural metrics.

Phase 3: Structure Solution & Refinement

Causality: A self-validating system requires strict statistical thresholds (e.g., R1​<0.05 , wR2​<0.15 , and a Goodness-of-Fit near 1.0) to prove the model matches the raw data.

• Integrate the raw frames and apply multi-scan absorption corrections.

• Solve the phase problem using the dual-space algorithm in SHELXT [3]. This will automatically locate the heavy sulfur atoms and the carbon/nitrogen backbone.

• Refine the structure using full-matrix least-squares on F2 via SHELXL .

• Model all non-hydrogen atoms anisotropically. Place hydrogen atoms in calculated positions and refine using a riding model.

Caption: Step-by-step data collection and processing pipeline for Single-Crystal X-ray Diffraction.

Conclusion

While HRMS and NMR are indispensable for confirming the chemical formula and bulk purity of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane, they fail to capture the complex spatial realities of sterically hindered macrocycles. SC-XRD stands as the superior, self-validating alternative for structural validation, providing the exact dihedral angles and steric mapping required by drug development professionals to understand the molecule's true 3D conformation and binding potential.

References

• Craig, P. O., & Dombkowski, A. A. (2013). Prediction of disulfide dihedral angles using chemical shifts. Journal of Biomolecular NMR. Available at:[Link]

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. Available at:[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane

Handling complex macrocyclic ligands such as 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane (CAS: 632330-79-1) requires a rigorous, chemistry-specific approach to laboratory safety. As a 12-membered macrocycle featuring a 1,2-dithia (disulfide) linkage and 5,8-diaza (secondary amine) groups, this compound is highly valued in coordination chemistry for metal chelation and as a building block for bioactive reagents[1][2]. However, its unique structural motifs present specific toxicological and logistical challenges.

This guide provides researchers and drug development professionals with a causality-driven, field-proven protocol for mitigating risks associated with organosulfur and polyamine handling.

Mechanistic Risk Assessment: The "Why" Behind the PPE

To design an effective safety protocol, we must first deconstruct the molecule's reactivity and biological interaction profile:

• The Disulfide (1,2-dithia) Motif: Organosulfur compounds are notorious for their potential to cause skin sensitization, defatting of dermal layers, and respiratory irritation upon prolonged exposure[3][4]. Furthermore, under reducing conditions, the disulfide bond can cleave to form highly reactive, malodorous free thiols, which exhibit increased cytotoxicity and volatility[5].

• The Secondary Amines (5,8-diaza): The alkaline nature of the nitrogen atoms makes the neat powder a severe irritant to ocular and mucosal tissues. If improperly handled, amine dust can cause irreversible eye damage and respiratory sensitization.

• Tetramethyl Substitution: The addition of four methyl groups significantly increases the lipophilicity (logP) of the macrocycle. Highly lipophilic compounds can rapidly penetrate standard nitrile gloves and biological membranes, necessitating advanced barrier protection.

Quantitative PPE Matrix

Standard laboratory PPE is insufficient for lipophilic organosulfur macrocycles. The following matrix outlines the required equipment and the quantitative justification for each choice, adhering to the guidelines set forth in Prudent Practices in the Laboratory[6][7].

PPE Category	Specification	Thickness / Rating	Causality & Justification
Primary Gloves	Disposable Nitrile	0.10 - 0.15 mm	Provides baseline tactile dexterity for weighing and fine manipulation.
Secondary Gloves	Butyl Rubber or Heavy Neoprene	≥ 0.30 mm	Required during solubilization. Prevents breakthrough of non-polar carrier solvents (e.g., DCM, Toluene) that rapidly transport lipophilic macrocycles through standard nitrile.
Eye Protection	Indirect-Vented Chemical Goggles	ANSI Z87.1+	Protects against alkaline amine dust and solvent splashes. Standard safety glasses are insufficient due to the lack of a peripheral seal.
Respiratory	Chemical Fume Hood	≥ 100 fpm face velocity	Primary engineering control. Organosulfur vapors and amine dust must be contained to prevent CNS effects and respiratory irritation[3][8].
Body Protection	Flame-Resistant (FR) Lab Coat	NFPA 2112 Compliant	Protects against static discharge ignition when handling the compound in flammable organic solvents.

Operational Workflow: Step-by-Step Handling and Solubilization

This self-validating protocol ensures that exposure risks are mitigated at every phase of the experimental workflow.

Phase 1: Preparation and Weighing

• Verify Engineering Controls: Confirm the fume hood or ventilated balance enclosure is operating at a face velocity of 100–120 feet per minute (fpm).

• Don PPE: Apply the double-gloving technique (Nitrile inner, Butyl outer). Ensure the FR lab coat is fully buttoned.

• Static Mitigation: Purge the analytical balance enclosure with a gentle stream of nitrogen. Causality: Secondary amines can be hygroscopic, and the dry powder is prone to static cling, which increases the risk of aerosolization and inaccurate mass readings.

• Transfer: Using a static-dissipative PTFE spatula, transfer the required mass of 3,3,10,10-Tetramethyl-1,2-dithia-5,8-diazacyclododecane into a pre-tared, amber glass vial. Causality: Amber glass prevents potential UV-induced homolytic cleavage of the disulfide bond.

Phase 2: Solubilization and Coordination Setup

• Solvent Addition: Inside the fume hood, introduce the carrier solvent (e.g., anhydrous dichloromethane or acetonitrile) to the amber vial. Cap immediately with a PTFE-lined septum.

• Inert Atmosphere Handling: If the experimental design involves reducing agents (e.g., dithiothreitol or TCEP), the reaction must be purged with Argon. Causality: Reduction of the macrocycle will generate free thiols, drastically increasing the vapor hazard and toxicity[5].

• Metal Chelation: Add the transition metal salt solution (e.g., Cu(II) or Zn(II)) dropwise via syringe through the septum to form the coordination complex[9]. Vent the reaction through an oil bubbler to prevent pressure buildup.

Phase 3: Spill Response and Disposal (Self-Validating Decontamination)

• Solid Spills: Do NOT sweep. Cover the spilled powder with a slightly dampened inert absorbent (e.g., vermiculite) to prevent dust generation, then transfer to a hazardous waste container.

• Chemical Quenching Warning: Do NOT use sodium hypochlorite (bleach) to decontaminate surfaces exposed to this compound. Causality: The oxidation of secondary amines by bleach generates highly toxic and volatile chloramine gas.

• Waste Segregation: Collect all liquid waste in a dedicated "Hazardous Organic Waste - Sulfur/Amine Containing" carboy. Do not mix with acidic waste to prevent exothermic acid-base reactions.

Hazard Mitigation and Exposure Response Pathway

Logical workflow mapping the hazard pathways of organosulfur macrocycles to specific PPE controls.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press, 2011.[Link]

• MDPI. Advances in Organosulfur-Based Polymers for Drug Delivery Systems. Pharmaceutics, 16(5), 589, 2024.[Link]

• MDPI. Coordination Chemistry of Mixed-Donor Pyridine-Containing Macrocyclic Ligands. Molecules, 29(1), 2024.[Link]

Sources

• 1. 632330-79-1 1,2-Dithia-5,8-diazacyclododecane, 3,3,10,10-tetramethyl- [sourcingchemicals.com]
• 2. Macrocyclic Ligands for Molecular Hydrides of s-Block Metals [jstage.jst.go.jp]
• 3. cpchem.com [cpchem.com]
• 4. cpchem.com [cpchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Prudent Practices in the Laboratory: Handling and Management of Chemical ... - National Research Council, Division on Earth and Life Studies, Board on Chemical Sciences and Technology, Committee on Prudent Practices in the Laboratory: An Update - Google Books [books.google.li]
• 7. NAE Website - Prudent Practices in the Laboratory: [nae.edu]
• 8. cpchem.com [cpchem.com]
• 9. mdpi.com [mdpi.com]